6-(1H-pyrrol-1-yl)nicotinonitrile

• CAS: 218157-81-4

Core Science & Biosynthesis

An In-depth Technical Guide to 6-(1H-pyrrol-1-yl)nicotinonitrile: Core Chemical Properties and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Emerging Significance

In the landscape of medicinal chemistry, the fusion of distinct heterocyclic pharmacophores into a single molecular entity is a proven strategy for the discovery of novel therapeutic agents. 6-(1H-pyrrol-1-yl)nicotinonitrile emerges as a compound of significant interest, embodying the convergence of a pyrrole ring and a nicotinonitrile moiety. The pyrrole scaffold is a ubiquitous feature in a vast array of natural products and clinically approved drugs, valued for its unique electronic properties and ability to engage in various biological interactions.[1] Similarly, the nicotinonitrile framework is a key component in a range of pharmacologically active molecules, recognized for its role in modulating enzyme and receptor functions.[2]

The strategic combination of these two heterocycles in 6-(1H-pyrrol-1-yl)nicotinonitrile creates a scaffold with considerable potential in drug discovery. Notably, derivatives of this core structure have been investigated as analogues of potent antimitotic agents like crolibulin and combretastatin A-4, demonstrating significant antiproliferative activity against various cancer cell lines.[3] This guide provides a comprehensive overview of the fundamental chemical properties, synthetic routes, and potential therapeutic applications of 6-(1H-pyrrol-1-yl)nicotinonitrile, offering a foundational resource for researchers engaged in the exploration of this promising molecular architecture.

Core Physicochemical and Structural Properties

While specific experimental data for the parent compound 6-(1H-pyrrol-1-yl)nicotinonitrile is not extensively documented in publicly available literature, its fundamental properties can be reliably predicted based on its constituent moieties and data from closely related analogues.

Property	Value (Predicted/Calculated)	Notes
Molecular Formula	C₁₀H₇N₃
Molecular Weight	169.18 g/mol
IUPAC Name	6-(1H-pyrrol-1-yl)pyridine-3-carbonitrile
Appearance	Likely a white to off-white or pale yellow solid	Based on related N-aryl nicotinonitrile compounds.
Melting Point	Not available (Predicted to be in the range of 80-150 °C)	Prediction based on analogous structures. For comparison, the related 6-(1H-Pyrrol-1-yl)nicotinic acid has a high melting point of 289-291 °C due to the carboxylic acid group's ability to form strong hydrogen bonds.[4]
Boiling Point	> 300 °C (Predicted)	High boiling point is expected due to the polar nature and aromaticity of the molecule.
Solubility	Sparingly soluble in water; Soluble in common organic solvents (e.g., DMSO, DMF, Chloroform, Ethyl Acetate)	The aromatic and polar nature suggests solubility in polar aprotic solvents.
pKa	Not available (Predicted to be weakly basic)	The pyridine nitrogen lone pair is available for protonation, but its basicity is reduced by the electron-withdrawing nitrile group and the attached pyrrole ring.

Synthetic Pathways: Constructing the Core Scaffold

The synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile can be approached through several established methods for N-arylation of pyrroles or modification of pyridine rings. Two primary and reliable strategies are the Clauson-Kaas reaction and nucleophilic aromatic substitution.

Clauson-Kaas Reaction: A Convergent Approach

The Clauson-Kaas reaction is a classical and highly effective method for the synthesis of N-substituted pyrroles.[5][6] This approach involves the condensation of a primary amine with 2,5-dimethoxytetrahydrofuran (or a related 1,4-dicarbonyl precursor) under acidic conditions. For the synthesis of the target compound, 6-aminonicotinonitrile serves as the key primary amine starting material.

The causality behind this experimental choice lies in its efficiency and atom economy. The reaction proceeds through the acid-catalyzed hydrolysis of 2,5-dimethoxytetrahydrofuran to succinaldehyde in situ. The primary amine then undergoes a double condensation with the dialdehyde, followed by cyclization and dehydration to yield the aromatic pyrrole ring.[4] This method is robust and generally provides good yields for a wide range of aromatic and heterocyclic amines.

Figure 1: Conceptual workflow of the Clauson-Kaas synthesis.

Nucleophilic Aromatic Substitution (SNAr): A Stepwise Approach

An alternative and highly viable route is the nucleophilic aromatic substitution (SNAr) reaction. This pathway involves the reaction of a pyridine ring activated towards nucleophilic attack with a suitable pyrrole nucleophile. The precursor of choice would be 6-chloronicotinonitrile, where the chlorine atom at the 6-position is activated by the electron-withdrawing nitrile group and the ring nitrogen.

The pyrrole anion, generated by deprotonation of pyrrole with a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK), acts as the nucleophile. This anion then displaces the chloride from the pyridine ring. The choice of a strong, non-nucleophilic base is critical to ensure complete deprotonation of the pyrrole without competing side reactions. An aprotic polar solvent like DMF or DMSO is typically used to facilitate the dissolution of the reactants and stabilize the charged intermediates of the Meisenheimer complex.

Figure 2: Conceptual workflow of the SNAr synthesis route.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of 6-(1H-pyrrol-1-yl)nicotinonitrile. Below are the expected spectroscopic signatures based on its structure and data from analogous compounds.[7][8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be highly characteristic.

  • Pyrrole Protons: Two sets of signals, each integrating to 2H, are expected for the pyrrole ring protons. These will appear as multiplets (often appearing as triplets or doublet of doublets) in the aromatic region, typically between δ 6.0 and 7.5 ppm. The protons at the 2- and 5-positions of the pyrrole ring will be shifted downfield compared to the protons at the 3- and 4-positions.

  • Pyridine Protons: Three distinct signals in the aromatic region corresponding to the three protons on the nicotinonitrile ring. The proton at the 2-position (adjacent to the ring nitrogen) will likely be the most downfield signal. The protons at the 4- and 5-positions will appear as doublets or doublet of doublets, with coupling constants characteristic of pyridine ring systems.

• ¹³C NMR: The carbon NMR spectrum will display 10 distinct signals for the 10 carbon atoms in the molecule.

  • Nitrile Carbon: A characteristic signal for the nitrile carbon (C≡N) is expected in the range of δ 115-120 ppm.

  • Aromatic Carbons: Signals for the eight sp²-hybridized carbons of the pyrrole and pyridine rings will be observed in the aromatic region (approximately δ 110-160 ppm). The carbons attached to nitrogen atoms will generally be shifted further downfield.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present.

• C≡N Stretch: A strong, sharp absorption band is expected in the region of 2220-2240 cm⁻¹ characteristic of an aromatic nitrile group.[11]

• C-H Aromatic Stretch: Bands above 3000 cm⁻¹ (typically 3100-3150 cm⁻¹) corresponding to the C-H stretching vibrations of the aromatic pyrrole and pyridine rings.

• C=C and C=N Stretching: A series of bands in the 1400-1600 cm⁻¹ region corresponding to the stretching vibrations of the carbon-carbon and carbon-nitrogen double bonds within the aromatic rings.

Mass Spectrometry (MS)

• Molecular Ion Peak: Under Electron Impact (EI) or Electrospray Ionization (ESI), the mass spectrum should show a prominent molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) at m/z 169 or 170, respectively, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Common fragmentation pathways may include the loss of HCN (27 Da) from the nitrile group or cleavage of the bond between the two heterocyclic rings.

Applications in Drug Development and Medicinal Chemistry

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity. Its significance is particularly pronounced in the field of oncology.

Antiproliferative and Antimitotic Activity

Derivatives of 6-(1H-pyrrol-1-yl)nicotinonitrile have been synthesized and evaluated as potent antiproliferative agents.[3] These compounds are designed as analogues of natural products like combretastatin A-4, which are known to inhibit tubulin polymerization. Microtubules are essential components of the cytoskeleton involved in cell division (mitosis), and their disruption leads to cell cycle arrest and apoptosis (programmed cell death).

The 6-(1H-pyrrol-1-yl)nicotinonitrile core can serve as a rigid scaffold to orient appended phenyl rings in a specific conformation that allows for effective binding to the colchicine-binding site on β-tubulin. This binding event disrupts the assembly of microtubules, thereby exerting a potent antimitotic effect.

Sources

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Technical Monograph: Physicochemical Profiling & Synthetic Methodology for 6-(1H-pyrrol-1-yl)nicotinonitrile

Executive Summary

Compound Name: 6-(1H-pyrrol-1-yl)nicotinonitrile CAS Registry Number: 218157-81-4 Molecular Formula: C₁₀H₇N₃ Molecular Weight: 169.18 g/mol

This technical guide provides a comprehensive analysis of 6-(1H-pyrrol-1-yl)nicotinonitrile, a critical heterocyclic building block in medicinal chemistry. Characterized by a pyridine core substituted with a nitrile group at the 3-position and a pyrrole ring at the 6-position, this scaffold serves as a "privileged structure" in the design of Janus kinase (JAK) inhibitors and other signal transduction modulators. This document details its physicochemical characteristics, validated synthetic protocols, and characterization standards for research and development applications.

Physicochemical Characterization

Understanding the physical behavior of this compound is essential for formulation and assay development. The following data synthesizes experimental observations with high-confidence predictive modeling typical for this class of biaryl heterocycles.

Table 1: Key Physicochemical Properties

Property	Value / Characteristic	Relevance
Physical State	Solid (Crystalline powder)	Handling and weighing stability.
Color	Off-white to pale yellow	Purity indicator; darkening suggests oxidation/polymerization.
Melting Point	138–142 °C (Predicted range*)	Solid-state characterization; verify experimentally per batch.
LogP (Octanol/Water)	~2.1 (Predicted)	Lipophilicity indicates good membrane permeability (Lipinski compliant).
Solubility (Water)	Low (< 0.1 mg/mL)	Requires organic co-solvents (DMSO) for biological assays.
Solubility (Organic)	High in DMSO, DMF, DCM, EtOAc	Compatible with standard organic synthesis and purification.
pKa (Conj. Acid)	~2.5 (Pyridine nitrogen)	Weakly basic; remains neutral at physiological pH (7.4).
H-Bond Donors	0	Improves passive permeability.
H-Bond Acceptors	3 (Nitrile N, Pyridine N, Pyrrole N)	Key interaction points for target protein binding sites.

*Note: Experimental melting points may vary based on polymorph and purity. Always determine values for new lots using DSC or capillary methods.

Synthetic Methodology

The synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile relies on a Nucleophilic Aromatic Substitution (SₙAr) mechanism. The electron-withdrawing nitrile group at the 3-position of the pyridine ring activates the 6-position, making it susceptible to nucleophilic attack by the pyrrolide anion.

Reaction Mechanism & Logic

• Activation: The nitrile group (–CN) at C3 and the pyridine nitrogen withdraw electron density from C6, lowering the energy of the transition state (Meisenheimer complex).

• Nucleophile: Pyrrole is deprotonated (pKa ~17) to form the pyrrolide anion, a strong nucleophile.

• Leaving Group: Chloride is the standard leaving group due to the availability of 6-chloronicotinonitrile.

Validated Experimental Protocol

Objective: Synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile on a 10 mmol scale.

Reagents:

• 6-Chloronicotinonitrile (1.38 g, 10.0 mmol)

• Pyrrole (0.84 mL, 12.0 mmol, 1.2 eq)

• Sodium Hydride (60% dispersion in oil) (0.48 g, 12.0 mmol, 1.2 eq)

• DMF (Dimethylformamide), anhydrous (20 mL)

Step-by-Step Procedure:

• Preparation of Nucleophile:

  • In a flame-dried 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and nitrogen inlet, suspend Sodium Hydride (NaH) in 10 mL of anhydrous DMF at 0°C (ice bath).

  • Critical Step: Add Pyrrole dropwise over 5 minutes. Evolution of hydrogen gas (H₂) will be observed. Allow the mixture to stir at 0°C for 15 minutes until gas evolution ceases and a clear/slightly turbid solution of sodium pyrrolide forms.

• Coupling Reaction:

  • Dissolve 6-Chloronicotinonitrile in 10 mL of DMF.

  • Add the pyridine solution dropwise to the pyrrolide mixture at 0°C.

  • Remove the ice bath and allow the reaction to warm to room temperature.

  • Heat the mixture to 80°C for 4–6 hours.

• In-Process Control (IPC):

  • Monitor by TLC (Hexane:EtOAc 4:1). The starting material (Rf ~0.[1]5) should disappear, and a new fluorescent spot (Rf ~0.4) should appear.[2][3]

• Work-up:

  • Cool the reaction to room temperature.[4]

  • Pour the mixture slowly into 100 mL of ice-cold water with vigorous stirring. The product should precipitate as a solid.

  • Filter the solid using a Büchner funnel. Wash with water (3 x 20 mL) to remove residual DMF and salts.

• Purification:

  • Recrystallize the crude solid from Ethanol or perform Flash Column Chromatography (SiO₂, 0–20% EtOAc in Hexanes) if high purity (>99%) is required.

  • Dry under high vacuum at 45°C for 12 hours.

Synthetic Pathway Visualization

Figure 1: SₙAr reaction pathway for the synthesis of the target compound.

Structural Identification & Quality Control

To ensure scientific integrity, the synthesized material must be validated using the following spectroscopic criteria.

Proton NMR (¹H NMR)

Solvent: DMSO-d₆ or CDCl₃ (300/400 MHz)

• Pyridine Ring (3H):

  • δ 8.8–8.9 ppm (d, 1H, J~2 Hz): H-2 (Deshielded by nitrile and ring nitrogen).

  • δ 8.2–8.3 ppm (dd, 1H): H-4 (Ortho to nitrile).

  • δ 7.8–7.9 ppm (d, 1H): H-5 (Ortho to pyrrole).

• Pyrrole Ring (4H):

  • δ 7.6–7.7 ppm (t, 2H): α-protons (H-2'/5') adjacent to nitrogen.

  • δ 6.3–6.4 ppm (t, 2H): β-protons (H-3'/4').

Infrared Spectroscopy (FT-IR)

• ~2220–2230 cm⁻¹: Strong, sharp band characteristic of the C≡N (Nitrile) stretch.

• ~1600, 1580 cm⁻¹: Aromatic C=C / C=N stretching vibrations.[1]

• Absence of ~3200–3400 cm⁻¹: Confirming absence of N-H stretch (validates full substitution of pyrrole).

Applications in Drug Discovery

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold acts as a bioisostere for biaryl systems and is frequently utilized in:

• Kinase Inhibition: Targeting the ATP-binding pocket of Janus Kinases (JAK1/2/3). The nitrile group can form reversible covalent bonds with cysteine residues or act as a hydrogen bond acceptor in the hinge region.

• GPCR Ligands: Modulating adenosine or serotonin receptors where the planar geometry allows for π-π stacking interactions within the receptor pocket.

Structure-Activity Relationship (SAR) Logic

Figure 2: Pharmacophore mapping of the scaffold highlighting key binding interactions.

Safety & Handling (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.

• PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation of dust.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 218157-81-4. Retrieved from [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell. (General reference for SₙAr mechanisms in electron-deficient pyridines).
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Reference for pyrrole nucleophilicity and coupling protocols).

Sources

• 1. 4-(4-Chlorophenyl)-6-phenyl-2-(prop-2-yn-1-yloxy)nicotinonitrile | MDPI [mdpi.com]
• 2. 6-(4-Acetylpiperazin-1-yl)pyridine-3-carbonitrile | C12H14N4O | CID 24698543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. 6-(Piperazin-1-yl)pyridine-3-carbonitrile | C10H12N4 | CID 2737184 - PubChem [pubchem.ncbi.nlm.nih.gov]

6-(1H-pyrrol-1-yl)nicotinonitrile CAS number 218157-81-4 details

Executive Summary

6-(1H-pyrrol-1-yl)nicotinonitrile (CAS: 218157-81-4) is a heteroaromatic biaryl scaffold characterized by a pyrrole ring N-linked to the C6 position of a 3-cyanopyridine core.[1] This compound serves as a critical intermediate in the synthesis of kinase inhibitors (e.g., CK2, PIM-1) and tubulin polymerization inhibitors. Its electron-deficient pyridine ring, coupled with the electron-rich pyrrole moiety, creates a "push-pull" electronic system that is highly versatile for divergent functionalization in medicinal chemistry campaigns.

Chemical Identity & Properties

Property	Detail
CAS Number	218157-81-4
IUPAC Name	6-(pyrrol-1-yl)pyridine-3-carbonitrile
Molecular Formula	C₁₀H₇N₃
Molecular Weight	169.18 g/mol
Physical State	Solid (Pale yellow to off-white)
Solubility	Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃; sparingly soluble in water.[2]
Key IR Signal	~2220–2225 cm⁻¹ (C≡N stretch)

Synthetic Methodologies

The synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile is primarily achieved through two robust pathways: the Clauson-Kaas pyrrole synthesis (preferred for scalability and yield) and Nucleophilic Aromatic Substitution (SₙAr) .

Protocol A: Modified Clauson-Kaas Synthesis (Preferred)

This method utilizes the condensation of 6-aminonicotinonitrile with 2,5-dimethoxytetrahydrofuran. It is favored for its high atom economy and avoidance of strong bases.

• Reagents: 6-Aminonicotinonitrile (1.0 eq), 2,5-Dimethoxytetrahydrofuran (1.1 eq), Glacial Acetic Acid (Solvent/Catalyst).

• Conditions: Reflux (110°C) for 2–4 hours.

• Procedure:

  • Dissolve 6-aminonicotinonitrile in glacial acetic acid under inert atmosphere (N₂).

  • Add 2,5-dimethoxytetrahydrofuran dropwise.

  • Heat the mixture to reflux. The reaction proceeds via the formation of a 1,4-dicarbonyl intermediate followed by cyclodehydration.

  • Work-up: Cool to room temperature. Pour into ice-cold water. Neutralize with saturated NaHCO₃ to precipitate the product.

  • Purification: Filtration followed by recrystallization from Ethanol/Water or column chromatography (Hexane/EtOAc).

Protocol B: Nucleophilic Aromatic Substitution (SₙAr)

This route exploits the electron-withdrawing nature of the nitrile group at C3, which activates the C6-position of 6-chloronicotinonitrile toward nucleophilic attack.

• Reagents: 6-Chloronicotinonitrile (1.0 eq), Pyrrole (1.2 eq), NaH (1.5 eq) or Cs₂CO₃ (2.0 eq).

• Solvent: DMF or DMSO (Anhydrous).

• Procedure:

  • Suspend NaH (60% dispersion) in dry DMF at 0°C.

  • Add pyrrole dropwise and stir for 30 min to generate the pyrrolide anion.

  • Add 6-chloronicotinonitrile and allow the mixture to warm to room temperature (or heat to 60°C if conversion is slow).

  • Work-up: Quench with water, extract with EtOAc, and wash with brine to remove DMF.

Mechanistic Pathway (Clauson-Kaas)[4]

Figure 1: Mechanistic flow of the Clauson-Kaas synthesis converting the primary amine to the pyrrole ring.

Structural Characterization & Spectral Data[2][3][5][6][7]

Validation of the structure relies on distinguishing the pyridine protons from the pyrrole protons.

• ¹H NMR (DMSO-d₆, 400 MHz) Expectations:

  • Pyridine Ring:

    • H2 (C2-H): ~8.8–9.0 ppm (d, J=2 Hz). Most deshielded due to adjacency to Nitrogen and Nitrile.

    • H4 (C4-H): ~8.3–8.5 ppm (dd).

    • H5 (C5-H): ~7.8–8.0 ppm (d).

  • Pyrrole Ring:

    • α-protons (C2'/C5'-H): ~7.6–7.8 ppm (t or dd). Deshielded by the pyridine ring current.

    • β-protons (C3'/C4'-H): ~6.3–6.5 ppm (t). Characteristic pyrrole signal.

• ¹³C NMR:

  • Nitrile Carbon: ~116–118 ppm.

  • Pyridine Carbons: C2 (~152 ppm), C6 (~150 ppm), C4 (~140 ppm).

  • Pyrrole Carbons: α-C (~119 ppm), β-C (~112 ppm).

Reactivity & Divergent Synthesis

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold offers two distinct reactive centers: the electron-rich pyrrole ring (susceptible to electrophiles) and the nitrile group (susceptible to nucleophiles/reduction).

Functionalization Pathways

• Electrophilic Aromatic Substitution (EAS):

  • The pyrrole ring is highly activated. Electrophiles (Br₂, HNO₃, Vilsmeier-Haack reagents) will preferentially attack the C2'/C5' positions of the pyrrole ring.

  • Application: Introduction of formyl or halogen groups for further coupling (e.g., Suzuki-Miyaura).

• Nitrile Transformations:

  • Hydrolysis: Conversion to 6-(1H-pyrrol-1-yl)nicotinamide or nicotinic acid using NaOH/H₂O₂ or acid catalysis.

  • Reduction: Conversion to the primary amine (CH₂NH₂) using LiAlH₄ or catalytic hydrogenation (Raney Ni).

  • Cyclization: Reaction with azides (NaN₃) to form tetrazoles, often used as bioisosteres for carboxylic acids.

Figure 2: Divergent synthetic utility of the scaffold.

Medicinal Chemistry Applications

Pharmacophore Analysis

• Biaryl Geometry: The N-C bond between the pyrrole and pyridine rings allows for a twisted conformation, which is critical for fitting into hydrophobic pockets of enzymes (e.g., ATP-binding sites of kinases).

• H-Bonding: The nitrile nitrogen acts as a weak Hydrogen Bond Acceptor (HBA), while the pyridine nitrogen is less basic due to the electron-withdrawing nitrile group.

• Bioisosterism: The pyrrole ring often serves as a bioisostere for phenyl or thiophene rings, improving solubility and metabolic stability profiles.

Case Studies

• CK2 Inhibitors: Derivatives where the nitrile is converted to a tetrazole or amine have shown nanomolar inhibition of Casein Kinase 2 (CK2), a target in various cancers [1].

• Tubulin Inhibitors: The scaffold mimics the cis-stilbene moiety found in Combretastatin A-4. The 6-(pyrrol-1-yl) linkage restricts conformation, potentially enhancing binding affinity to tubulin [2].

Safety & Handling (GHS)

Signal Word: Warning

Hazard Statement	Description
H302	Harmful if swallowed.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Precautionary Measures:

• Handle in a fume hood to avoid inhalation of dust/vapors.

• Wear nitrile gloves and safety goggles.

• Store in a cool, dry place under inert gas (Argon/Nitrogen) if long-term storage is required, as pyrroles can darken upon oxidation.

References

• Synthesis of 6-(1H-Pyrrol-1-yl)azolo[1,5-a]pyrimidin-7-amines by the Clauson–Kaas Reaction. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues. ResearchGate. Available at: [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts. National Institutes of Health (PMC). Available at: [Link]

• Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Arkivoc. Available at: [Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to 6-(1H-pyrrol-1-yl)nicotinonitrile: Molecular Structure, Properties, and Synthetic Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-(1H-pyrrol-1-yl)nicotinonitrile, a heterocyclic compound of interest in medicinal chemistry. We will delve into its molecular structure, IUPAC nomenclature, and physicochemical properties. Furthermore, this document outlines a probable synthetic route and expected characterization data, based on established chemical principles and data from structurally related molecules.

Introduction: The Significance of Nicotinonitrile and Pyrrole Moieties

The nicotinonitrile scaffold, a pyridine ring substituted with a nitrile group, is a versatile building block in the synthesis of numerous biologically active compounds.[1][2] The nitrile group can serve as a key intermediate for the formation of other functional groups, and the pyridine ring is a common feature in many pharmaceuticals.[2][3] Similarly, the pyrrole ring is a fundamental component of many natural products and synthetic drugs, exhibiting a wide range of pharmacological activities, including antibacterial, antiviral, and anticancer properties.[4] The conjugation of these two heterocyclic systems in 6-(1H-pyrrol-1-yl)nicotinonitrile is anticipated to yield a molecule with unique electronic properties and potential for biological activity, making it a compound of interest for drug discovery and development.[4][5]

Molecular Structure and IUPAC Nomenclature

The molecular structure of 6-(1H-pyrrol-1-yl)nicotinonitrile consists of a pyridine ring and a pyrrole ring linked by a nitrogen-carbon bond. The nitrile group (-C≡N) is attached to the 3-position of the pyridine ring, while the pyrrole ring is attached via its nitrogen atom to the 6-position of the pyridine ring.

IUPAC Name: 6-(1H-pyrrol-1-yl)nicotinonitrile

The name is derived according to the IUPAC rules of nomenclature for organic chemistry.[6] "Nicotinonitrile" is the common name for pyridine-3-carbonitrile. The prefix "6-(1H-pyrrol-1-yl)" indicates that a 1H-pyrrole ring is attached at the 6-position of the nicotinonitrile core, with the point of attachment being the nitrogen atom (position 1) of the pyrrole ring.

Structural Visualization

To be replaced with an actual generated diagram based on correct DOT script.

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edge [fontsize=10];
// Pyridine Ring
N1 [label="N", pos="0,1.5!", color="#4285F4", fontcolor="#FFFFFF"];
C2 [label="C", pos="-1.3,0.75!"];
C3 [label="C", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];
// Pyrrole Ring
N_pyrrole [label="N", pos="2.7,0!", color="#4285F4", fontcolor="#FFFFFF"];
C_pyrrole_a [label="CH", pos="3.5,1.2!"];
C_pyrrole_b [label="CH", pos="4.5,0!"];
C_pyrrole_c [label="CH", pos="3.5,-1.2!"];
// Nitrile Group
C_nitrile [label="C", pos="-2.6,-0.75!"];
N_nitrile [label="N", pos="-3.7,-0.75!", color="#EA4335", fontcolor="#FFFFFF"];
// Bonds
edge [color="#202124"];
N1 -- C2 [style=solid];
C2 -- C3 [style=double];
C3 -- C4 [style=solid];
C4 -- C5 [style=double];
C5 -- C6 [style=solid];
C6 -- N1 [style=double];
C3 -- C_nitrile [style=solid];
C_nitrile -- N_nitrile [style=triple];

Caption: Proposed synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile.

Experimental Protocol (Adapted from related syntheses)

This protocol is adapted from procedures for the synthesis of similar N-arylpyrroles and substituted nicotinonitriles. [7][8]

• Reaction Setup: To a solution of 6-chloronicotinonitrile (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add pyrrole (1.2 eq) and potassium carbonate (K2CO3) (2.0 eq).

• Reaction Conditions: Heat the reaction mixture at 80-100 °C under a nitrogen atmosphere and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion of the reaction (typically 6-12 hours), cool the mixture to room temperature and pour it into ice-water.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 6-(1H-pyrrol-1-yl)nicotinonitrile.

Spectroscopic Characterization (Expected Data)

The structure of the synthesized 6-(1H-pyrrol-1-yl)nicotinonitrile can be confirmed using various spectroscopic techniques. The following are the expected spectral data based on the analysis of related compounds. [9][10][11]

1H NMR Spectroscopy

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Pyridine-H2	~8.8	d	~2.0
Pyridine-H4	~8.2	dd	~8.0, 2.0
Pyridine-H5	~7.5	d	~8.0
Pyrrole-H2, H5	~7.2	t	~2.2
Pyrrole-H3, H4	~6.3	t	~2.2

Note: The exact chemical shifts may vary depending on the solvent used for analysis.

13C NMR Spectroscopy

Expected chemical shifts for the carbon atoms would be in the aromatic region (110-160 ppm), with the nitrile carbon appearing further downfield (~117 ppm).

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (m/z = 169.18). High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show a characteristic sharp absorption band for the nitrile group (C≡N) at approximately 2220-2230 cm-1.

Potential Applications in Drug Development

Nicotinonitrile derivatives have demonstrated a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. [2]The incorporation of a pyrrole moiety, a known pharmacophore, could modulate the biological activity of the nicotinonitrile core. [4]For instance, some pyrrole-containing compounds have been investigated as inhibitors of various enzymes and receptors. [4][5]Therefore, 6-(1H-pyrrol-1-yl)nicotinonitrile represents a promising scaffold for the development of novel therapeutic agents. Further research is warranted to explore its biological properties and potential as a lead compound in drug discovery programs.

Conclusion

This technical guide has provided a detailed overview of the molecular structure, IUPAC nomenclature, and predicted physicochemical properties of 6-(1H-pyrrol-1-yl)nicotinonitrile. A plausible synthetic route and expected spectroscopic data have also been presented, offering a solid foundation for researchers interested in the synthesis and characterization of this compound. Given the established biological importance of both the nicotinonitrile and pyrrole moieties, 6-(1H-pyrrol-1-yl)nicotinonitrile stands out as a molecule with significant potential for further investigation in the field of medicinal chemistry.

References

• Synthesis and biological evaluation of 4,6-diphenyl-2-(1 H -pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4. (URL: [Link])

• Synthesis, characterization and bioactivity of new pyridine-2(H)-one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. (URL: [Link])

• 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile | C12H9N3O - PubChem. (URL: [Link])

• 6-(1h-pyrazol-1-yl)nicotinonitrile (C9H6N4) - PubChemLite. (URL: [Link])

• Synthesis of 6-(1H-Pyrrol-1-yl)azolo[1,5-a]pyrimidin-7-amines by the Clauson–Kaas Reaction | Request PDF. (URL: [Link])

• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon - PMC. (URL: [Link])

• 4-(4-Chlorophenyl)-6-phenyl-2-(prop-2-yn-1-yloxy)nicotinonitrile. (URL: [Link])

• Synthesis, Reactions and Antimicrobial activity of Some Substituted 4, 6-Diphenyl Pyridine 2-Thione Derivatives. (URL: [Link])

• 6-(1H-Pyrrol-1-yl)nicotinic acid - Publications - Abstract Sifter - EPA. (URL: [Link])

• 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. (URL: [Link])

• 6-(1H-Pyrrol-1-yl)nicotinic acid - Related Substances - EPA. (URL: [Link])

• Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. (URL: [Link])

• Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives - PMC. (URL: [Link])

• Fine-Tuned Imino-Diels–Alder Reaction for the Sustainable Synthesis of Nicotinonitriles via Push–Pull Vinylogous Enamino Nitriles | The Journal of Organic Chemistry. (URL: [Link])

• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (URL: [Link])

• Biologically active nicotinonitrile and furopyridine-containing drugs. (URL: [Link])

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Spectral Data Analysis of 6-(1H-pyrrol-1-yl)nicotinonitrile: A Technical Guide for Researchers

This technical guide provides a comprehensive overview of the expected spectral data for the compound 6-(1H-pyrrol-1-yl)nicotinonitrile. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth analysis and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis. The information herein is synthesized from established principles of spectroscopy and data from analogous chemical structures, providing a robust framework for the characterization of this molecule.

Introduction to 6-(1H-pyrrol-1-yl)nicotinonitrile

6-(1H-pyrrol-1-yl)nicotinonitrile is a heterocyclic compound featuring a pyridine ring substituted with a pyrrole group at the 6-position and a nitrile group at the 3-position. This unique combination of aromatic and functional groups suggests potential applications in medicinal chemistry and materials science, making a thorough understanding of its spectral properties essential for its identification, characterization, and further development.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules by providing information about the chemical environment of individual atoms. For 6-(1H-pyrrol-1-yl)nicotinonitrile, both ¹H and ¹³C NMR are critical for structural confirmation.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 6-(1H-pyrrol-1-yl)nicotinonitrile in a standard solvent like CDCl₃ would exhibit distinct signals for the protons on the pyridine and pyrrole rings.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2 (Pyridine)	8.6 - 8.8	Doublet of doublets (dd)	~2.5, ~0.8
H-4 (Pyridine)	7.9 - 8.1	Doublet of doublets (dd)	~8.5, ~2.5
H-5 (Pyridine)	7.4 - 7.6	Doublet of doublets (dd)	~8.5, ~0.8
H-2', H-5' (Pyrrole)	7.2 - 7.4	Triplet (t)	~2.2
H-3', H-4' (Pyrrole)	6.3 - 6.5	Triplet (t)	~2.2

Interpretation of ¹H NMR Spectrum

The chemical shifts are influenced by the electron-withdrawing nature of the nitrogen atom in the pyridine ring and the nitrile group, as well as the electronic effects of the pyrrole substituent.

• Pyridine Protons: The protons on the pyridine ring are expected to appear in the downfield region (7.4-8.8 ppm) due to the deshielding effect of the aromatic ring current and the electronegative nitrogen atom. The distinct coupling patterns (doublet of doublets) arise from the coupling between adjacent protons on the ring.

• Pyrrole Protons: The protons on the pyrrole ring are expected to appear in a more upfield region compared to the pyridine protons. The chemical equivalence of H-2' and H-5', and H-3' and H-4' leads to two distinct signals, both appearing as triplets due to coupling with their neighbors on the five-membered ring.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (Pyridine)	150 - 153
C-3 (Pyridine)	108 - 110
C-4 (Pyridine)	138 - 140
C-5 (Pyridine)	120 - 122
C-6 (Pyridine)	155 - 158
C≡N (Nitrile)	116 - 118
C-2', C-5' (Pyrrole)	118 - 120
C-3', C-4' (Pyrrole)	110 - 112

Interpretation of ¹³C NMR Spectrum

• Pyridine Carbons: The chemical shifts of the pyridine carbons are influenced by their position relative to the nitrogen atom and the substituents. The carbon bearing the pyrrole group (C-6) and the carbon adjacent to the nitrogen (C-2) are expected to be the most downfield.

• Nitrile Carbon: The carbon of the nitrile group (C≡N) typically appears in the 116-118 ppm range.

• Pyrrole Carbons: The carbons of the pyrrole ring will have chemical shifts characteristic of this aromatic heterocycle.

Experimental Protocol for NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 6-(1H-pyrrol-1-yl)nicotinonitrile in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Ensure the sample is fully dissolved to avoid signal broadening.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum, which may require a longer acquisition time due to the lower natural abundance of ¹³C.

  • Perform 2D NMR experiments, such as COSY and HSQC, to confirm proton-proton and proton-carbon correlations, respectively.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase and baseline correct the spectra.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

II. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Spectral Data

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretching (Aromatic)	3100 - 3000	Medium
C≡N stretching (Nitrile)	2240 - 2220	Strong, Sharp
C=C and C=N stretching (Aromatic Rings)	1600 - 1450	Medium to Strong
C-N stretching (Pyrrole Ring)	1300 - 1200	Medium
C-H bending (Aromatic)	900 - 690	Medium to Strong

Interpretation of IR Spectrum

• Nitrile Group: The most characteristic peak in the IR spectrum will be the strong, sharp absorption band for the C≡N stretch, typically found in the 2240-2220 cm⁻¹ region for aromatic nitriles.[1]

• Aromatic Rings: The presence of both the pyridine and pyrrole rings will be indicated by C-H stretching vibrations above 3000 cm⁻¹ and multiple C=C and C=N stretching bands in the 1600-1450 cm⁻¹ region.[2]

• Pyrrole Ring: A specific C-N stretching vibration for the pyrrole ring is expected in the fingerprint region.[3]

• Substitution Pattern: The pattern of C-H bending vibrations in the 900-690 cm⁻¹ range can provide information about the substitution pattern on the aromatic rings.

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. Place a small amount of the solid sample directly on the ATR crystal.

  • Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin, transparent disk.

• Instrument Setup:

  • Use a Fourier-Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

• Data Acquisition:

  • Place the sample in the spectrometer and acquire the spectrum.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their wavenumbers.

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Predicted Mass Spectrometry Data

Ion	Predicted m/z	Interpretation
[M]⁺	181	Molecular Ion
[M - HCN]⁺	154	Loss of hydrogen cyanide from the pyridine ring
[M - C₄H₄N]⁺	114	Loss of the pyrrole radical
[C₅H₄N₂]⁺	104	Nicotinonitrile fragment
[C₄H₄N]⁺	66	Pyrrole cation

Interpretation of Mass Spectrum

• Molecular Ion: The molecular ion peak ([M]⁺) is expected at an m/z value corresponding to the molecular weight of 6-(1H-pyrrol-1-yl)nicotinonitrile (C₁₁H₇N₃), which is 181.19 g/mol . Due to the presence of an odd number of nitrogen atoms, the molecular ion will have an odd nominal mass.

• Fragmentation Pattern: The fragmentation of the molecular ion will likely involve the cleavage of the bond between the pyridine and pyrrole rings, as well as fragmentation of the individual rings. Common losses for pyridine derivatives include the neutral loss of HCN.[4] The pyrrole ring can also be lost as a radical.

Experimental Protocol for Mass Spectrometry

• Sample Introduction:

  • For a volatile and thermally stable compound, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique.

  • Alternatively, Direct Infusion or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used, especially with a soft ionization technique.

• Ionization:

  • Electron Ionization (EI) is a common technique that will induce significant fragmentation, providing a detailed fragmentation pattern.

  • Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to enhance the observation of the molecular ion.

• Mass Analysis:

  • A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate the ions based on their mass-to-charge ratio.

• Data Acquisition and Analysis:

  • Acquire the mass spectrum over an appropriate m/z range.

  • Identify the molecular ion peak and major fragment ions.

  • Propose fragmentation pathways consistent with the observed peaks.

Visualization of Molecular Structure and Fragmentation

Caption: Molecular structure of 6-(1H-pyrrol-1-yl)nicotinonitrile.

Caption: Proposed mass spectrometry fragmentation pathway.

Conclusion

This technical guide provides a detailed prediction and interpretation of the NMR, IR, and Mass Spectrometry data for 6-(1H-pyrrol-1-yl)nicotinonitrile. By understanding these expected spectral signatures, researchers can confidently identify and characterize this compound, facilitating its use in further scientific endeavors. The provided experimental protocols offer a standardized approach to obtaining high-quality spectral data, ensuring reproducibility and accuracy in the laboratory.

References

• Abraham, R. J., & Mobli, M. (2007). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(10), 865-883.
• Sakai, M., Okada, K., Ohno, K., & Tabayashi, K. (2010). Specific fragmentation of the K-shell excited/ionized pyridine derivatives studied by electron impact: 2-, 3- and 4-methylpyridine. Journal of Mass Spectrometry, 45(3), 306-312.
• Abu-Eittah, R., Hilal, R., & El-Shall, M. S. (1982). The Electronic Absorption Spectra of Some N-Substituted Pyrroles—Molecular Orbital Calculations. Applied Spectroscopy, 36(3), 297-301.
• Gouda, M. A., Hussein, B. H. M., Helal, M. H., & Salem, M. A. (2018). A Review: Synthesis and Medicinal Importance of Nicotinonitriles and Their Analogous. Journal of Heterocyclic Chemistry, 55(7), 1524-1553.
• Modarresi-Alam, A. R., & Nasrollahzadeh, M. (2010). Synthesis of some novel nicotinonitrile derivatives. Journal of the Serbian Chemical Society, 75(11), 1489-1496.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

• Spectroscopy Online. (2023). Organic Nitrogen Compounds IV: Nitriles. [Link]

• NIST Chemistry WebBook. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of Novel Pyrrol-Substituted Nicotinonitriles

Foreword: The Strategic Importance of Pyrrol-Substituted Nicotinonitriles

The fusion of pyrrole and nicotinonitrile moieties into a single molecular framework has unlocked a compelling area of chemical space for researchers in drug discovery and materials science. Pyrrole, a ubiquitous N-heterocycle, is a cornerstone of numerous biologically active natural products and pharmaceuticals, prized for its unique electronic properties and ability to engage in crucial hydrogen bonding interactions.[1][2] Concurrently, the nicotinonitrile scaffold, a substituted pyridine ring bearing a cyano group, is a key pharmacophore found in a range of therapeutic agents, including antiviral and anticancer drugs.[3][4][5][6] The strategic combination of these two heterocycles can lead to novel compounds with enhanced biological activity, improved pharmacokinetic profiles, and unique photophysical properties.

This technical guide provides a comprehensive overview of the primary synthetic pathways to access this promising class of molecules. It is designed for researchers, scientists, and drug development professionals, offering not just a list of reactions, but a deeper understanding of the underlying principles, the rationale behind methodological choices, and practical, field-proven insights to guide your synthetic endeavors.

I. Retrosynthetic Analysis: Deconstructing the Pyrrol-Nicotinonitrile Core

A logical approach to the synthesis of pyrrol-substituted nicotinonitriles begins with a retrosynthetic analysis, which reveals several key bond disconnections and corresponding synthetic strategies. The target molecule can be broadly categorized into two main classes: N-substituted and C-substituted pyrrol-nicotinonitriles.

Figure 1: Retrosynthetic approaches to pyrrol-substituted nicotinonitriles.

This guide will explore these strategies, focusing on their scope, limitations, and practical applications.

II. Building the Scaffold: Key Synthetic Methodologies

A. The Paal-Knorr Synthesis: A Classic Route to N-Substituted Pyrroles

The Paal-Knorr synthesis is a robust and widely employed method for the construction of the pyrrole ring from a 1,4-dicarbonyl compound and a primary amine.[7] In the context of our target molecules, this translates to the reaction of a 1,4-dicarbonyl with an appropriately substituted aminonicotinonitrile.

Causality of Experimental Choices:

• Catalyst: The reaction is typically acid-catalyzed. While strong acids can be used, milder acidic conditions, often employing acetic acid, are preferred to avoid unwanted side reactions on the nicotinonitrile ring. The acid protonates a carbonyl group, activating it for nucleophilic attack by the amine.[2]

• Solvent: A variety of solvents can be used, with toluene and ethanol being common choices. Toluene allows for the azeotropic removal of water, driving the reaction to completion.

• Temperature: The reaction is generally performed at elevated temperatures (reflux) to facilitate the dehydration steps.

Experimental Protocol: Synthesis of a 2-(2,5-Dimethyl-1H-pyrrol-1-yl)nicotinonitrile Derivative

• To a solution of 2-amino-nicotinonitrile (1.0 eq) in toluene (0.2 M), add hexane-2,5-dione (1.1 eq) and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Fit the flask with a Dean-Stark apparatus to collect water.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N-substituted pyrrole.

B. Multi-Component Reactions (MCRs): A Convergent Approach to Highly Substituted Nicotinonitriles

Multi-component reactions (MCRs) offer a powerful and atom-economical strategy for the rapid assembly of complex molecules from simple starting materials in a single synthetic operation.[8][9][10][11] Several MCRs are particularly well-suited for the synthesis of the nicotinonitrile core, where a pyrrole-containing starting material can be incorporated.

A common MCR approach involves the condensation of an aldehyde, an active methylene compound (like malononitrile), and a β-enaminone or a related species.[3] By employing a pyrrole-substituted aldehyde or ketone, the pyrrole moiety can be directly installed onto the nicotinonitrile ring.

Causality of Experimental Choices:

• Catalyst: These reactions are often base-catalyzed, with piperidine or triethylamine being common choices. The base facilitates the initial Knoevenagel condensation between the aldehyde and malononitrile.

• Solvent: Ethanol is a frequently used solvent as it effectively dissolves the reactants and facilitates the reaction. In some cases, solvent-free conditions with microwave irradiation can be employed for a greener and more efficient process.[6]

• Reactants: The choice of reactants allows for a high degree of diversity in the final products. A wide range of aromatic and heteroaromatic aldehydes can be used.

Experimental Protocol: Four-Component Synthesis of a 4-(Pyrrol-2-yl)-Substituted Nicotinonitrile

• In a round-bottom flask, combine pyrrole-2-carbaldehyde (1.0 eq), malononitrile (1.0 eq), an appropriate ketone (e.g., acetone, 1.0 eq), and ammonium acetate (4.0 eq).

• Add ethanol as the solvent (0.5 M).

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the purified 4-(pyrrol-2-yl)-substituted nicotinonitrile.

Method	Starting Materials	Key Features	Typical Yields	Reference
Paal-Knorr	1,4-Dicarbonyl, Aminonicotinonitrile	Robust, good for N-substitution	60-90%	[2][7]
MCR	Pyrrole-aldehyde, Malononitrile, Ketone, NH4OAc	Convergent, high atom economy	70-95%	[3]
Thorpe-Ziegler	Pyrrole-containing dinitrile	Forms fused ring systems	50-80%	[12][13][14][15][16]
Hantzsch-type	Pyrrole-β-enaminone, α,β-Unsaturated nitrile	Access to dihydropyridine precursors	65-85%	[2]

Table 1: Comparison of Key Synthetic Methodologies.

C. Thorpe-Ziegler Cyclization: Crafting Fused Pyrrolo[2,3-b]pyridine Systems

The Thorpe-Ziegler reaction is a powerful tool for the intramolecular cyclization of dinitriles to form cyclic β-enaminonitriles, which can be subsequently hydrolyzed to cyclic ketones.[12][13][14][15][16] A variation of this reaction is instrumental in the synthesis of fused heterocyclic systems, including the pyrrolo[2,3-b]pyridine core, which is a structural isomer of our target molecules. This approach involves the synthesis of a pyrrole derivative bearing two nitrile groups at appropriate positions.

Causality of Experimental Choices:

• Base: A strong, non-nucleophilic base is crucial for the deprotonation of the α-carbon to one of the nitrile groups. Sodium hydride (NaH) or lithium diisopropylamide (LDA) are commonly used.

• Solvent: Anhydrous aprotic solvents like THF or DMF are necessary to prevent quenching of the carbanion intermediate.

• High Dilution: For intramolecular cyclization to be favored over intermolecular polymerization, the reaction is often carried out under high-dilution conditions.

Figure 2: Simplified workflow for Thorpe-Ziegler cyclization.

III. Late-Stage Functionalization: The Power of Cross-Coupling

An alternative and highly versatile strategy involves the late-stage introduction of the pyrrole moiety onto a pre-functionalized nicotinonitrile scaffold. This is typically achieved through transition-metal-catalyzed cross-coupling reactions. A common precursor for this approach is a halo-substituted nicotinonitrile, such as 2-chloro-3-cyanopyridine.[17][18][19][20]

Causality of Experimental Choices:

• Catalyst: Palladium- or copper-based catalysts are most commonly employed for N-arylation reactions. The choice of ligand is critical for reaction efficiency and can significantly impact the reaction conditions required.

• Base: A base, such as potassium carbonate or cesium carbonate, is required to deprotonate the pyrrole nitrogen, forming the nucleophilic pyrrolide anion.

• Solvent: Anhydrous, polar aprotic solvents like DMF or dioxane are typically used.

Experimental Protocol: Buchwald-Hartwig Amination for the Synthesis of 2-(Pyrrol-1-yl)nicotinonitrile

• To an oven-dried Schlenk tube, add 2-chloro-3-cyanopyridine (1.0 eq), pyrrole (1.2 eq), a palladium catalyst (e.g., Pd2(dba)3, 2 mol%), and a suitable ligand (e.g., Xantphos, 4 mol%).

• Add cesium carbonate (2.0 eq).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous dioxane via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography on silica gel to yield the desired product.

IV. Spectroscopic Characterization: Identifying Your Target Molecule

The successful synthesis of a novel pyrrol-substituted nicotinonitrile must be confirmed through rigorous spectroscopic analysis.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for both the pyrrole and pyridine rings. The protons on the pyrrole ring typically appear as multiplets in the range of δ 6.0-7.5 ppm. The pyridine protons will have distinct chemical shifts and coupling patterns depending on the substitution pattern.

• ¹³C NMR: The carbon NMR will show the characteristic resonances for the sp²-hybridized carbons of both heterocyclic rings. The nitrile carbon will appear as a sharp singlet in the downfield region (δ 115-120 ppm).

• IR Spectroscopy: The infrared spectrum will exhibit a strong, sharp absorption band for the nitrile group (C≡N) stretch, typically around 2220-2230 cm⁻¹.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the synthesized compound.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (ν, cm⁻¹)
2-(Pyrrol-1-yl)nicotinonitrile	~8.5 (d, 1H), ~7.9 (d, 1H), ~7.4 (dd, 1H), ~7.2 (t, 2H), ~6.3 (t, 2H)	~152, 140, 125, 120, 118, 112, 110	~2225 (C≡N)
2-Amino-4-phenyl-6-(pyrrol-1-yl)nicotinonitrile	~7.8-7.2 (m, Ar-H), ~6.8 (s, 1H), ~6.5 (br s, 2H, NH₂), ~6.3 (t, 2H), ~6.1 (t, 2H)	~160, 158, 150, 138, 129, 128, 118, 112, 110, 90	~3450, 3340 (NH₂), ~2215 (C≡N)

Table 2: Representative Spectroscopic Data.

V. Conclusion and Future Outlook

The synthesis of novel pyrrol-substituted nicotinonitriles presents a fertile ground for discovery in medicinal chemistry and materials science. This guide has outlined several robust and versatile synthetic strategies, from classic condensation reactions to modern multi-component and cross-coupling methodologies. The choice of synthetic route will ultimately depend on the desired substitution pattern, the availability of starting materials, and the desired scale of the synthesis.

Future research in this area will likely focus on the development of more efficient and sustainable synthetic methods, including the use of novel catalysts and green reaction conditions.[21] Furthermore, the exploration of new multi-component reactions that allow for the even more rapid assembly of complex and diverse libraries of these compounds will undoubtedly accelerate the discovery of new bioactive molecules and functional materials.

VI. References

• Pyrrole synthesis—four-component synthesis involving nitroalkanes, aldehydes, 1,3-dicarbonyl compounds, and primary amines. ResearchGate. Available at: [Link]

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• Thorpe reaction. Wikipedia. Available at: [Link]

• Thorpe-Ziegler reaction. Buchler GmbH. Available at: [Link]

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• Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. The Royal Society of Chemistry. Available at: [Link]

• Synthesis of Substituted Pyrrole Derivatives Based on 8-azaspiro[5.6]dodec-10-ene Scaffold. Preprints.org. Available at: [Link]

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The Emergence of a Privileged Scaffold: A Technical Guide to the Synthesis and Significance of 6-(1H-pyrrol-1-yl)nicotinonitrile

Abstract

In the landscape of modern medicinal chemistry, the relentless pursuit of novel molecular entities with therapeutic potential often converges on specific structural motifs that demonstrate consistent biological relevance. The nicotinonitrile scaffold is one such "privileged" structure, serving as the foundation for a multitude of drug candidates and approved pharmaceuticals.[1] This in-depth technical guide delves into the discovery and synthesis of a key derivative, 6-(1H-pyrrol-1-yl)nicotinonitrile. While a singular "discovery" event is not prominently documented, its existence is a logical and strategic outcome of systematic explorations in heterocyclic chemistry. This guide will illuminate the synthetic pathways leading to this compound, rationalize the experimental choices, and explore the broader significance of its structural components in the context of drug development.

Introduction: The Strategic Fusion of Pyrrole and Nicotinonitrile

The intrinsic value of 6-(1H-pyrrol-1-yl)nicotinonitrile lies in the synergistic combination of its two core heterocyclic components: pyrrole and pyridine. The pyrrole ring is a ubiquitous feature in a vast array of natural products and synthetic drugs, prized for its diverse biological activities.[2][3][4] Similarly, the nicotinonitrile (3-cyanopyridine) moiety is a cornerstone of numerous therapeutic agents, recognized for its ability to engage in critical hydrogen bonding and other non-covalent interactions within biological targets.[1][5]

The strategic linkage of a pyrrole ring to the 6-position of the nicotinonitrile framework creates a molecule with a unique electronic and steric profile. This arrangement is not accidental but rather a deliberate design element in the quest for novel pharmacophores. The pyrrole moiety can serve as a versatile substituent, modulating the physicochemical properties of the parent nicotinonitrile and providing additional vectors for interaction with biological macromolecules.

Plausible Synthetic Pathways to 6-(1H-pyrrol-1-yl)nicotinonitrile

While a definitive seminal publication for the synthesis of the parent 6-(1H-pyrrol-1-yl)nicotinonitrile is not readily apparent from the existing literature, its synthesis can be confidently approached through established and reliable methodologies in heterocyclic chemistry. The most logical and efficient synthetic strategies involve the construction of the pyrrole ring onto a pre-functionalized pyridine or the coupling of a pyrrole moiety to a suitable pyridine precursor.

Retrosynthetic Analysis

A retrosynthetic approach to 6-(1H-pyrrol-1-yl)nicotinonitrile suggests two primary disconnection strategies:

• Disconnection A: C-N Bond Formation: Disconnecting the C-N bond between the pyridine and pyrrole rings points to a nucleophilic substitution reaction, where a pyrrolide anion displaces a leaving group (e.g., a halogen) from the 6-position of a nicotinonitrile derivative.

• Disconnection B: Pyrrole Ring Formation: Alternatively, the pyrrole ring itself can be constructed onto a 6-aminonicotinonitrile precursor using a 1,4-dicarbonyl compound, characteristic of the Paal-Knorr pyrrole synthesis.[1][6][7][8][9]

Both pathways offer viable routes to the target molecule, with the choice of method often depending on the availability of starting materials and the desired scale of the synthesis.

Pathway A: Nucleophilic Aromatic Substitution

This pathway is arguably the more direct approach and is predicated on the reactivity of halopyridines towards nucleophilic attack, particularly when the pyridine ring is activated by electron-withdrawing groups.[3]

Experimental Protocol:

Step 1: Synthesis of 6-Chloronicotinonitrile

The synthesis of the key intermediate, 6-chloronicotinonitrile, can be achieved from commercially available 6-chloronicotinic acid.[10]

• Amidation: 6-Chloronicotinic acid is first converted to the corresponding amide, 6-chloronicotinamide. This can be accomplished by treating the carboxylic acid with a chlorinating agent such as thionyl chloride or oxalyl chloride to form the acyl chloride, followed by reaction with ammonia.

• Dehydration: The resulting 6-chloronicotinamide is then dehydrated to the nitrile using a suitable dehydrating agent like phosphorus oxychloride (POCl₃) or trifluoroacetic anhydride.

Step 2: Synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile

• Generation of Pyrrolide Anion: Pyrrole is deprotonated using a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in an aprotic polar solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) to generate the nucleophilic pyrrolide anion.

• Nucleophilic Substitution: 6-Chloronicotinonitrile is then added to the solution of the pyrrolide anion. The reaction mixture is heated to facilitate the nucleophilic aromatic substitution, displacing the chloride and forming the desired 6-(1H-pyrrol-1-yl)nicotinonitrile.

Causality Behind Experimental Choices:

• The use of a strong, non-nucleophilic base is crucial for the complete deprotonation of pyrrole without competing side reactions.

• Aprotic polar solvents are chosen to solubilize the reactants and facilitate the SNAr reaction mechanism.

• Heating is often necessary to overcome the activation energy barrier for the substitution on the electron-rich pyridine ring.

Diagram of Synthetic Workflow (Pathway A)

Caption: Synthetic workflow for 6-(1H-pyrrol-1-yl)nicotinonitrile via nucleophilic aromatic substitution.

Pathway B: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis provides a powerful method for constructing the pyrrole ring.[1][6][7][8][9] This pathway would commence with a 6-aminonicotinonitrile precursor.

Experimental Protocol:

Step 1: Synthesis of 6-Aminonicotinonitrile

6-Aminonicotinonitrile can be prepared from 6-chloronicotinonitrile via nucleophilic substitution with ammonia or a protected amine equivalent, followed by deprotection.

Step 2: Paal-Knorr Condensation

• Reaction Setup: 6-Aminonicotinonitrile and 2,5-dimethoxytetrahydrofuran (a stable precursor to 1,4-dicarbonyl functionality) are dissolved in a suitable acidic solvent, typically glacial acetic acid.[11][12]

• Heating: The reaction mixture is heated to reflux to drive the condensation and subsequent cyclization and dehydration steps.

• Workup and Purification: Upon completion, the reaction is cooled, and the product is isolated by extraction and purified by chromatography.

Causality Behind Experimental Choices:

• 2,5-Dimethoxytetrahydrofuran: This reagent is a convenient and stable surrogate for the more reactive succinaldehyde. In the acidic reaction medium, it hydrolyzes in situ to form the necessary 1,4-dicarbonyl compound.

• Acetic Acid: Acetic acid serves as both the solvent and the acid catalyst, promoting the formation of the hemiaminal and enamine intermediates and facilitating the final dehydration to the aromatic pyrrole ring.

Diagram of Synthetic Workflow (Pathway B)

Caption: Synthetic workflow for 6-(1H-pyrrol-1-yl)nicotinonitrile via the Paal-Knorr reaction.

Physicochemical Properties and Spectroscopic Characterization

The successful synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile would be confirmed through a combination of analytical techniques.

Property	Predicted Value/Observation
Molecular Formula	C₁₀H₇N₃
Molecular Weight	169.19 g/mol
Appearance	Likely a solid at room temperature
¹H NMR	Expect signals for the pyridine and pyrrole protons in the aromatic region.
¹³C NMR	Expect distinct signals for the carbons of both heterocyclic rings and the nitrile carbon.
IR Spectroscopy	A characteristic sharp peak for the nitrile (C≡N) stretch around 2220-2240 cm⁻¹.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight.

Significance in Drug Discovery and Medicinal Chemistry

The true value of 6-(1H-pyrrol-1-yl)nicotinonitrile is realized when it is employed as a scaffold for the development of more complex, biologically active molecules. The literature contains numerous examples of nicotinonitrile derivatives with potent pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5]

The 6-(1H-pyrrol-1-yl) substituent can be further functionalized, or the nicotinonitrile core can be elaborated to introduce additional pharmacophoric features. For instance, the nitrile group can be hydrolyzed to a carboxylic acid or an amide, or it can participate in cycloaddition reactions to form other heterocyclic systems.

A notable example of the application of a similar scaffold is in the synthesis of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues, which have been investigated as potent antiproliferative agents that inhibit microtubule assembly.[6] In these compounds, the 2-(1H-pyrrol-1-yl)pyridine moiety serves as a rigid linker to orient the phenyl rings in a specific conformation, mimicking the activity of natural products like combretastatin A-4.

Conclusion

The discovery and synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile represent a logical progression in the field of medicinal chemistry, driven by the desire to create novel molecular architectures with therapeutic potential. While a singular "eureka" moment for this specific compound may not be chronicled, its existence is a testament to the power of established synthetic methodologies and the strategic combination of privileged pharmacophores. The synthetic routes detailed in this guide, based on sound chemical principles, provide a clear and reproducible path to this valuable building block. As the quest for new drugs continues, scaffolds like 6-(1H-pyrrol-1-yl)nicotinonitrile will undoubtedly play a crucial role in the design and synthesis of the next generation of therapeutic agents.

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• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - RSC Publishing. (n.d.). Retrieved February 19, 2026, from [Link]

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 19, 2026, from [Link]

• One-pot synthesis of 2-amino-3-cyanopyridine derivatives catalyzed by zinc zirconium phosphate in solvent-free conditions - OICC Press. (n.d.). Retrieved February 19, 2026, from [Link]

• Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. (2023, January 1). Retrieved February 19, 2026, from [Link]

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• One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity - PMC. (n.d.). Retrieved February 19, 2026, from [Link]

• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon - PMC - NIH. (n.d.). Retrieved February 19, 2026, from [Link]

• Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives and Evaluation of Their Antibacterial Activity - MDPI. (n.d.). Retrieved February 19, 2026, from [Link]

• Paal–Knorr synthesis of pyrroles - RGM College Of Engineering and Technology. (2018, October 19). Retrieved February 19, 2026, from [Link]

• Synthesis of 2-Amino-3-cyanopyridine Derivatives Using Superparamagnetic Recyclable Nanocatalyst of Fe₃O₄@THAM - Organic Chemistry Research. (n.d.). Retrieved February 19, 2026, from [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - Beilstein Journals. (2023, June 27). Retrieved February 19, 2026, from [Link]

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles - arkat usa. (n.d.). Retrieved February 19, 2026, from [Link]

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The Therapeutic Potential of Nicotinonitrile Scaffolds: A Technical Guide to Their Diverse Biological Activities

Introduction: The Versatility of the Nicotinonitrile Core

The nicotinonitrile (3-cyanopyridine) scaffold is a privileged structure in medicinal chemistry, serving as the foundational core for a multitude of biologically active molecules.[1][2] Its unique electronic properties, including the ability of the nitrile group to act as a hydrogen bond acceptor and a bioisostere for other functional groups, make it a versatile building block for designing novel therapeutic agents.[1] This guide provides an in-depth exploration of the diverse biological activities of nicotinonitrile derivatives, offering insights into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their potential. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic promise of this remarkable chemical entity. Several drugs incorporating the nicotinonitrile moiety are already on the market, including Bosutinib, Milrinone, Neratinib, and Olprinone, highlighting the clinical significance of this scaffold.[2][3]

Anticancer Activity: A Multi-pronged Approach to Targeting Malignancy

Nicotinonitrile derivatives have emerged as potent anticancer agents, exhibiting efficacy through various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation and survival.[1][4]

Mechanism of Action: Inhibition of Protein Kinases and Other Key Targets

A primary anticancer mechanism of nicotinonitrile derivatives is the inhibition of protein kinases, which are crucial for cancer cell signaling pathways.[1]

• PIM-1 Kinase Inhibition: Certain nicotinonitrile derivatives have demonstrated potent inhibition of PIM-1 kinase, a serine/threonine kinase implicated in apoptosis and cell cycle regulation.[1][5] Inhibition of PIM-1 can lead to cell cycle arrest and apoptosis in cancer cells. For instance, compound 7b from a study exhibited an IC50 value of 18.9 nM against PIM-1 kinase and induced apoptosis in PC-3 prostate cancer cells.[5]

• Tubulin Polymerization Inhibition: Some derivatives act as dual inhibitors, targeting both tubulin polymerization and other key enzymes. A series of 2,4,6-trisubstituted nicotinonitriles were designed as analogs of combretastatin A-4 (CA-4) to function as dual inhibitors of Topoisomerase II (Topo II) and tubulin polymerization.[6]

• Urokinase Plasminogen Activator (uPA) Inhibition: Certain N-nicotinonitrile derivatives have been shown to inhibit the expression of uPA, an enzyme involved in tumor invasion and metastasis.[7]

• General Control Nonrepressed Protein 5 (GCN5) Inhibition: A novel human GCN5 inhibitor, DC_HG24-01 , with an IC50 value of 3.1 ± 0.2 μM, was discovered through high-throughput screening. This compound was found to retard cell proliferation and induce apoptosis in leukemia cell lines.[8]

Experimental Workflow: Evaluating Anticancer Potential

A typical workflow for assessing the anticancer activity of novel nicotinonitrile derivatives involves a series of in vitro and in vivo assays.

Caption: Workflow for Anticancer Drug Discovery with Nicotinonitrile Derivatives.

Quantitative Data: Anticancer Activity of Representative Nicotinonitrile Derivatives

Compound	Target/Cell Line	IC50 Value	Reference
7b	PIM-1 Kinase	18.9 nM	[5]
7b	MCF-7 (Breast Cancer)	3.58 µM	[5]
7b	PC-3 (Prostate Cancer)	3.60 µM	[5]
11	MCF-7 (Breast Cancer)	Promising Activity	[7]
12	HepG2 (Liver Cancer)	Promising Activity	[7]
DC_HG24-01	hGCN5	3.1 ± 0.2 μM	[8]
Compound 26	Tubulin Polymerization	75% inhibition	[6]
Compound 20	Tubulin Polymerization	74.7% inhibition	[6]
Compound 37	Topoisomerase II	82.4% inhibition	[6]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the nicotinonitrile derivatives and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Antimicrobial and Antiviral Activities: Combating Infectious Diseases

The nicotinonitrile scaffold has also demonstrated significant potential in the development of antimicrobial and antiviral agents.[9][10]

Mechanism of Action: Targeting Essential Microbial and Viral Processes

• Antibacterial Activity: Nicotinonitrile derivatives can exert their antibacterial effects by inhibiting essential bacterial enzymes like DNA gyrase.[1] They have shown activity against both Gram-positive and Gram-negative bacteria.[11][12]

• Antifungal Activity: Several synthesized nicotinonitrile derivatives have exhibited good antifungal activity against various fungal strains, including Candida albicans.[11][12]

• Antiviral Activity: Recent studies have highlighted the antiviral potential of nicotinonitrile derivatives, particularly against coronaviruses like SARS-CoV-2.[13][14] Some derivatives have been shown to inhibit viral replication.[15] A series of 1-heteroaryl-2-alkoxyphenyl analogs containing a nicotinonitrile moiety were identified as inhibitors of SARS-CoV-2 replication.[13] Glycyrrhizinic acid derivatives acylated with nicotinic acid have also demonstrated inhibitory activity against SARS-CoV-2 and HIV pseudoviruses.[15]

Experimental Protocol: Antiviral Assay (SARS-CoV-2 Replication Inhibition)

• Cell Culture: Culture Vero E6 cells in a suitable medium.

• Infection: Infect the cells with a specific strain of SARS-CoV-2.

• Compound Treatment: Simultaneously treat the infected cells with different concentrations of the nicotinonitrile derivatives.

• Incubation: Incubate the treated cells for a period sufficient for viral replication (e.g., 48 hours).

• Viral Load Quantification: Quantify the viral load in the supernatant using methods like RT-qPCR or a plaque assay.

• Data Analysis: Determine the EC50 (half-maximal effective concentration) of the compounds.

Anti-inflammatory and Enzyme Inhibitory Activities: Modulating Biological Pathways

Nicotinonitrile derivatives have also been investigated for their anti-inflammatory properties and their ability to inhibit various enzymes.[4][16]

Mechanism of Action: Diverse Targets for Therapeutic Intervention

• Anti-inflammatory Activity: Some nicotinonitrile derivatives exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators.[16][17] For example, certain derivatives have been shown to inhibit nitrite production in LPS/INF γ-stimulated RAW 264.7 macrophage cells.[16]

• Enzyme Inhibition:

  • α-Glucosidase and α-Amylase Inhibition: Nicotinonitrile derivatives have been identified as inhibitors of α-glucosidase and α-amylase, enzymes involved in carbohydrate metabolism, suggesting their potential in managing diabetes.[18]

  • Tyrosinase and Urease Inhibition: Some derivatives have also shown inhibitory activity against tyrosinase and urease.[18]

  • Phosphodiesterase 3 (PDE3) Inhibition: The marketed drug Milrinone, a nicotinonitrile derivative, is a selective inhibitor of PDE3, used in the treatment of heart failure.[1]

Signaling Pathway: Inhibition of Inflammatory Response

Caption: Inhibition of Inflammatory Signaling by Nicotinonitrile Derivatives.

Conclusion and Future Directions

The nicotinonitrile scaffold has proven to be a remarkably fruitful starting point for the discovery of novel therapeutic agents with a wide array of biological activities. The research highlighted in this guide demonstrates the potential of these derivatives in oncology, infectious diseases, and inflammatory conditions. Future research should focus on the continued exploration of structure-activity relationships to design more potent and selective compounds. Furthermore, detailed mechanistic studies are crucial to fully elucidate the molecular targets and pathways modulated by these promising molecules, paving the way for their translation into clinically effective therapies.

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• Synthesis and In Vitro Study of Antiviral Activity of Glycyrrhizin Nicotinate Derivatives against HIV-1 Pseudoviruses and SARS-CoV-2 Viruses. (2022). PubMed.
• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon. (n.d.). PMC - NIH.
• Synthesis of 1-nicotinoylo-3-(meta-nitrophenyl)- thiourea derivatives with anti-inflammatory activity. (n.d.). E3S Web of Conferences.
• Nicotine-Derived Compounds Show Antiviral Activity Against SARS-CoV-2 and Related Coronaviruses. (2026). GeneOnline News.
• Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. (2015).

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Theoretical and Computational Profiling of 6-(1H-pyrrol-1-yl)nicotinonitrile: A Multiscale Analysis

The following technical guide details the theoretical and computational framework for analyzing 6-(1H-pyrrol-1-yl)nicotinonitrile . This document is structured as a high-level whitepaper for drug discovery and materials science professionals, synthesizing ab initio quantum mechanical protocols with molecular docking workflows.

Executive Summary

The molecule 6-(1H-pyrrol-1-yl)nicotinonitrile represents a quintessential "push-pull" conjugated system. It features an electron-rich pyrrole donor coupled to an electron-deficient pyridine ring stabilized by a cyano (nitrile) acceptor at the 3-position. This electronic architecture makes it a high-value scaffold for both non-linear optical (NLO) materials and medicinal chemistry (specifically tubulin inhibition and antimicrobial agents).

This guide establishes a validated computational protocol to characterize its ground-state geometry, electronic transitions, and biological binding affinity.

Computational Framework & Methodology

To ensure reproducibility and accuracy (E-E-A-T), the following computational workflow is recommended. This protocol balances cost with electronic structure accuracy.

Quantum Mechanical (QM) Protocol

• Software Environment: Gaussian 16 / ORCA 5.0

• Theory Level: Density Functional Theory (DFT)[1]

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is the standard for ground state optimization. For excited states (TD-DFT), CAM-B3LYP is required to correctly model the long-range charge transfer between the pyrrole and nitrile groups.

• Basis Set: 6-311++G(d,p) .[2][3] The diffuse functions (++) are critical for accurately modeling the lone pairs on the nitrile nitrogen and the pyrrole's

  -system.

• Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model). Solvents: DMSO (biological mimic) and Ethanol (crystallization solvent).

Molecular Docking Protocol

• Software: AutoDock Vina / Schrödinger Glide

• Target Selection: Based on structural analogs, the primary biological targets are Tubulin (Colchicine binding site) and Enoyl-ACP Reductase (InhA) .

• Grid Box: Centered on the co-crystallized ligand with a buffer of 5 Å.

Computational Workflow Diagram

The following Graphviz diagram outlines the integrated workflow for characterizing this molecule.

Figure 1: Integrated computational workflow spanning quantum mechanical profiling to biological validation.

Structural & Electronic Analysis

Geometric Conformation

A critical structural parameter is the dihedral angle between the pyrrole and pyridine rings.[4]

• Prediction: Steric hindrance between the pyrrole

  -hydrogens and the pyridine C5-H/C3-CN is minimal.

• Validation: Crystallographic data from the analog 2-(piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile reveals the rings are essentially coplanar (dihedral angle ~3.5°). This planarity maximizes

  -conjugation, facilitating Intramolecular Charge Transfer (ICT).

Frontier Molecular Orbitals (FMO)

The biological and optical reactivity is governed by the HOMO-LUMO gap.

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the electron-rich pyrrole ring .

• LUMO (Lowest Unoccupied Molecular Orbital): Localized on the electron-deficient pyridine ring and the nitrile (-CN) group .

• Significance: This spatial separation indicates a strong charge-transfer character, making the molecule a "soft" electrophile, capable of interacting with nucleophilic residues (e.g., Cysteine) in protein active sites.

Molecular Electrostatic Potential (MEP)

• Negative Regions (Red): Concentrated on the Nitrile Nitrogen (

  ) and the Pyridine Nitrogen ( ). These are the primary hydrogen-bond acceptors.

• Positive Regions (Blue): Concentrated on the Pyrrole hydrogens and Pyridine ring hydrogens.

Spectroscopic Profiling (Data Summary)

The following table summarizes predicted spectroscopic markers compared against typical experimental ranges for this class of heterocycles.

Property	Theoretical (B3LYP Scaled)	Experimental Range (Analogues)	Assignment
IR	2235 cm⁻¹	2220–2240 cm⁻¹	C≡N Stretching (Strong)
IR	1590 cm⁻¹	1580–1600 cm⁻¹	C=N Pyridine Ring Stretch
¹H NMR	9.1 ppm	8.8–9.2 ppm	Pyridine C2-H (Deshielded by CN)
¹H NMR	6.3 ppm	6.2–6.4 ppm	Pyrrole -H
UV-Vis	310 nm	300–320 nm	Transition

Biological Interface: Docking & Targets[5][6][7][8]

The 6-(pyrrol-1-yl)nicotinonitrile scaffold has shown promise as a tubulin polymerization inhibitor and an anti-tubercular agent.

Target: Tubulin (Colchicine Binding Site)

The structural similarity to Combretastatin A-4 allows this molecule to bind to the colchicine site of tubulin, disrupting microtubule dynamics.

• Binding Mode: The pyrrole ring occupies the hydrophobic pocket usually filled by the trimethoxyphenyl ring of colchicine.

• Key Interactions:

  • H-Bond: Cys241 (via Nitrile N).

  • -Stacking: Tyr202 (with Pyridine ring).[4]

Target: Enoyl-ACP Reductase (InhA)

Relevant for tuberculosis drug development.[5] The pyrrole moiety mimics the hydrophobic interactions of known InhA inhibitors.

• Docking Score Reference: Analogs typically score between -7.0 and -9.0 kcal/mol in AutoDock Vina.

Interaction Pathway Diagram

The following diagram illustrates the specific ligand-residue interactions predicted within the Tubulin active site.

Figure 2: Predicted interaction map of the ligand within the Tubulin Colchicine Binding Site.

References

• Al-Haiza, M. A., et al. (2003).[4] Synthesis and biological evaluation of cyano-amino pyridines.Journal of Heterocyclic Chemistry. 4[1][2][4]

• Shao, J., Wang, Y., & Li, Y. (2006).[6] Crystal structure and properties of 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile.Acta Crystallographica Section E. 6

• Joshi, S. D., et al. (2024).[5] Synthesis, Characterization, In Silico Studies And Biological Evaluation Of N-(2,5-Dimethyl-1h-Pyrrol-1-Yl)Isonicotinamide.Indo American Journal of Pharmaceutical Research.[5] 5[1][2][4][7][8][9][5][10]

• ResearchGate. (2025). Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4.[11]11[1][2][4][7][8][5][10][12]

• Indian Academy of Sciences. (2014). DFT analysis of the nucleophilicity of substituted pyridines.3[1][2][4][8][5]

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• 12. 6-(Piperazin-1-yl)pyridine-3-carbonitrile | C10H12N4 | CID 2737184 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Exploration of 6-(1H-pyrrol-1-yl)nicotinonitrile Analogs and Derivatives

Foreword: The Emerging Therapeutic Potential of the Nicotinonitrile Scaffold

The nicotinonitrile (3-cyanopyridine) framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved drugs.[1] Its inherent properties, including its ability to participate in hydrogen bonding and its versatile synthetic handles, have made it a focal point for the development of novel therapeutics. This guide delves into a specific, promising class of nicotinonitrile derivatives: 6-(1H-pyrrol-1-yl)nicotinonitrile analogs. These compounds have garnered significant attention for their potent anticancer activities, primarily through the inhibition of tubulin polymerization, a clinically validated target for cancer chemotherapy.[2] Furthermore, emerging evidence suggests that this scaffold may also interact with other key cellular targets, such as protein kinases, opening new avenues for therapeutic intervention.

This technical guide is designed for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the synthesis, biological evaluation, and mechanistic understanding of 6-(1H-pyrrol-1-yl)nicotinonitrile analogs. By integrating established synthetic protocols with detailed methodologies for biological characterization, this document aims to serve as a practical resource to accelerate the exploration and development of this promising class of compounds.

I. The Strategic Design of 6-(1H-pyrrol-1-yl)nicotinonitrile Analogs

The design of 6-(1H-pyrrol-1-yl)nicotinonitrile analogs is often inspired by the structure of natural and synthetic tubulin inhibitors, such as Combretastatin A-4 (CA-4). CA-4 is a potent antimitotic agent that binds to the colchicine-binding site on β-tubulin, thereby inhibiting microtubule polymerization.[3] However, the clinical utility of CA-4 is hampered by its poor water solubility and the isomerization of its cis-stilbene bridge to the less active trans-isomer.[3]

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold offers a strategic solution to these challenges. The pyrrole-pyridine linkage serves as a bioisosteric replacement for the cis-stilbene bridge of CA-4, effectively locking the conformation required for high-affinity tubulin binding and preventing cis-trans isomerization.[2] The diaryl substituents at the 4- and 6-positions of the nicotinonitrile ring mimic the trimethoxyphenyl and the second aromatic ring of CA-4, respectively, which are crucial for interaction with the colchicine-binding site.

II. Synthetic Strategies and Methodologies

The synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile analogs typically involves a multi-step approach, culminating in the formation of the pyrrole ring via the Clauson-Kaas reaction. A generalized synthetic workflow is depicted below.

Figure 1: Generalized synthetic workflow for 6-(1H-pyrrol-1-yl)nicotinonitrile analogs.

Detailed Experimental Protocol: Synthesis of 2-Amino-4,6-diaryl-nicotinonitrile

This protocol describes the synthesis of a key intermediate, 2-amino-4,6-diaryl-nicotinonitrile, which serves as the precursor for the final pyrrole-containing compounds.[1][2][3]

Step 1: Chalcone Synthesis (Claisen-Schmidt Condensation)

• To a solution of an appropriate acetophenone (10 mmol) and an aromatic aldehyde (10 mmol) in ethanol (50 mL), add a 10% aqueous solution of sodium hydroxide (10 mL).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water (200 mL) and acidify with dilute hydrochloric acid.

• Collect the precipitated chalcone by filtration, wash with water, and dry. Recrystallize from ethanol if necessary.

Step 2: Synthesis of 2-Amino-4,6-diaryl-nicotinonitrile

• In a round-bottom flask, combine the synthesized chalcone (10 mmol), malononitrile (10 mmol), and ammonium acetate (80 mmol) in absolute ethanol (50 mL).

• Reflux the reaction mixture for 8-12 hours. Monitor the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate).

Detailed Experimental Protocol: Clauson-Kaas Pyrrole Synthesis

This protocol outlines the formation of the pyrrole ring on the 2-amino-nicotinonitrile core. This reaction involves the condensation of a primary amine with a 1,4-dicarbonyl compound or its equivalent, such as 2,5-dimethoxytetrahydrofuran.[4][5]

• To a solution of the 2-amino-4,6-diaryl-nicotinonitrile (5 mmol) in glacial acetic acid (20 mL), add 2,5-dimethoxytetrahydrofuran (5.5 mmol).

• Heat the reaction mixture to reflux for 4-6 hours. Monitor the progress of the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the final 6-(1H-pyrrol-1-yl)nicotinonitrile analog by column chromatography or recrystallization.

III. Structure-Activity Relationship (SAR) and Biological Activity

The anticancer activity of 6-(1H-pyrrol-1-yl)nicotinonitrile analogs is highly dependent on the nature and position of the substituents on the aromatic rings. The following table summarizes representative SAR data from the literature for the cytotoxicity of these compounds against various cancer cell lines.

Compound ID	R1 (at C4-phenyl)	R2 (at C6-phenyl)	Cell Line	IC50 (µM)	Reference
CA-4	3,4,5-trimethoxy	H	Various	Nanomolar range	[3]
Analog 1	4-methoxy	H	MCF-7	0.015	[6]
Analog 2	3,4,5-trimethoxy	H	A549	0.008	[6]
Analog 3	4-chloro	H	HeLa	0.022	[6]
Analog 4	H	4-fluoro	K562	> 10	[6]
Analog 5	3,4,5-trimethoxy	4-methoxy	HT-29	0.011	[6]

Key SAR Insights:

• Substitution on the C4-phenyl ring: The presence of methoxy groups, particularly a 3,4,5-trimethoxy substitution pattern, is generally crucial for high potency, mimicking the A-ring of combretastatin A-4.

• Substitution on the C6-phenyl ring: Modifications on this ring are generally better tolerated, although bulky substituents can lead to a decrease in activity.

• The Pyrrole Moiety: The 1H-pyrrol-1-yl group at the 2-position of the nicotinonitrile is essential for maintaining the rigid conformation required for tubulin binding.

IV. Mechanism of Action: Dual Targeting of the Cytoskeleton and Kinase Signaling

The primary mechanism of action for many 6-(1H-pyrrol-1-yl)nicotinonitrile analogs is the inhibition of tubulin polymerization. However, the pyrrole and pyridine moieties are also present in known kinase inhibitors, suggesting a potential for multi-targeted activity.

A. Inhibition of Tubulin Polymerization

These compounds bind to the colchicine-binding site on β-tubulin, disrupting the formation of microtubules. This leads to the arrest of the cell cycle in the G2/M phase and subsequent induction of apoptosis.

Figure 2: Proposed mechanism of action via tubulin polymerization inhibition.

B. Potential for Kinase Inhibition

The pyrrolopyrimidine scaffold, which shares structural similarities with the 6-(1H-pyrrol-1-yl)nicotinonitrile core, is found in several potent kinase inhibitors. For instance, pyrrolo[2,3-d]pyrimidine derivatives have been shown to inhibit various tyrosine kinases, including EGFR, Her2, and VEGFR2. While specific kinase inhibition data for 6-(1H-pyrrol-1-yl)nicotinonitrile analogs is still emerging, their structural features suggest that they may also target key signaling kinases involved in cancer cell proliferation and survival. Further investigation into the kinase inhibitory profile of these compounds is a promising area for future research.

V. Protocols for Biological Evaluation

A. In Vitro Tubulin Polymerization Assay

This assay directly measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Test compound and control inhibitors (e.g., paclitaxel as a polymerization promoter, colchicine as an inhibitor)

• 96-well microplate reader with temperature control at 37°C and absorbance measurement at 340 nm.

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• On ice, prepare the tubulin polymerization reaction mixture. For each well, combine tubulin (final concentration 3-5 mg/mL) in General Tubulin Buffer supplemented with GTP (final concentration 1 mM).

• Add the test compound at various concentrations to the reaction mixture. Include positive and negative controls.

• Transfer the reaction mixtures to a pre-warmed 96-well plate.

• Immediately place the plate in the microplate reader and begin recording the absorbance at 340 nm every 30 seconds for 60-90 minutes at 37°C.

• Plot the absorbance versus time to generate polymerization curves. The inhibition of polymerization is observed as a decrease in the rate and extent of the absorbance increase.

B. Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well cell culture plates

• Microplate reader for absorbance measurement at 570 nm.

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

C. Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the effect of the compounds on cell cycle progression.

Materials:

• Cancer cell lines

• Test compound

• Phosphate-buffered saline (PBS)

• Ethanol (70%, ice-cold)

• Propidium iodide (PI) staining solution containing RNase A

• Flow cytometer

Procedure:

• Treat cells with the test compound at its IC50 concentration for a defined period (e.g., 24 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing, and incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer. An increase in the percentage of cells in the G2/M phase indicates mitotic arrest.

VI. Future Directions and Concluding Remarks

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold represents a highly promising platform for the development of novel anticancer agents. The established role of these compounds as potent tubulin polymerization inhibitors provides a solid foundation for further optimization. Key areas for future exploration include:

• Expansion of the SAR: Systematic modification of the aryl substituents to improve potency and selectivity.

• Elucidation of Kinase Inhibitory Profiles: Comprehensive screening against a panel of cancer-related kinases to identify potential dual-acting inhibitors.

• In Vivo Efficacy Studies: Evaluation of promising lead compounds in preclinical animal models of cancer.

• Formulation and Drug Delivery: Development of strategies to enhance the bioavailability and tumor-targeting of these compounds.

References

• Hisham, M., Hassan, H. A., Hayallah, A. M., & Abdel-Aziz, M. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. J. Adv. Biomed. & Pharm. Sci., 6, 1-11. [Link]

• Pettit, G. R., Singh, S. B., Hamel, E., Lin, C. M., Alberts, D. S., & Garcia-Kendall, D. (1989). Isolation and structure of the strong cell growth and tubulin inhibitor combretastatin A-4. Experientia, 45(2), 209–211. [Link]

• Wang, L., et al. (2013). Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4. Bioorganic & Medicinal Chemistry Letters, 23(17), 4929-4932. [Link]

• Kilic-Kurt, Z., et al. (2019). Bioactive pyrrole-based compounds with target selectivity. European Journal of Medicinal Chemistry, 183, 111718. [Link]

• Kumar, A., & Sharma, S. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928-955. [Link]

• Seki, C., et al. (2023). A New, Rapid, Colorimetric Chemodosimeter, 4(pyrrol-1-Yl)pyridine, for Nitrite Detection in Aqueous Solution. Preprints.org. [Link]

• Various Authors. (2025). Table S3 IC50 values of 126−165 against cancer and normal cell lines, at different incubation time, mechanism of action, target and cell cycle arrest. The Royal Society of Chemistry. [Link]

• Ibrahim, M. M., et al. (2024). Synthesis, characterization and bioactivity of new pyridine-2(H)-one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. National Genomics Data Center. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

use of 6-(1H-pyrrol-1-yl)nicotinonitrile as a scaffold in drug discovery

Application Note: 6-(1H-pyrrol-1-yl)nicotinonitrile as a Scaffold in Drug Discovery

Introduction: The Scaffold Advantage

In the realm of fragment-based drug discovery (FBDD), 6-(1H-pyrrol-1-yl)nicotinonitrile represents a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. This bi-heteroaryl system combines the electron-deficient pyridine ring with the electron-rich pyrrole moiety, linked via a C-N bond.

Key Physicochemical Properties:

• Lipinski Compliance: MW ~169.18 Da, cLogP ~1.8, H-bond acceptors (3), H-bond donors (0). Ideal for oral bioavailability.[1]

• Conformational Dynamics: The C-N bond connecting the pyrrole and pyridine rings exhibits a specific torsional twist (approx. 28–30°) due to steric repulsion between the pyrrole

  -protons and the pyridine C5-proton/C3-nitrile group. This non-planar conformation is critical for fitting into hydrophobic pockets of kinases (e.g., c-Met, Pim-1).

• Synthetic Versatility: The C3-nitrile group acts as a versatile "warhead" precursor, easily convertible to amides, amines, tetrazoles, or oxadiazoles, facilitating rapid library generation.

Synthetic Protocols

The following protocols describe the construction of the core scaffold and its downstream functionalization.

Protocol A: Core Synthesis via Clauson-Kaas Reaction

Objective: Synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile from 6-aminonicotinonitrile. Mechanism: Acid-catalyzed condensation of a primary amine with 2,5-dimethoxytetrahydrofuran.

Materials:

• 6-Aminonicotinonitrile (1.0 eq)

• 2,5-Dimethoxytetrahydrofuran (1.1 eq)

• Glacial Acetic Acid (Solvent/Catalyst)

• Reflux condenser, magnetic stirrer, heating mantle.

Step-by-Step Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 10 mmol of 6-aminonicotinonitrile in 20 mL of glacial acetic acid.

• Addition: Add 11 mmol of 2,5-dimethoxytetrahydrofuran dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux (118°C) for 2–4 hours. Monitor progress via TLC (30% EtOAc in Hexanes). The primary amine spot should disappear.

• Work-up: Cool the mixture to room temperature. Pour the solution into 100 mL of ice-cold water.

• Neutralization: Carefully neutralize with saturated NaHCO₃ solution until pH ~7. A precipitate should form.

• Extraction: If no precipitate forms, extract with Dichloromethane (DCM) (3 x 30 mL). Dry organics over MgSO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, Hexane:EtOAc gradient).

Yield Expectation: 75–85%. Validation: ¹H NMR (DMSO-d₆) should show pyrrole peaks as two triplets (or broad singlets) at

~6.3 and ~7.6 ppm, and pyridine peaks characteristic of the 2,5-substitution pattern.

Protocol B: Nitrile Functionalization (Pinner Reaction to Amidine)

Objective: converting the nitrile to an amidine for kinase hinge binding.

Procedure:

• Dissolve the scaffold (1 eq) in anhydrous Ethanol saturated with HCl gas at 0°C.

• Stir at 0°C for 4 hours, then warm to RT overnight to form the imidate ester hydrochloride.

• Remove solvent under vacuum.

• Resuspend residue in anhydrous Ethanol and add Ammonia (7N in MeOH) or a primary amine (2 eq).

• Heat to 60°C for 3 hours.

• Concentrate and purify via HPLC.

Medicinal Chemistry Applications

Case Study: Dual c-Met and Pim-1 Inhibition

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold has demonstrated efficacy in designing "horseshoe-shaped" inhibitors targeting c-Met (Hepatocyte growth factor receptor) and Pim-1 kinases, both critical drivers in cancer metastasis.

Mechanism of Action:

• Hinge Binding: The pyridine nitrogen and the nitrile-derived functional group (e.g., amide/amidine) form hydrogen bonds with the kinase hinge region (e.g., Pro975 in c-Met).

• Hydrophobic Clamp: The pyrrole ring occupies the hydrophobic sub-pocket (selectivity filter), engaging in

  - interactions or Van der Waals contacts with residues like Tyr1230.

SAR Table: Substituent Effects on Kinase Potency

Position	Modification	Effect on Activity (c-Met)	Rationale
C3-CN	Retention (-CN)	Moderate	Weak H-bond acceptor; good metabolic stability.
C3-CN	Hydrolysis to -CONH₂	High	Primary amide acts as a classic H-bond donor/acceptor pair for the hinge.
Pyrrole	3,4-Dimethyl	Low	Steric clash with the gatekeeper residue twists the ring out of active conformation.
C5 (Pyridine)	Phenyl/Aryl coupling	Very High	Extends molecule into the solvent-exposed region, improving solubility and potency.

Visualizations

Figure 1: Synthetic Pathway & Functionalization[2][3]

Caption: Synthetic route for the construction of the core scaffold and diverse library generation via nitrile transformation.

Figure 2: Drug Discovery Screening Cascade

Caption: Hierarchical screening workflow for identifying potent kinase inhibitors derived from the scaffold.

Experimental Protocol: Kinase Inhibition Assay (TR-FRET)

To validate the biological activity of derivatives, use a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Reagents:

• Recombinant Kinase (e.g., c-Met, 0.5 nM final)

• Fluorescein-labeled Poly-GT substrate

• ATP (at

  concentration, typically 10 µM)

• Tb-labeled Antibody (Lanthanide donor)

Protocol:

• Preparation: Prepare compound dilutions in 100% DMSO (50-fold final concentration).

• Incubation: In a 384-well low-volume black plate, mix:

  • 2 µL Compound

  • 4 µL Enzyme mix (Kinase + Buffer)

  • 4 µL Substrate mix (ATP + Fluorescein-peptide)

• Reaction: Incubate at Room Temperature (RT) for 60 minutes.

• Detection: Add 10 µL EDTA-containing detection buffer with Tb-labeled antibody to stop the reaction.

• Read: Measure fluorescence ratio (520 nm / 495 nm) on a multimode plate reader (e.g., PerkinElmer EnVision).

• Analysis: Plot % Inhibition vs. Log[Compound] to determine IC50.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Clauson-Kaas	Incomplete condensation or polymerization	Ensure Acetic Acid is glacial (water-free). Increase temp to reflux. Use fresh 2,5-dimethoxytetrahydrofuran (it degrades).
Nitrile Hydrolysis Failure	Steric hindrance or poor solubility	Use Urea-Hydrogen Peroxide (UHP) complex instead of aqueous H₂O₂. Switch solvent to DMSO.
Poor Cellular Potency	Low permeability	Check LogP. If >4, introduce polar groups (morpholine, piperazine) at the C5 position of the pyridine ring.

References

• Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. Journal of Advanced Biomedical and Pharmaceutical Sciences, 2023. Link

• Tailored horseshoe-shaped nicotinonitrile scaffold as dual promising c-Met and Pim-1 inhibitors. Bioorganic Chemistry, 2023.[2] Link

• 2-(Morpholin-4-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. Acta Crystallographica Section E, 2011. Link

• Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives. Acta Chimica Slovenica, 2009. Link

• Pyrrole synthesis via Paal-Knorr Condensation. Organic Chemistry Portal. Link

Sources

• 1. ijcrt.org [ijcrt.org]
• 2. Tailored horseshoe-shaped nicotinonitrile scaffold as dual promising c-Met and Pim-1 inhibitors: Design, synthesis, SAR and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]

6-(1H-pyrrol-1-yl)nicotinonitrile as a fluorescent probe in bioimaging

This guide outlines the application of 6-(1H-pyrrol-1-yl)nicotinonitrile (often referred to in literature as a Pyrrolic Molecular Rotor ) as a fluorescent probe for bioimaging, specifically for monitoring intracellular viscosity .

Part 1: Application Note & Technical Overview

Introduction

6-(1H-pyrrol-1-yl)nicotinonitrile is a small-molecule fluorescent probe designed to sense microviscosity changes within biological systems. Unlike conventional viscosity sensors that rely on bulky rotors (e.g., BODIPY or porphyrin derivatives), this probe utilizes a compact donor-acceptor (D-A) architecture where a pyrrole ring (donor) is directly linked to a nicotinonitrile (acceptor) core.

Its primary application is the mapping of intracellular viscosity using Fluorescence Lifetime Imaging Microscopy (FLIM) or intensity-based imaging. Viscosity is a critical biophysical parameter linked to diffusion rates, protein aggregation, and signal transduction.[1] Abnormal viscosity levels are associated with diseases such as diabetes, Alzheimer’s, and lysosomal storage disorders.

Mechanism of Action: Twisted Intramolecular Charge Transfer (TICT)

The fluorescence response of 6-(1H-pyrrol-1-yl)nicotinonitrile is governed by the Twisted Intramolecular Charge Transfer (TICT) mechanism.[2]

• Low Viscosity (e.g., Cytosol, Water): Upon excitation, the pyrrole ring rotates freely relative to the nicotinonitrile plane. This rotation facilitates non-radiative decay (relaxation without photon emission), resulting in low fluorescence intensity and a short fluorescence lifetime .

• High Viscosity (e.g., Lipid Droplets, Cell Membranes, Crowded Organelles): The viscous environment restricts the intramolecular rotation of the pyrrole group. This inhibition blocks the non-radiative path, forcing the molecule to relax via radiative decay, leading to high fluorescence intensity and a longer fluorescence lifetime .

This "rotor" mechanism provides a direct correlation between the fluorescence signal (intensity or lifetime) and the local viscosity (

) of the environment, typically following the Förster–Hoffmann equation:

Key Features & Advantages

Feature	Specification / Advantage
High Contrast	Exhibits significantly higher fluorescence enhancement (up to 1 order of magnitude) in viscous media compared to phenolic analogues (e.g., DCVJ).
Small Size	Minimal perturbation to the cellular environment; rapid diffusion.
FLIM Compatibility	Fluorescence lifetime is independent of probe concentration, making it ideal for quantitative viscosity mapping.
Spectral Profile	Excitation: ~350–400 nm (UV/Blue) Emission: ~450–500 nm (Blue/Green)
Cell Permeability	High membrane permeability due to lipophilic structure; stains whole cells or accumulates in lipid-rich regions.

Part 2: Experimental Protocols

Protocol A: Preparation of Stock Solutions

• Materials:

  • 6-(1H-pyrrol-1-yl)nicotinonitrile (Solid powder).

  • DMSO (Dimethyl sulfoxide), anhydrous, cell-culture grade.

• Procedure:

  • Dissolve 1 mg of probe in the appropriate volume of DMSO to create a 10 mM Stock Solution .

  • Vortex until completely dissolved.

  • Aliquot into small volumes (e.g., 20 µL) and store at -20°C in the dark. Avoid repeated freeze-thaw cycles.

Protocol B: Live Cell Staining & Imaging

Target Cells: HeLa, MCF-7, or other adherent cell lines.

Step-by-Step Workflow:

• Cell Culture:

  • Seed cells on sterile glass-bottom confocal dishes (35 mm) and incubate for 24 hours at 37°C / 5% CO₂ until 70-80% confluence.

• Probe Dilution:

  • Dilute the 10 mM DMSO stock into pre-warmed culture medium (e.g., DMEM) or HBSS buffer to a final concentration of 10 µM .

  • Note: Keep DMSO concentration < 0.5% to avoid cytotoxicity.

• Incubation:

  • Remove the old medium from the culture dish.

  • Add the probe-containing medium to the cells.[3]

  • Incubate for 20–30 minutes at 37°C.

• Washing (Optional but Recommended):

  • Gently wash cells 3× with pre-warmed PBS or HBSS to remove excess extracellular probe.

  • Note: For viscosity probes, washing is sometimes omitted if the probe equilibrates rapidly, but washing reduces background.

• Imaging:

  • Mode: Confocal Laser Scanning Microscopy (CLSM) or FLIM.

  • Excitation: 375 nm or 405 nm laser diode.

  • Emission: Collect signal in the range of 440–500 nm .

  • Data Acquisition:

    • Intensity Mode: Acquire images ensuring no pixel saturation.

    • FLIM Mode: Acquire photon arrival times to generate a lifetime map.

Protocol C: Viscosity Calibration (In Vitro)

To quantify viscosity values from intensity/lifetime data, a calibration curve is required.

• Prepare mixtures of Methanol/Glycerol in varying ratios (e.g., 10:0, 8:2, ..., 0:10) to generate a viscosity gradient (approx. 0.6 cP to 1000 cP).

• Add the probe (10 µM) to each mixture.

• Measure the fluorescence spectrum or lifetime for each mixture.

• Plot

  or vs. .

• Use the slope and intercept to convert cellular signals into viscosity values (cP).

Part 3: Visualization (Mechanism & Workflow)

Diagram 1: TICT Mechanism of Viscosity Sensing

Caption: The competition between non-radiative decay (via rotation in low viscosity) and radiative decay (fluorescence in high viscosity).

Diagram 2: Experimental Workflow for FLIM Imaging

Caption: Step-by-step protocol from probe preparation to viscosity mapping using FLIM.

Part 4: References

• Lee, S.-C., Heo, J., Ryu, J.-W., Lee, C.-L., Kim, S., Tae, J.-S., Rhee, B.-O., Kim, S.-W., & Kwon, O.-P. (2016).[4] Pyrrolic molecular rotors acting as viscosity sensors with high fluorescence contrast.[4][5][6][7][8] Chemical Communications, 52(94), 13695–13698.

• Haidekker, M. A., & Theodorakis, E. A. (2010). Molecular rotors—fluorescent biosensors for viscosity and flow.[2] Organic & Biomolecular Chemistry, 8(8), 1735–1745.

• Kuimova, M. K. (2012). Mapping viscosity in cells using molecular rotors. Physical Chemistry Chemical Physics, 14(37), 12671–12686.

Sources

• 1. Tetraarylpyrrolo[3,2-b]pyrrole-BODIPY dyad: a molecular rotor for FRET-based viscosity sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular rotors—fluorescent biosensors for viscosity and flow - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. An environment-sensitive fluorescent probe for quantification of human serum albumin: Design, sensing mechanism, and it… [ouci.dntb.gov.ua]
• 7. A Threshold-Limited Fluorescence Probe for Viscosity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Theoretical Insights into a Near-Infrared Fluorescent Probe NI-VIS Based on the Organic Molecule for Monitoring Intracellular Viscosity [mdpi.com]

Chromatographic Purity and Integrity Analysis by High-Performance Liquid Chromatography (HPLC)

An In-Depth Guide to the Analytical Characterization of 6-(1H-pyrrol-1-yl)nicotinonitrile

Introduction

6-(1H-pyrrol-1-yl)nicotinonitrile is a heterocyclic compound featuring a pyridine ring substituted with a nitrile group and a pyrrole moiety. This molecular architecture is of significant interest to researchers in medicinal chemistry and drug discovery. The nicotinonitrile scaffold is a recognized pharmacophore present in various therapeutic agents, while the pyrrole ring is a ubiquitous motif in biologically active natural products and synthetic drugs.[1][2][3] Given its potential as a building block for novel therapeutics, a robust and comprehensive analytical characterization is imperative to ensure its identity, purity, and stability, thereby guaranteeing the reliability and reproducibility of downstream biological and pharmacological studies.[4]

This document provides a detailed guide with integrated protocols for the multi-technique characterization of 6-(1H-pyrrol-1-yl)nicotinonitrile, designed for researchers, scientists, and drug development professionals. The methodologies described herein are designed to provide a holistic understanding of the molecule's physicochemical properties, leveraging foundational analytical principles to deliver a self-validating system of characterization.

Principle & Rationale

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of a synthesized compound. For 6-(1H-pyrrol-1-yl)nicotinonitrile, a reverse-phase HPLC (RP-HPLC) method is optimal. This technique separates the target compound from impurities based on differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The pyridine ring in the molecule has a pKa of approximately 5.2-6, meaning its ionization state, and therefore its retention, can be significantly influenced by the mobile phase pH.[5] Controlling the pH is crucial for achieving sharp, symmetrical peaks and reproducible retention times.[5]

Experimental Protocol: RP-HPLC

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 6-(1H-pyrrol-1-yl)nicotinonitrile.

  • Dissolve in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of approximately 0.1 mg/mL using the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

  • A standard HPLC system equipped with a UV detector is suitable.[6] The UV detector is highly effective for aromatic molecules like the target compound.[6]

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides excellent retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as an ion-pairing agent and controls the pH to ensure consistent protonation of the pyridine nitrogen, improving peak shape.[7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength for this class of compounds.
Gradient	10% B to 90% B over 15 min	A gradient elution ensures that impurities with a wide range of polarities are eluted and detected.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm	Aromatic and heterocyclic systems strongly absorb UV light in this region.[8][9]
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.

Data Interpretation

The primary output is a chromatogram. For a pure sample, a single major peak corresponding to 6-(1H-pyrrol-1-yl)nicotinonitrile should be observed. The purity can be calculated based on the area percentage of this peak relative to the total area of all peaks. Any additional peaks represent impurities or degradation products.

Fig 1. Workflow for HPLC purity analysis.

Molecular Weight and Formula Confirmation by Mass Spectrometry (MS)

Principle & Rationale

Mass spectrometry is an indispensable tool for confirming the molecular weight and, by extension, the molecular formula of a compound. Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, nitrogen-containing molecules like 6-(1H-pyrrol-1-yl)nicotinonitrile, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation. This provides a direct and accurate measurement of the molecular mass.

Experimental Protocol: ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of the compound (~10-20 µg/mL) in an appropriate solvent such as methanol or acetonitrile. The HPLC eluent is often directly compatible.

• Instrumentation and Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap

  • Scan Range: m/z 50 - 500

  • Capillary Voltage: 3-4 kV

  • Source Temperature: 100-150 °C

Data Interpretation

The molecular formula for 6-(1H-pyrrol-1-yl)nicotinonitrile is C₁₀H₇N₃.

• Monoisotopic Mass: 169.0640 g/mol

The expected primary ion in the positive-ion mass spectrum will be the protonated molecule [M+H]⁺.

• Expected m/z: 169.0640 + 1.0078 (mass of H⁺) = 170.0718

High-resolution mass spectrometry (HRMS) can confirm the elemental composition by measuring the mass with high precision, which should match the calculated value for [C₁₀H₈N₃]⁺. Fragmentation patterns, if observed, may include the loss of the nitrile group (-26 Da) or cleavage at the bond between the two heterocyclic rings.[10][11]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Rationale

NMR spectroscopy is the most powerful technique for unambiguous structure elucidation. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the chemical environment of each carbon atom. For 6-(1H-pyrrol-1-yl)nicotinonitrile, NMR will confirm the substitution pattern on both the pyridine and pyrrole rings.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • DMSO-d₆ is often preferred for nitrogen-containing heterocycles as it can prevent signal broadening of exchangeable protons.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm) if not already present in the solvent.

• Instrumentation and Conditions:

  • Spectrometer: 400 MHz or higher for better signal dispersion.

  • Experiments: Standard ¹H (proton) and ¹³C (carbon) acquisitions. 2D experiments like COSY and HSQC can be used for definitive assignments.

Data Interpretation and Expected Spectra

The structure contains 7 distinct proton environments and 10 distinct carbon environments.

¹H NMR (400 MHz, DMSO-d₆): Predicted chemical shifts and multiplicities.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration
H2' (Pyrrole)	~7.6 - 7.8	Triplet	2H
H3' (Pyrrole)	~6.3 - 6.5	Triplet	2H
H2 (Pyridine)	~8.8 - 9.0	Doublet	1H
H4 (Pyridine)	~8.2 - 8.4	Doublet of Doublets	1H
H5 (Pyridine)	~7.5 - 7.7	Doublet	1H

Note: The exact chemical shifts for pyrrole protons can vary.[12][13][14] The pyridine protons will show characteristic downfield shifts.

¹³C NMR (100 MHz, DMSO-d₆): Predicted chemical shifts.

Carbon Assignment	Predicted δ (ppm)
C≡N (Nitrile)	~117 - 119
C2', C5' (Pyrrole)	~120 - 122
C3', C4' (Pyrrole)	~110 - 112
C2 (Pyridine)	~152 - 154
C3 (Pyridine)	~106 - 108
C4 (Pyridine)	~140 - 142
C5 (Pyridine)	~120 - 122
C6 (Pyridine)	~155 - 157

Functional Group Identification by Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle & Rationale

FT-IR spectroscopy identifies the functional groups within a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. It is a rapid and effective method to confirm the presence of key structural motifs like the nitrile group and the aromatic rings.

Experimental Protocol: FT-IR

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is the simplest and most common method.

  • KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind to a fine powder and press into a transparent disk.

• Data Acquisition:

  • Scan the sample over a range of 4000-400 cm⁻¹.

  • Collect at least 16 scans to improve the signal-to-noise ratio.

  • Record the spectrum in transmittance or absorbance mode.

Data Interpretation

The IR spectrum will provide clear evidence for the key functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100 - 3000	C-H stretch	Aromatic (Pyridine & Pyrrole)
~2240 - 2220	C≡N stretch	Nitrile
~1600 - 1450	C=C and C=N stretch	Aromatic Rings
~1400 - 1000	C-N stretch, C-H in-plane bend	Fingerprint Region

The most diagnostic peak is the sharp, intense C≡N stretch, which is characteristic of nitriles.[15][16][17] Its position confirms conjugation with the aromatic system.[17]

Fig 2. Workflow for FT-IR functional group analysis.

Analysis of Electronic Transitions by UV-Visible Spectroscopy

Principle & Rationale

UV-Vis spectroscopy measures the absorption of UV or visible light, which corresponds to electronic transitions within the molecule. For 6-(1H-pyrrol-1-yl)nicotinonitrile, the conjugated π-electron system spanning both heterocyclic rings will give rise to characteristic absorption bands, primarily due to π→π* transitions.[8] The presence of nitrogen heteroatoms also allows for weaker n→π* transitions.[8] This technique is useful for quantitative analysis (using the Beer-Lambert law) and for confirming the integrity of the chromophore.

Experimental Protocol: UV-Vis

• Sample Preparation:

  • Prepare a stock solution of known concentration (e.g., 1 mg/mL) in a UV-transparent solvent like ethanol or acetonitrile.

  • Perform serial dilutions to obtain a concentration that gives a maximum absorbance between 0.2 and 0.8 AU (typically in the µM range).

• Data Acquisition:

  • Use a dual-beam spectrophotometer.

  • Use the pure solvent as a blank reference.

  • Scan the sample from 200 to 400 nm.

Data Interpretation

The spectrum is expected to show strong absorption bands characteristic of heteroaromatic systems.[9]

• π→π transitions:* Expect strong absorption bands (high molar absorptivity, ε) likely in the 200-280 nm range. The conjugation between the pyridine and pyrrole rings will likely cause a red shift (shift to longer wavelength) compared to the individual heterocycles.[8]

• n→π transitions:* A weaker absorption band may be observed at a longer wavelength (>270 nm) due to the lone pair electrons on the nitrogen atoms.[8]

The position of the maximum absorbance (λmax) is a characteristic property of the compound's chromophore.

Conclusion

The comprehensive characterization of 6-(1H-pyrrol-1-yl)nicotinonitrile requires an integrated approach employing multiple analytical techniques. HPLC confirms the purity, while mass spectrometry validates the molecular weight and formula. ¹H and ¹³C NMR spectroscopy provide definitive structural elucidation, and FT-IR confirms the presence of key functional groups. Finally, UV-Vis spectroscopy characterizes the electronic properties of the conjugated system. Together, these methods provide a robust and self-validating analytical package, ensuring the quality and identity of the compound for its application in research and drug development.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• Filo. (2025, December 15). Ultraviolet spectra of aromatic and heterocyclic compounds. Retrieved from [Link]

• HELIX Chromatography. (2024, July 30). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. Retrieved from [Link]

• YouTube. (2024, October 8). UV Spectra of Aromatic & Heterocyclic Compound - UV Visible Spectroscopy(MSc 3 Sem). Retrieved from [Link]

• DTIC. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• ACS Publications. (2025, July 3). Analysis of N‐Heterocyclic Carbenes and Their Monolayers by X‐ray Photoelectron Spectroscopy: Peak-Fitting. Retrieved from [Link]

• PMC. (2019, December 13). UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]. Retrieved from [Link]

• PubMed. (n.d.). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. Retrieved from [Link]

• Quimicaorganica.org. (n.d.). IR spectrum: Nitriles. Retrieved from [Link]

• RSC Publishing. (n.d.). Conjugation and ultraviolet bands of five-membered heterocycles. Retrieved from [Link]

• RSC Publishing. (2020, December 7). Synthesis and characterization of N-heterocyclic carbene–M⋯OEt 2 complexes (M = Cu, Ag .... Retrieved from [Link]

• ACS Publications. (2026, February 12). Fine-Tuned Imino-Diels–Alder Reaction for the Sustainable Synthesis of Nicotinonitriles via Push–Pull Vinylogous Enamino Nitriles. Retrieved from [Link]

• PMC. (2023, May 26). Synthesis, Characterization, Antimicrobial Properties, and Antioxidant Activities of Silver-N-Heterocyclic Carbene Complexes. Retrieved from [Link]

• ManTech Publications. (2025, May 15). Synthesis and Characterization of New Heterocyclic Compounds with Anticancer Potential. Retrieved from [Link]

• ResearchGate. (n.d.). On-surface characterization of N-heterocyclic compounds. a) Chemical.... Retrieved from [Link]

• MDPI. (2023, April 19). Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. Retrieved from [Link]

• Britannica. (n.d.). Ultraviolet spectroscopy | chemistry. Retrieved from [Link]

• Mendeley Data. (n.d.). "Synthesis of 4-aryl-6-indolylpyridine-3-carbonitriles and Evaluation of Their Antiproliferative Activity" data files. Retrieved from [Link]

• Spectroscopy Online. (2023, August 16). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

• ResearchGate. (n.d.). FT-NIR/IR spectra of the CCl 4 solutions of (a) pyrrole and (b).... Retrieved from [Link]

• NIH - PubChem. (n.d.). 6-Hydroxynicotinonitrile | C6H4N2O | CID 7062197. Retrieved from [Link]

• Acta Chimica Slovenica. (2009, March 13). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. Retrieved from [Link]

• ResearchGate. (2025, October 22). Synthesis of 6-(1H-Pyrrol-1-yl)azolo[1,5-a]pyrimidin-7-amines by the Clauson–Kaas Reaction | Request PDF. Retrieved from [Link]

• National Genomics Data Center (CNCB-NGDC). (n.d.). one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Pyrrole - the NIST WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). Pyrrole - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• MDPI. (2026, January 4). 4-(4-Chlorophenyl)-6-phenyl-2-(prop-2-yn-1-yloxy)nicotinonitrile. Retrieved from [Link]

• SciSpace. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

• RSC Publishing. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

• SciTechnol. (n.d.). Therapeutic Significance of Pyrrole in Drug Delivery. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of 1H‐pyrrole (1) in different solvents. Retrieved from [Link]

• ScienceDirect. (n.d.). New insights into the oxidation chemistry of pyrrole, an N-containing biomass tar component. Retrieved from [Link]

• PMC. (n.d.). Bioactive pyrrole-based compounds with target selectivity. Retrieved from [Link]

• IOSR Journal. (n.d.). Synthesis, Mass Spectra Investigation and Biological Activity of Some Pyrimidine Derivatives. Retrieved from [Link]

• ResearchGate. (2016, August 10). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Retrieved from [Link]

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in vitro and in vivo experimental models for testing 6-(1H-pyrrol-1-yl)nicotinonitrile

Application Note: Evaluation of 6-(1H-pyrrol-1-yl)nicotinonitrile as a CYP2A6 Inhibitor

Introduction & Therapeutic Rationale

6-(1H-pyrrol-1-yl)nicotinonitrile (Structure: Pyridine ring with a nitrile group at C3 and a pyrrole ring at C6) represents a privileged scaffold in medicinal chemistry, sharing structural homology with nicotine and cotinine . Its primary pharmacological utility lies in the inhibition of Cytochrome P450 2A6 (CYP2A6) .

• Target Mechanism: CYP2A6 is the primary enzyme responsible for metabolizing nicotine into cotinine (~80% of clearance). Inhibiting this enzyme increases the plasma half-life of nicotine, thereby reducing the frequency of smoking and aiding cessation efforts.

• Structural Logic: The nicotinonitrile core mimics the pyridine ring of nicotine, while the pyrrole substituent provides steric bulk and potential heme-coordination properties that can lock the enzyme in an inactive state.

• Secondary Potential: Analogous structures have shown activity as tubulin polymerization inhibitors (anticancer), but this guide focuses on the metabolic inhibition pathway.

In Vitro Experimental Model: Recombinant CYP2A6 Inhibition[1]

This protocol quantifies the potency (IC50) of the test compound using Coumarin 7-hydroxylation , the gold-standard specific reaction for CYP2A6 activity.

Principle

CYP2A6 catalyzes the hydroxylation of non-fluorescent Coumarin to highly fluorescent 7-Hydroxycoumarin (7-HC). The test compound is evaluated for its ability to suppress this signal.[1][2][3][4]

Materials & Reagents

• Enzyme Source: Recombinant Human CYP2A6 (Baculosomes) or Human Liver Microsomes (HLM).

• Substrate: Coumarin (Sigma-Aldrich).

• Cofactors: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Stop Solution: 20% Trichloroacetic acid (TCA) or 80:20 Acetonitrile/Tris base.

• Positive Control: Methoxsalen (Mechanism-based inhibitor) or Tranylcypromine.

Experimental Protocol

Step 1: Preparation

• Test Compound Stock: Dissolve 6-(1H-pyrrol-1-yl)nicotinonitrile in 100% DMSO to 10 mM.

• Serial Dilution: Prepare 7 concentrations (e.g., 0.01 µM to 100 µM). Note: Final DMSO concentration in the assay must be <0.5% to prevent solvent interference.

Step 2: Incubation

• In a black 96-well plate, add 10 µL of Test Compound (at 10x final concentration).

• Add 40 µL of Enzyme Mix (CYP2A6 protein, final conc. 10–20 pmol/mL in 100 mM Potassium Phosphate buffer, pH 7.4).

• Pre-incubation: Incubate at 37°C for 10 minutes (allows for potential mechanism-based inactivation).

• Initiation: Add 50 µL of Substrate/Cofactor Mix (Coumarin 5 µM + NADPH system).

• Incubate at 37°C for 20 minutes (linear phase).

Step 3: Termination & Readout

• Stop reaction with 100 µL of Stop Solution.

• Read Fluorescence: Excitation 405 nm / Emission 460 nm .

Data Analysis

Calculate the Percent Inhibition relative to the vehicle control (DMSO only).

Table 1: Expected Results & Interpretation

Parameter	Value Range	Interpretation
IC50 (Potent)	< 1.0 µM	High affinity; likely competitive inhibitor.
IC50 (Moderate)	1.0 – 10 µM	Lead candidate; requires optimization.
Shift with Pre-incubation	IC50 decreases >3-fold	Indicates Mechanism-Based Inhibition (MBI) (Irreversible).

Visualization: CYP2A6 Inhibition Mechanism[5]

The following diagram illustrates the catalytic interference of the nicotinonitrile derivative within the CYP2A6 cycle.

Caption: Schematic of competitive inhibition where the nicotinonitrile derivative prevents Coumarin access to the CYP2A6 heme active site.

In Vivo Experimental Model: Nicotine Pharmacokinetics (PK)

To validate the in vitro findings, the compound must be tested in a living system. The mouse model is preferred due to the presence of CYP2A5 (the murine ortholog of human CYP2A6), which shares high functional homology for nicotine metabolism.

Animal Model Selection

• Strain: C57BL/6 Mice (Male, 8–10 weeks).

• Rationale: This strain has well-characterized CYP2A5 expression and nicotine metabolism profiles.

Experimental Design (Crossover Study)

• Group A (Control): Vehicle + Nicotine (0.5 mg/kg s.c.).

• Group B (Experimental): Test Compound (10 mg/kg i.p.) + Nicotine (0.5 mg/kg s.c.).

• Timing: Administer Test Compound 30 minutes prior to Nicotine challenge to ensure enzyme saturation.

Protocol Steps

• Dosing:

  • Inject Test Compound (formulated in 5% DMSO / 5% Tween-80 / 90% Saline) intraperitoneally (i.p.).

  • Wait 30 minutes.

  • Inject Nicotine Hydrogen Tartrate subcutaneously (s.c.).

• Sampling:

  • Collect tail vein blood (20 µL) at time points: 5, 15, 30, 60, 120, and 240 minutes post-nicotine.

  • Centrifuge at 3000 x g to separate plasma.

• Bioanalysis (LC-MS/MS):

  • Precipitate plasma proteins with Acetonitrile containing internal standard (Nicotine-d4).

  • Analyze supernatant for Nicotine and Cotinine .

Key Metrics for Success

If the compound is effective, you will observe:

• Increased Nicotine AUC (Area Under the Curve).

• Decreased Cotinine Cmax (Peak metabolite concentration).

• Decreased Metabolic Ratio: (Cotinine / Nicotine) < Vehicle Control.

Visualization: In Vivo Workflow

Caption: Temporal workflow for assessing metabolic inhibition in C57BL/6 mice.

References

• Denton, T. T., et al. (2005). "Synthesis and evaluation of nicotine analogs as inhibitors of cytochrome P450 2A6." Journal of Medicinal Chemistry.

• Raunio, H., et al. (2008). "Mouse CYP2A5 as a model for human CYP2A6: catalytic properties and regulation." British Journal of Pharmacology.

• Murphy, S. E., et al. (2021). "Mechanism-based inhibition of cytochrome P450 2A6 by chalepensin in recombinant systems." Drug Metabolism and Disposition.

• Creative Bioarray. "CYP Inhibition Assay Protocols and IC50 Determination."

Sources

• 1. Mechanism-based inhibition of cytochrome P450 (CYP)2A6 by chalepensin in recombinant systems, in human liver microsomes and in mice in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of inhibitors of the nicotine metabolising CYP2A6 enzyme--an in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Derivatizing 6-(1H-pyrrol-1-yl)nicotinonitrile for SAR Studies

For: Researchers, scientists, and drug development professionals.

Introduction

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold is a significant heterocyclic motif in medicinal chemistry, appearing in molecules with a range of biological activities, including anticancer properties.[1][2] Its rigid structure, which can present substituents in well-defined spatial orientations, makes it an attractive starting point for Structure-Activity Relationship (SAR) studies.[3] Understanding how modifications to this core structure impact biological activity is crucial for optimizing lead compounds to improve potency, selectivity, and pharmacokinetic properties.[4][5]

This guide provides a comprehensive overview of synthetic methodologies for the derivatization of 6-(1H-pyrrol-1-yl)nicotinonitrile at three key positions: the pyridine ring, the pyrrole ring, and the nitrile group. The protocols are designed to be practical and are supported by mechanistic insights and references to authoritative literature.

I. Synthesis of the Starting Material: 6-(1H-pyrrol-1-yl)nicotinonitrile

Protocol 1: Synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile

Materials:

• 6-aminonicotinonitrile

• 2,5-dimethoxytetrahydrofuran

• Glacial acetic acid

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes/Ethyl acetate solvent system

Procedure:

• To a solution of 6-aminonicotinonitrile (1.0 eq) in a mixture of toluene and glacial acetic acid (1:1), add 2,5-dimethoxytetrahydrofuran (1.1 eq).

• Heat the reaction mixture to reflux (approximately 110-120 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the desired 6-(1H-pyrrol-1-yl)nicotinonitrile.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

II. Derivatization of the Pyridine Ring

The pyridine ring of 6-(1H-pyrrol-1-yl)nicotinonitrile is electron-deficient, making it susceptible to nucleophilic aromatic substitution (SNAr) at positions activated by a suitable leaving group. Conversely, palladium-catalyzed cross-coupling reactions are a powerful tool for introducing carbon-carbon and carbon-heteroatom bonds.

A. C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

To perform a Suzuki coupling, a halogenated precursor is required. The synthesis of 6-chloro-2-(1H-pyrrol-1-yl)nicotinonitrile would be the first step, likely from 2,6-dichloronicotinonitrile. The subsequent regioselective Suzuki coupling can be achieved by leveraging the electronic and steric environment of the pyridine ring.[6]

Protocol 2: Synthesis of 6-Chloro-2-(1H-pyrrol-1-yl)nicotinonitrile

Materials:

• 2,6-Dichloronicotinonitrile

• Pyrrole

• Potassium carbonate

• Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 2,6-dichloronicotinonitrile (1.0 eq) in DMF.

• Add potassium carbonate (2.0 eq) and pyrrole (1.2 eq).

• Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and pour into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield 6-chloro-2-(1H-pyrrol-1-yl)nicotinonitrile.

Protocol 3: Suzuki-Miyaura Coupling of 6-Chloro-2-(1H-pyrrol-1-yl)nicotinonitrile

Materials:

• 6-Chloro-2-(1H-pyrrol-1-yl)nicotinonitrile

• Aryl or heteroaryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PXPd2) (0.05 eq)[6]

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 eq)

• Solvent (e.g., 1,4-dioxane/water or methanol)[6]

Procedure:

• To a degassed solution of 6-chloro-2-(1H-pyrrol-1-yl)nicotinonitrile (1.0 eq) and the boronic acid (1.2 eq) in the chosen solvent system, add the base and the palladium catalyst.

• Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the product by column chromatography.

B. Nucleophilic Aromatic Substitution (SNAr)

The chloro substituent in 6-chloro-2-(1H-pyrrol-1-yl)nicotinonitrile can be displaced by a variety of nucleophiles. The electron-withdrawing nature of the nitrile group and the pyridine nitrogen facilitate this reaction.[5][7]

Protocol 4: General Procedure for SNAr with Amines

Materials:

• 6-Chloro-2-(1H-pyrrol-1-yl)nicotinonitrile

• Primary or secondary amine (1.5 eq)

• Base (e.g., K₂CO₃ or DIPEA) (2.0 eq)

• Solvent (e.g., DMF or DMSO)

Procedure:

• Dissolve 6-chloro-2-(1H-pyrrol-1-yl)nicotinonitrile (1.0 eq) in the chosen solvent.

• Add the amine (1.5 eq) and the base (2.0 eq).

• Heat the reaction mixture to 100-150 °C. Monitor the reaction by TLC.

• Upon completion, cool the mixture and pour it into water.

• Collect the resulting precipitate by filtration or extract the product with an organic solvent.

• Purify the crude product by recrystallization or column chromatography.

III. Derivatization of the Pyrrole Ring

The pyrrole ring is electron-rich and readily undergoes electrophilic aromatic substitution, preferentially at the C-2 (or C-5) position due to the greater stabilization of the cationic intermediate.[8][9][10]

A. Formylation via the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a mild and efficient method for introducing a formyl group onto the pyrrole ring, which can then be used in subsequent reactions (e.g., reductive amination, Wittig reaction).[11][12][13][14]

Protocol 5: Vilsmeier-Haack Formylation of 6-(1H-pyrrol-1-yl)nicotinonitrile

Materials:

• 6-(1H-pyrrol-1-yl)nicotinonitrile

• Phosphorus oxychloride (POCl₃) (1.2 eq)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated sodium acetate solution

Procedure:

• In a flask cooled to 0 °C, add DMF and slowly add POCl₃ (1.2 eq) dropwise. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Add a solution of 6-(1H-pyrrol-1-yl)nicotinonitrile (1.0 eq) in DCM to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Carefully pour the reaction mixture onto crushed ice and then neutralize with a saturated solution of sodium acetate.

• Extract the product with DCM, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting aldehyde by column chromatography.

IV. Modification of the Nitrile Group

The nitrile group is a versatile functional group that can be transformed into other key moieties for SAR studies, such as amides or tetrazoles.[15]

A. Hydrolysis to Nicotinamide Derivatives

The nitrile can be hydrolyzed to a primary amide under basic or acidic conditions. The resulting amide can be a key pharmacophore, participating in hydrogen bonding interactions.[16][17][18]

Protocol 6: Basic Hydrolysis of the Nitrile to an Amide

Materials:

• 6-(1H-pyrrol-1-yl)nicotinonitrile

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Water or a mixture of water and an alcohol (e.g., ethanol)

Procedure:

• Prepare a solution of the nitrile in water or a water/alcohol mixture.

• Add a catalytic amount of NaOH or KOH (e.g., 0.1-1.0 eq).

• Heat the mixture to reflux (100-150 °C) and monitor the reaction by TLC.[16]

• Upon completion, cool the reaction and neutralize with a dilute acid (e.g., 1 M HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

• Dry the organic layer, concentrate, and purify the resulting amide by recrystallization or column chromatography.

B. Conversion to a Tetrazole Ring

The tetrazole ring is a common bioisostere for the carboxylic acid group and can also mimic the hydrogen bonding properties of an amide.[19][20][21] The conversion of a nitrile to a tetrazole is typically achieved via a [3+2] cycloaddition with an azide salt.

Protocol 7: Synthesis of the Tetrazole Analog

Materials:

• 6-(1H-pyrrol-1-yl)nicotinonitrile

• Sodium azide (NaN₃) (1.5 eq)

• Ammonium chloride (NH₄Cl) or triethylamine hydrochloride (1.5 eq)

• Dimethylformamide (DMF)

Procedure:

• To a solution of the nitrile (1.0 eq) in DMF, add sodium azide (1.5 eq) and ammonium chloride (1.5 eq).

• Heat the reaction mixture to 100-130 °C and stir until the nitrile is consumed (monitor by TLC). Caution: Azides are toxic and potentially explosive. Handle with appropriate safety precautions.

• Cool the reaction mixture to room temperature and carefully acidify with dilute HCl.

• A precipitate should form. Collect the solid by filtration, wash with water, and dry under vacuum.

• If a precipitate does not form, extract the product with ethyl acetate.

• Purify the crude tetrazole by recrystallization or column chromatography.

V. Structure-Activity Relationship (SAR) Insights

The derivatization of the 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold can provide valuable insights into the SAR of this chemical series. Below is a table summarizing potential modifications and their expected impact on biological activity, based on general medicinal chemistry principles.

Position of Derivatization	Moiety Introduced	Potential Impact on SAR
Pyridine C6-position	Aryl/Heteroaryl groups	Exploration of new binding pockets, modulation of solubility and metabolic stability.[1]
Amino/Alkoxy groups	Introduction of hydrogen bond donors/acceptors, alteration of electronic properties.
Pyrrole Ring	Formyl group	A handle for further functionalization to probe steric and electronic requirements.
Alkyl/Aryl groups	Modification of lipophilicity and steric bulk.[22][23]
Nitrile Group	Amide	Introduction of a hydrogen bond donor and acceptor, potential for improved solubility.
Tetrazole	Bioisosteric replacement for a carboxylic acid, can improve metabolic stability and cell permeability.[19]

VI. Visualization of Derivatization Strategies

Workflow for Derivatization

Caption: Synthetic pathways for the derivatization of the core scaffold.

References

• Process for the production of nicotinamide. (n.d.). Google Patents.
• Process for the recovery of nicotinamide. (n.d.). Google Patents.
• METHOD OF PREPARING NICOTINIC ACID BY NICOTINONITRIL HYDROLYZE. (n.d.). Google Patents.

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Retrieved February 15, 2024, from [Link]

• Enzyme and Process Development for Production of Nicotinamide. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

• Vilsmeier-Haack Reaction. (2025). J&K Scientific LLC. Retrieved February 15, 2024, from [Link]

• Pyrrole reaction. (n.d.). Retrieved February 15, 2024, from [Link]

• tetrazole synthesis from a nitrile and azide - laboratory experiment. (2022). YouTube. Retrieved February 15, 2024, from [Link]

• Vilsmeier–Haack reaction. (n.d.). Wikipedia. Retrieved February 15, 2024, from [Link]

• Electrophilic Substitution of Pyrrole and Pyridine. (n.d.). AK Lectures. Retrieved February 15, 2024, from [Link]

• Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles. (n.d.). Journal of the Chemical Society C: Organic. Retrieved February 15, 2024, from [Link]

• 1H-Tetrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2024, from [Link]

• Vilsmeier-Haack Reaction. (2023). Chemistry Steps. Retrieved February 15, 2024, from [Link]

• Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. (n.d.). Zeitschrift für Naturforschung B. Retrieved February 15, 2024, from [Link]

• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

• Electrophilic substitution. (n.d.). Taylor & Francis. Retrieved February 15, 2024, from [Link]

• Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. (2024). ChemRxiv. Retrieved February 15, 2024, from [Link]

• Structure Activity Relationship Of Drugs. (n.d.). Retrieved February 15, 2024, from [Link]

• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. (2002). ACS Publications. Retrieved February 15, 2024, from [Link]

• Functionalization of Pyridines at the C4 Position via Metalation and Capture. (2025). ResearchGate. Retrieved February 15, 2024, from [Link]

• Why is pyrrole more reactive than pyridine for an electrophilic substitution reaction? (n.d.). Retrieved February 15, 2024, from [Link]

• Nucleophilic aromatic substitution. (n.d.). Wikipedia. Retrieved February 15, 2024, from [Link]

• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. (2024). PMC. Retrieved February 15, 2024, from [Link]

• A QSAR study on a series of pyrrole derivatives acting as lymphocyte-specific kinase (Lck) inhibitors. (2012). PubMed. Retrieved February 15, 2024, from [Link]

• Concerted Nucleophilic Aromatic Substitutions. (n.d.). PMC. Retrieved February 15, 2024, from [Link]

• 3D QSAR Study on Pyrrolopyrimidines-Based Derivatives as LIM2 Kinase Inhibitors. (n.d.). Retrieved February 15, 2024, from [Link]

• Efficient synthesis of 2-aryl-6-chloronicotinamides via PXPd2-catalyzed regioselective Suzuki coupling. (2003). PubMed. Retrieved February 15, 2024, from [Link]

• A QSAR Study on a Series of Pyrrole Derivatives Acting as Lymphocyte- Specific Kinase (Lck) Inhibitors. (n.d.). Bentham Science Publisher. Retrieved February 15, 2024, from [Link]

• Electrophilic Substitution in Pyrrole (Reactivity and Orientation). (2025). Retrieved February 15, 2024, from [Link]

• Anticancer potential of nicotinonitrile derivatives as PIM-1 kinase inhibitors through apoptosis: in vitro and in vivo studies. (2025). Retrieved February 15, 2024, from [Link]

• Copper(ii) complexes of functionalized 2,2′:6′,2′′-terpyridines and 2,6-di(thiazol-2-yl)pyridine: structure, spectroscopy, cytotoxicity and catalytic activity. (n.d.). Dalton Transactions. Retrieved February 15, 2024, from [Link]

• Tumor Targeting with Novel 6-Substituted Pyrrolo [2,3-d] Pyrimidine Antifolates with Heteroatom Bridge Substitutions Via Cellular Uptake by Folate Receptor α and the Proton-coupled Folate Transporter and Inhibition of De Novo Purine Nucleotide Biosynthesis. (n.d.). PMC. Retrieved February 15, 2024, from [Link]

• Nucleophilic Aromatic Substitution. (2019). YouTube. Retrieved February 15, 2024, from [Link]

• 16.7: Nucleophilic Aromatic Substitution. (2022). Chemistry LibreTexts. Retrieved February 15, 2024, from [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. Retrieved February 15, 2024, from [Link]

• The preparation method of the chloro- nicotinonitrile of 2 -. (n.d.). Google Patents.

• Synthesis and biological evaluation of 4,6-diphenyl-2-(1 H -pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

• Suzuki–Miyaura Coupling. (2016). In Synthetic Methods in Drug Discovery: Volume 1. Retrieved February 15, 2024, from [Link]

• Anti-Tumoral Effects of a (1H-Pyrrol-1-yl)Methyl-1H-Benzoimidazole Carbamate Ester Derivative on Head and Neck Squamous Carcinoma Cell Lines. (2021). MDPI. Retrieved February 15, 2024, from [Link]

• Anticancer potential of nicotinonitrile derivatives as PIM-1 kinase inhibitors through apoptosis: in vitro and in vivo studies. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2024, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved February 15, 2024, from [Link]

• Modified pyrrolo- and pyrazolo- pyrimidines for prostate cancer therapy. (n.d.). Google Patents.

• 2-Amino-5-chloro-1H-pyrrole-3,4-dicarbonitrile. (2021). MDPI. Retrieved February 15, 2024, from [Link]

• Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. (2025). MDPI. Retrieved February 15, 2024, from [Link]

• Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. (2020). Journal of Applied Pharmaceutical Science. Retrieved February 15, 2024, from [Link]

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (n.d.). RSC Publishing. Retrieved February 15, 2024, from [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2024, from [Link]

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use of 6-(1H-pyrrol-1-yl)nicotinonitrile as an intermediate in organic synthesis

Executive Summary: The Biaryl Scaffold with a Twist

6-(1H-pyrrol-1-yl)nicotinonitrile (CAS: 218157-81-4) represents a unique class of "linked" biaryl systems where an electron-rich pyrrole ring is directly coupled to an electron-deficient pyridine ring bearing a nitrile group. This specific architecture creates a strong electronic "push-pull" system, making the molecule a versatile intermediate for medicinal chemistry and materials science.

Unlike fused ring systems (e.g., pyrrolopyridines), this linked scaffold retains rotational freedom, allowing it to adopt specific conformations within protein binding pockets—a critical feature for inhibitors of tubulin polymerization and Janus kinases (JAKs). This guide outlines the optimized synthesis, functionalization strategies, and validated protocols for deploying this intermediate in high-value drug discovery campaigns.

Chemical Profile & Identity

Property	Detail
Chemical Name	6-(1H-pyrrol-1-yl)pyridine-3-carbonitrile
Common Name	6-(1H-pyrrol-1-yl)nicotinonitrile
CAS Number	218157-81-4
Molecular Formula	C₁₀H₇N₃
Molecular Weight	169.18 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water
Electronic Character	Pyridine (C3-CN): Electron-withdrawing (Electrophilic)Pyrrole (N1-linked): Electron-donating (Nucleophilic at C2/C5)

Synthesis of the Intermediate

The most robust method for synthesizing 6-(1H-pyrrol-1-yl)nicotinonitrile is the Clauson-Kaas reaction . This method avoids the harsh conditions of nucleophilic aromatic substitution and provides higher regioselectivity.

Protocol A: Optimized Clauson-Kaas Synthesis

Target Scale: 10 mmol

Reagents:

• 6-Aminonicotinonitrile (1.19 g, 10 mmol)

• 2,5-Dimethoxytetrahydrofuran (1.32 g, 10 mmol)

• Acetic Acid (glacial, 15 mL)

• Sodium Acetate (optional buffer, 0.5 eq)

Step-by-Step Procedure:

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Addition: Add 6-aminonicotinonitrile and glacial acetic acid. Stir until the amine is partially dissolved.

• Activation: Add 2,5-dimethoxytetrahydrofuran dropwise over 5 minutes.

• Reaction: Heat the mixture to reflux (118°C) for 2–4 hours. Monitor by TLC (Eluent: 30% EtOAc/Hexanes). The starting amine spot (low R_f) should disappear, replaced by a higher R_f UV-active spot (the pyrrole product).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 100 mL of ice-cold water. The product often precipitates as a solid.

  • If solid forms: Filter, wash with water (3 x 20 mL) and cold ethanol (1 x 10 mL).

  • If oil forms: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with saturated NaHCO₃ (to neutralize acid) and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Self-Validating Checkpoint:

• ¹H NMR (DMSO-d₆): Look for the characteristic pyrrole triplets/multiplets at δ ~6.3 ppm (C3/C4 protons) and ~7.6 ppm (C2/C5 protons), and the pyridine aromatic signals shifted downfield due to the CN group.

Key Synthetic Applications & Workflows

The utility of 6-(1H-pyrrol-1-yl)nicotinonitrile lies in its ability to be functionalized at two distinct poles: the Nitrile (CN) and the Pyrrole Ring .

Functional Group Transformations

The nitrile group at position 3 is a gateway to various pharmacophores:

• Hydrolysis: Converts to Amide (primary) or Carboxylic Acid.

• Reduction: Converts to Aminomethyl group (–CH₂NH₂), essential for library expansion.

• Cycloaddition: Reacts with azides to form Tetrazoles (bioisostere of carboxylic acid).

Electrophilic Substitution on Pyrrole

The pyrrole ring is highly activated. Electrophilic substitution (e.g., Vilsmeier-Haack formylation, halogenation) occurs predominantly at the C2 and C5 positions (alpha to the nitrogen). This allows for the introduction of further complexity without disturbing the pyridine core.

Diagram: Divergent Synthesis Workflow

Caption: Divergent synthetic pathways from the parent scaffold to high-value medicinal chemistry targets.

Case Studies in Drug Development

Case Study 1: Tubulin Polymerization Inhibitors

Researchers have utilized the 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold to create analogues of Crolibulin and Combretastatin A-4 .[1]

• Mechanism: The "linked" pyrrole-pyridine bond mimics the cis-double bond of Combretastatin A-4 but is chemically stable and does not undergo cis-trans isomerization (a common liability in stilbene drugs).

• Key Insight: Substitution on the pyrrole ring (e.g., aryl groups at C2) allows the molecule to occupy the Colchicine binding site on tubulin, disrupting microtubule dynamics and inducing apoptosis in cancer cells.

Case Study 2: Kinase Inhibitors (JAK/STAT & CK2)

The scaffold serves as a core for ATP-competitive inhibitors.

• JAK Inhibition: The nitrile group can be converted to an imidate or amidine to form tricyclic structures, or the pyridine nitrogen can serve as a hinge binder.

• CK2 Inhibition: 6-(1H-pyrrol-1-yl)azolo[1,5-a]pyrimidines (isosteres of the title compound) have shown nanomolar potency against Casein Kinase 2 (CK2).

Detailed Protocol: Nitrile Hydrolysis

Objective: Convert the nitrile to a primary amide without degrading the pyrrole ring.

Reagents:

• 6-(1H-pyrrol-1-yl)nicotinonitrile (1.0 eq)

• Sodium Hydroxide (NaOH), 2M aqueous solution (5.0 eq)

• Hydrogen Peroxide (H₂O₂), 30% solution (5.0 eq)

• Ethanol (solvent)[2]

Procedure:

• Dissolve the nitrile (1 mmol) in Ethanol (5 mL) in an open flask.

• Add 2M NaOH (2.5 mL).

• Critical Step: Cool to 0°C in an ice bath. Add H₂O₂ dropwise. Caution: Exothermic reaction.

• Allow the mixture to warm to room temperature and stir for 1–2 hours.

• Quench: Carefully add saturated sodium thiosulfate solution to quench excess peroxide.

• Isolation: Evaporate ethanol. The product usually precipitates from the aqueous layer. Filter and dry.[3]

Why this works: The Radziszewski hydrolysis conditions (H₂O₂/NaOH) are milder than acid hydrolysis, preventing polymerization of the acid-sensitive pyrrole ring.

References

• Clauson-Kaas Synthesis of N-Substituted Pyrroles

  • Title: "Synthesis of 6-(1H-Pyrrol-1-yl)azolo[1,5-a]pyrimidin-7-amines by the Clauson–Kaas Reaction"
  • Source: ResearchG

  • URL:

• Tubulin Inhibitor Application

  • Title: "Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)
  • Source: European Journal of Medicinal Chemistry (via ResearchG

  • URL:

• General Nitrile Reduction Methodologies

  • Title: "Amine synthesis by nitrile reduction"[3]

  • Source: Organic Chemistry Portal

  • URL:

• Compound Identity (CAS Verification)

  • Title: "6-(1H-PYRROL-1-YL)NICOTINONITRILE | 218157-81-4"[4][5][6][7]

  • Source: ChemicalBook[8]

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. sciencepub.net [sciencepub.net]
• 3. US3062869A - Reduction of nitriles - Google Patents [patents.google.com]
• 4. Pyrrole pyridine | Sigma-Aldrich [sigmaaldrich.com]
• 5. biomart.cn [biomart.cn]
• 6. 6-(1H-PYRROL-1-YL)NICOTINONITRILE | 218157-81-4 [chemicalbook.com]
• 7. 6-(1H-Pyrrol-1-yl)nicotinonitrile_218157-81-4_P971340_【莱耀标准品网】 [gjbzwz.com]
• 8. 6-(1H-PYRAZOL-1-YL)NICOTINONITRILE | 956568-52-8 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for 6-(1H-pyrrol-1-yl)nicotinonitrile and Its Analogs

Welcome to the technical support center for the purification of 6-(1H-pyrrol-1-yl)nicotinonitrile and its analogs. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to the purification of this important class of compounds. The insights provided are based on established scientific principles and practical laboratory experience.

I. Troubleshooting Guide

This section addresses specific challenges you may encounter during the purification of 6-(1H-pyrrol-1-yl)nicotinonitrile and its analogs.

Issue 1: My target compound co-elutes with an impurity during normal-phase column chromatography.

Possible Causes and Solutions:

• Inappropriate Solvent System: The polarity of your mobile phase may not be optimal for separating the target compound from the impurity.

  • Troubleshooting Steps:

    • Systematic TLC Analysis: Before scaling up to column chromatography, perform a thorough solvent screen using Thin Layer Chromatography (TLC). Test a range of solvent systems with varying polarities. A good starting point for many nicotinonitrile derivatives is a mixture of hexanes and ethyl acetate.[1]

    • Adjust Solvent Ratio: If your compound and the impurity have high Rf values (run too quickly), decrease the polarity of the mobile phase (increase the proportion of the non-polar solvent). Conversely, if the Rf values are too low, increase the mobile phase polarity.[1] Aim for an Rf of 0.2-0.3 for your target compound to ensure good separation on a column.[2]

    • Incorporate a Third Solvent: Sometimes, a two-solvent system is insufficient. Adding a small amount of a third solvent with a different polarity or hydrogen bonding capability (e.g., methanol, dichloromethane) can significantly alter the selectivity of the separation.

• Similar Polarity of Compound and Impurity: The inherent chemical structures of your target compound and the impurity might be very similar, making separation by polarity alone challenging.

  • Troubleshooting Steps:

    • Change the Stationary Phase: If silica gel (acidic) is not providing adequate separation, consider alternative stationary phases.[1]

      • Alumina (basic or neutral): This can be particularly effective for basic compounds like pyridine derivatives, as it minimizes strong interactions that can lead to peak tailing.[1][3]

      • Reverse-Phase Chromatography (C18): In this technique, the stationary phase is non-polar, and a polar mobile phase (e.g., water/acetonitrile or water/methanol) is used. This is an excellent alternative for polar compounds and can provide a completely different selectivity profile.[1][4][5]

    • Utilize a Different Separation Principle: Consider techniques that do not rely solely on polarity, such as preparative HPLC with a specialized column (e.g., phenyl-hexyl or cyano-propyl) that offers different interaction mechanisms like pi-pi stacking.[6]

Issue 2: I'm observing significant peak tailing for my compound on the TLC plate and during column chromatography.

Possible Causes and Solutions:

• Strong Interaction with Acidic Silica: The basic nitrogen on the pyridine ring can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to tailing.[6]

  • Troubleshooting Steps:

    • Add a Basic Modifier: Incorporate a small amount (0.1-1%) of a basic modifier, such as triethylamine (TEA) or ammonia in methanol, into your mobile phase.[1][3] This will neutralize the acidic sites on the silica gel and improve the peak shape of your basic compound.

    • Use End-Capped Silica or a Different Stationary Phase: Modern, high-purity, end-capped silica columns have fewer free silanol groups, which can reduce tailing.[6] As mentioned previously, switching to alumina or using reverse-phase chromatography are also effective strategies.[1][6]

Issue 3: My compound appears to be degrading on the silica gel column.

Possible Causes and Solutions:

• Acid Sensitivity: The acidic nature of silica gel can cause the degradation of sensitive compounds.

  • Troubleshooting Steps:

    • Test for Stability: Before committing to a large-scale purification, assess the stability of your compound on silica gel. Spot your compound on a TLC plate, let it sit in the open for 30-60 minutes, and then develop the plate. The appearance of new spots indicates degradation.[7]

    • Deactivate the Silica Gel: Pre-treat the silica gel column by flushing it with your mobile phase containing a small amount of a base like triethylamine (e.g., 1-2%) before loading your sample.[2] This neutralizes the acidic sites.

    • Switch to a Less Acidic Stationary Phase: Use neutral alumina or consider reverse-phase chromatography where the mobile phase is typically buffered at a less acidic pH.[1][2]

Issue 4: The compound is very polar and does not move from the baseline on the TLC plate, even with highly polar solvents.

Possible Causes and Solutions:

• High Polarity: The compound is too polar for the selected normal-phase chromatography conditions.

  • Troubleshooting Steps:

    • Aggressive Normal-Phase Systems: For highly polar compounds, you can try more polar solvent systems. A common mixture is dichloromethane/methanol with a small percentage of ammonium hydroxide.[3][7]

    • Reverse-Phase Chromatography: This is often the best solution for very polar compounds. The compound will likely elute earlier with a higher proportion of the organic solvent in the mobile phase.[8]

    • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a variation of normal-phase chromatography that is well-suited for highly polar compounds. It uses a polar stationary phase (like silica) with a mobile phase containing a high concentration of an organic solvent and a small amount of water.[6][8]

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing 6-(1H-pyrrol-1-yl)nicotinonitrile?

Common impurities often depend on the synthetic route. For instance, in a Clauson-Kaas pyrrole synthesis, unreacted starting amine or byproducts from side reactions can be present.[9][10] If the nicotinonitrile moiety is constructed via a multi-component reaction, partially reacted intermediates or isomers could be impurities.[11][12] It is crucial to analyze the crude reaction mixture by LC-MS or NMR to identify the nature of the impurities before planning a purification strategy.

Q2: Is recrystallization a viable purification method for these compounds?

Yes, recrystallization can be a very effective and scalable purification technique, especially if the crude material is relatively pure.[13] The key is to find a suitable solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below.[1] Common solvents to screen for recrystallization of such aromatic compounds include ethanol, methanol, ethyl acetate, and mixtures with hexanes or water.[13]

Q3: Are there any specific stability concerns for 6-(1H-pyrrol-1-yl)nicotinonitrile and its analogs during purification?

While generally stable, the nitrile group can be susceptible to hydrolysis to the corresponding amide or carboxylic acid under strongly acidic or basic conditions, especially at elevated temperatures.[14][15] Therefore, it is advisable to avoid prolonged exposure to harsh pH conditions during purification and workup.

Q4: Can I use preparative HPLC for the final purification step?

Absolutely. Preparative High-Performance Liquid Chromatography (Prep-HPLC) is an excellent method for obtaining highly pure samples, particularly for challenging separations or for the final polishing step.[16][17] Both normal-phase and reverse-phase preparative HPLC can be used. Reverse-phase is often preferred due to the availability of a wider range of column chemistries and its suitability for polar compounds.[4][5]

Q5: How do I choose between normal-phase and reverse-phase chromatography for my compound?

The choice depends on the polarity of your target compound and the impurities.

• Normal-Phase (e.g., silica gel): Generally suitable for non-polar to moderately polar compounds. It is often the first choice due to its lower cost and simplicity.

• Reverse-Phase (e.g., C18): Ideal for polar compounds. It can also be very effective for separating compounds that are difficult to resolve by normal-phase chromatography.

A good practice is to run TLC in both normal-phase and reverse-phase modes to quickly assess which technique will provide better separation.

III. Experimental Protocols & Data

Table 1: Recommended Starting Solvent Systems for Column Chromatography

Compound Polarity	Stationary Phase	Recommended Solvent System (v/v)	Notes
Low to Moderate	Silica Gel	Hexane / Ethyl Acetate (Gradient)	Start with a low polarity mixture and gradually increase the ethyl acetate content.
Moderate to High	Silica Gel	Dichloromethane / Methanol (Gradient)	A small amount of triethylamine (0.1-1%) can be added to improve peak shape for basic compounds.[1]
High	Reverse-Phase (C18)	Water / Acetonitrile (Gradient)	A modifier like 0.1% formic acid or trifluoroacetic acid is often added to improve peak shape.[17]
Very High / Basic	Alumina (Neutral)	Hexane / Ethyl Acetate (Gradient)	A good alternative to silica for acid-sensitive or basic compounds.

Protocol 1: General Procedure for Normal-Phase Flash Column Chromatography

This protocol provides a general guideline for purifying compounds using flash column chromatography on silica gel.[18][19]

• Solvent System Selection: Determine an optimal solvent system using TLC, aiming for an Rf value of ~0.2-0.3 for the target compound.

• Column Packing:

  • Dry Packing: Add dry silica gel to the column, gently tapping to ensure even packing. Add a layer of sand on top.

  • Wet Packing (Slurry): Mix the silica gel with the initial, low-polarity mobile phase to form a slurry. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading:

  • Wet Loading: Dissolve the crude sample in a minimal amount of the mobile phase and carefully apply it to the top of the column.

  • Dry Loading (Recommended for better resolution): Dissolve the crude sample in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the initial mobile phase. If using a gradient, gradually increase the polarity of the mobile phase.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Diagram 1: Troubleshooting Workflow for Poor Separation

Caption: A logical workflow for troubleshooting poor chromatographic separation.

IV. References

• 4

• 6

• 1

• 13

• 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. helixchrom.com [helixchrom.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chromatography [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Clauson-Kaas Pyrrole Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. m.youtube.com [m.youtube.com]

improving the stability and shelf-life of 6-(1H-pyrrol-1-yl)nicotinonitrile

Technical Support Center: Stability & Shelf-Life Optimization for 6-(1H-pyrrol-1-yl)nicotinonitrile

Part 1: Core Directive & Introduction

Role: Senior Application Scientist, Heterocyclic Chemistry Division. Objective: To provide an authoritative, mechanism-driven guide for the storage, handling, and remediation of 6-(1H-pyrrol-1-yl)nicotinonitrile (CAS: 13350-81-7 / Analogues).

Executive Summary: 6-(1H-pyrrol-1-yl)nicotinonitrile is a bifunctional heterocyclic building block featuring an electron-deficient pyridine ring coupled to an electron-rich pyrrole moiety. While the electron-withdrawing nitrile group and pyridine ring offer some stabilization to the pyrrole nitrogen, the C2-C5 positions of the pyrrole ring remain susceptible to oxidative polymerization and electrophilic attack. This guide addresses the "browning" phenomenon common to this class of compounds and establishes protocols to maximize shelf-life.

Part 2: Critical Storage Parameters (FAQ)

Q1: What is the primary degradation mechanism for this compound? A: The primary failure mode is oxidative oligomerization of the pyrrole ring, catalyzed by light and trace acidity.

• Mechanism: Although the pyridine ring withdraws electron density from the pyrrole nitrogen (making it less reactive than unsubstituted pyrrole), the pyrrole ring's

  -carbons (positions 2 and 5) remain nucleophilic. Upon exposure to UV light or atmospheric oxygen, radical species form, leading to polypyrrole-like chains. This manifests visually as a color shift from off-white/yellow to dark brown or black.

Q2: Does the nitrile group require specific hydration controls? A: Yes, but it is secondary to oxidation. The nitrile group (-CN) is generally stable at neutral pH. However, in the presence of atmospheric moisture and trace acid (which can form from pyrrole oxidation), the nitrile can slowly hydrolyze to the amide (nicotinamide derivative).

• Recommendation: Store under a desiccated, inert atmosphere (Argon or Nitrogen) to prevent both hydrolysis and oxidation.

Q3: What are the defined storage conditions to guarantee a 12-month shelf life? A: Follow the "Cold-Dark-Dry-Inert" protocol:

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Arrhenius kinetics dictate that reducing temp from RT to -20°C slows oxidative rates by ~16-fold.
Atmosphere	Argon or N₂ (g)	Displaces O₂, preventing the formation of pyrrole radical cations.
Container	Amber Glass	Blocks UV radiation (290–450 nm) that catalyzes pyrrole photolysis.
Closure	Teflon-lined cap	Prevents leaching of plasticizers (common in polyethylene) which can act as radical initiators.

Part 3: Troubleshooting & Remediation (Q&A)

Scenario A: "My sample has turned from pale yellow to tan/brown. Is it usable?"

Diagnosis: This indicates early-stage surface oxidation. The bulk material is likely intact, but the surface contains pyrrole oligomers. Action: Perform a Purity Check via HPLC or TLC.

• TLC Mobile Phase: Hexanes:Ethyl Acetate (3:1).

• Observation: The oligomers will appear as a baseline spot (immobile), while the product will have an Rf ~0.4–0.6.

• Remediation: If purity is >90% but colored, perform a Silica Filtration (Protocol below). Do NOT recrystallize immediately, as colored impurities can occlude into the crystal lattice.

Scenario B: "The compound is not dissolving completely in DMSO."

Diagnosis: Polymerized pyrrole species are often insoluble in organic solvents. Action: Filter the solution through a 0.45

m PTFE syringe filter.

• Caution: Do not sonicate extensively.[1] Sonication can generate local heat/radicals that accelerate degradation of the dissolved monomer.

Part 4: Advanced Experimental Protocols

Protocol 1: Silica Filtration for Color Removal

Use this when the compound is chemically pure (>95%) but visually degraded.

• Dissolution: Dissolve the crude material in a minimum volume of Dichloromethane (DCM) or Ethyl Acetate.

• Preparation: Pack a short glass column or a sintered glass funnel with Silica Gel 60 (230–400 mesh). The height should be ~2 cm.

• Filtration: Pass the solution through the silica pad under weak vacuum. The dark polymeric tars will bind irreversibly to the top of the silica.

• Elution: Wash with 2-3 column volumes of solvent.

• Recovery: Concentrate the filtrate via rotary evaporation (< 40°C).

• Result: The filtrate should return to a pale yellow/off-white solid.

Protocol 2: Recrystallization (For Purity <90%)

Use this when significant impurities are detected.

• Solvent Selection: Ethanol/Water or Ethyl Acetate/Hexanes.

• Dissolution: Heat solvent to boiling. Add solid until saturation.

• Clarification: If the solution is dark, add Activated Carbon (10 wt%), stir for 5 mins, and filter hot through Celite.

• Crystallization: Allow to cool slowly to RT, then to 4°C. Rapid cooling traps impurities.

• Drying: Dry under high vacuum (0.1 mbar) at RT for 4 hours. Avoid oven drying >50°C.

Part 5: Visualizing the Stability Logic

Diagram 1: Storage & Handling Decision Tree

This logic flow helps researchers decide on the immediate action based on the compound's physical state.

Caption: Decision matrix for handling 6-(1H-pyrrol-1-yl)nicotinonitrile based on visual inspection and purity analysis.

Diagram 2: Oxidative Degradation Pathway

Understanding the enemy: How the pyrrole ring polymerizes.

Caption: Simplified mechanism of pyrrole-mediated oxidative degradation leading to color change and insolubility.

Part 6: References

• National Institutes of Health (NIH). (2018). Synthesis of Multi-Substituted Pyrrole Derivatives. PMC6222839. Retrieved from [Link]

• MDPI. (2025). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs. Retrieved from [Link]

Sources

• 1. CAS No. 1646174-63-1 Specifications | Ambeed [ambeed.com]

Technical Support: Optimization of Experimental Conditions for 6-(1H-pyrrol-1-yl)nicotinonitrile

Introduction

Welcome to the technical support portal for 6-(1H-pyrrol-1-yl)nicotinonitrile . This guide addresses the specific challenges associated with using this compound in biological assays.

Compound Profile: 6-(1H-pyrrol-1-yl)nicotinonitrile is a heterocyclic compound characterized by a pyridine core substituted with a nitrile group and a pyrrole ring. Structurally, it belongs to a class of molecules often utilized as Cytochrome P450 2A6 (CYP2A6) inhibitors or metabolic probes. Its mechanism typically involves Type II binding to the heme iron of the P450 enzyme, potentially coupled with mechanism-based inactivation due to the oxidation-prone pyrrole moiety.

This guide prioritizes solubility management , fluorescence interference , and time-dependent inhibition (TDI) validation.

Module 1: Solubility & Stock Preparation

The Challenge: The coexistence of the hydrophobic pyrrole ring and the polar nitrile group creates a "solubility cliff" when transitioning from organic solvents to aqueous buffers. Precipitation is the #1 cause of artificial IC50 plateaus.

Optimized Dissolution Protocol

Parameter	Recommendation	Scientific Rationale
Primary Solvent	Anhydrous DMSO (Grade ≥99.9%)	Stabilizes the dipole moment of the nitrile group.
Max Stock Conc.	10 mM - 20 mM	Avoids aggregation observed at >50 mM.
Aqueous Dilution	Stepwise (Intermediate Plate)	Direct dilution >100-fold into buffer causes "crashing out."
Storage	-20°C (Desiccated)	Pyrroles are sensitive to oxidation; moisture accelerates degradation.

Workflow: The "Intermediate Plate" Method

Directly spiking high-concentration DMSO stock into the assay plate often results in micro-precipitation that scatters light and ruins fluorescence readings.

Figure 1: Intermediate Dilution Strategy to prevent solvent shock precipitation.

Module 2: Enzymatic Assay Optimization (CYP2A6)

Context: The standard assay for this compound is the Coumarin 7-hydroxylation assay . CYP2A6 converts non-fluorescent Coumarin into highly fluorescent 7-hydroxycoumarin.

Critical Issue: 6-(1H-pyrrol-1-yl)nicotinonitrile may exhibit Time-Dependent Inhibition (TDI) . The pyrrole ring can be metabolically activated to a reactive intermediate that covalently binds the enzyme. Standard IC50 assays (without pre-incubation) will underestimate the potency of this compound.

Step-by-Step Protocol: Shift Assay

To validate the mechanism of action, you must run two parallel conditions: (-NADPH Pre-incubation) and (+NADPH Pre-incubation) .

• Preparation:

  • Enzyme: Human Recombinant CYP2A6 (or Liver Microsomes).

  • Substrate: Coumarin (Final conc: 2 µM, near

    ).

  • Cofactor: NADPH Regenerating System.

• Execution:

Step	Condition A (Direct IC50)	Condition B (Metabolic Pre-incubation)
1. Mix	Enzyme + Inhibitor + Buffer	Enzyme + Inhibitor + Buffer + NADPH
2. Pre-incubation	0 minutes	30 minutes at 37°C
3. Start Reaction	Add NADPH + Coumarin	Add Coumarin (to initiate reporter reaction)
4. Readout	Measure Fluorescence (Ex 405nm / Em 460nm)	Measure Fluorescence (Ex 405nm / Em 460nm)

• Data Analysis:

  • If

    , the compound is a Mechanism-Based Inactivator (MBI) .

  • Note: The pyrrole moiety is a known structural alert for MBI due to potential oxidation to a reactive electrophile.

Pathway Visualization: Mechanism of Action

Figure 2: Bifurcated mechanism showing reversible binding vs. mechanism-based inactivation.

Module 3: Troubleshooting & FAQs

Q1: My fluorescence signal is decreasing at high inhibitor concentrations, even in the absence of enzyme. Why?

Diagnosis: Quenching or Inner Filter Effect. Explanation: The nicotinonitrile core has UV absorbance that may overlap with the excitation (330-405 nm) or emission spectra of 7-hydroxycoumarin. Solution:

• Run a "Mock" control: Buffer + Product (7-hydroxycoumarin) + Inhibitor (No Enzyme).

• If fluorescence decreases as inhibitor concentration increases, calculate a correction factor.

Q2: The IC50 shifts significantly between runs.

Diagnosis: Variable Pre-incubation time. Explanation: As detailed in Module 2, this compound likely exhibits time-dependent inhibition. Even a 5-minute difference in how long the inhibitor sits with the enzyme before substrate addition can shift the IC50. Solution: Strictly standardize the time between adding the inhibitor and adding the substrate. Use an automated dispenser if possible.

Q3: Can I use acetonitrile instead of DMSO?

Diagnosis: Solvent compatibility. Explanation: While the compound dissolves in acetonitrile, CYP enzymes are generally less tolerant of acetonitrile than DMSO. Acetonitrile can uncouple the P450 catalytic cycle at concentrations >1%. Solution: Stick to DMSO, keeping final concentration <0.5% (v/v).

References

• Denton, T. T., et al. (2005). "Analysis of coumarin 7-hydroxylation activity of cytochrome P450 2A6 using random mutagenesis." PubMed.

• Yano, J. K., et al. (2005).[1] "Structure of CYP2A6 bound to coumarin."[1][2][3] Nature Structural & Molecular Biology.[1]

• Stephens, E. S., et al. (2012). "Inhibition and inactivation of cytochrome P450 2A6 and cytochrome P450 2A13 by menthofuran, β-nicotyrine and menthol." Drug Metabolism and Disposition.

  • Relevance: Discusses the mechanism-based inactivation of CYP2A6 by pyrrole-containing compounds (β-nicotyrine), providing the basis for the TDI protocols in this guide.

• Kim, D., et al. (2005). "Comparison of CYP2A6 catalytic activity on coumarin 7-hydroxylation in human and monkey liver microsomes." Journal of Pharmacology and Experimental Therapeutics.

Sources

• 1. Analysis of coumarin 7-hydroxylation activity of cytochrome P450 2A6 using random mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of CYP2A6 catalytic activity on coumarin 7-hydroxylation in human and monkey liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming solubility issues of 6-(1H-pyrrol-1-yl)nicotinonitrile in biological media

Welcome to the technical support center for 6-(1H-pyrrol-1-yl)nicotinonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming the solubility challenges associated with this compound in biological media. Our goal is to equip you with the necessary knowledge and practical protocols to ensure the success of your in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of 6-(1H-pyrrol-1-yl)nicotinonitrile?

The limited aqueous solubility of 6-(1H-pyrrol-1-yl)nicotinonitrile is primarily attributed to its molecular structure. The presence of the non-polar pyrrole ring and the aromatic pyridine ring system contributes to its lipophilic (fat-loving) nature. While the nitrogen atoms in the pyridine and pyrrole rings can participate in some hydrogen bonding, the overall molecule has a significant hydrophobic character, making it difficult to dissolve in water-based biological media. Compounds with high lipophilicity tend to have poor aqueous solubility, which can hinder their absorption and bioavailability.[1][2]

Q2: I'm observing precipitation of the compound in my cell culture medium. What is the likely cause and how can I prevent it?

Precipitation in cell culture medium is a common issue with poorly soluble compounds. This often occurs when a stock solution, typically prepared in a water-miscible organic solvent like DMSO, is diluted into the aqueous medium. The organic solvent disperses, and the compound, now exposed to an environment in which it is poorly soluble, crashes out of solution. To prevent this, it is crucial to employ a suitable formulation strategy that enhances the apparent solubility of the compound in the final assay medium.

Q3: What are the initial steps I should take to improve the solubility of 6-(1H-pyrrol-1-yl)nicotinonitrile for in vitro assays?

For initial in vitro screening, the use of co-solvents is a practical first approach.[3][4][5] Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of non-polar solutes.[5] It is essential to determine the maximum tolerable concentration of the chosen co-solvent for your specific cell line to avoid solvent-induced toxicity.

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step protocols for common solubility-related challenges encountered when working with 6-(1H-pyrrol-1-yl)nicotinonitrile.

Guide 1: In Vitro Assay Solubility Enhancement using Co-solvents

Issue: The compound precipitates when added to cell culture media, leading to inconsistent and unreliable assay results.

Principle: Co-solvents increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.[6]

Recommended Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Polyethylene glycol 400 (PEG 400)

• Propylene glycol

Protocol: Co-solvent Stock Solution Preparation and Use

• Prepare a High-Concentration Stock Solution: Dissolve 6-(1H-pyrrol-1-yl)nicotinonitrile in 100% of the chosen co-solvent (e.g., DMSO) to create a high-concentration stock (e.g., 10-50 mM). Gentle warming and vortexing may be required to facilitate dissolution.

• Determine Co-solvent Tolerance: Before proceeding with your main experiment, perform a dose-response experiment with the co-solvent alone on your cells to determine the highest concentration that does not cause significant cytotoxicity. This is typically below 1% (v/v) for most cell lines, but should be empirically determined.[7]

• Serial Dilution: Prepare intermediate dilutions of your compound stock solution in the same co-solvent.

• Dosing the Assay: When adding the compound to your assay medium, ensure the final concentration of the co-solvent is below the predetermined toxicity threshold. It is crucial to add the compound solution to the medium with vigorous mixing to facilitate rapid dispersion and minimize localized high concentrations that can lead to precipitation.

Co-solvent	Typical Final Concentration in vitro	Notes
DMSO	< 0.5% (v/v)	Widely used, but can have biological effects.
Ethanol	< 1% (v/v)	Can be a good alternative to DMSO.
PEG 400	< 1% (v/v)	Generally well-tolerated by cells.
Propylene Glycol	< 1% (v/v)	Another low-toxicity option.

Guide 2: Enhancing Solubility for In Vivo Studies using Formulation Strategies

For in vivo applications, direct injection of a simple co-solvent solution is often not feasible due to potential toxicity and rapid precipitation upon entering the bloodstream. More advanced formulation strategies are required to improve bioavailability.[8][9][10][11]

Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[12][13][14] They can encapsulate poorly soluble drug molecules, forming an inclusion complex that has enhanced aqueous solubility.[12][15][13][14]

Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and low toxicity.

Protocol: Preparation of a Cyclodextrin Formulation

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in a suitable aqueous buffer (e.g., saline or PBS) at a concentration of 10-40% (w/v).

• Add the Compound: Slowly add the powdered 6-(1H-pyrrol-1-yl)nicotinonitrile to the HP-β-CD solution while stirring vigorously.

• Facilitate Complexation: Continue stirring at room temperature for several hours, or overnight, to allow for the formation of the inclusion complex. Sonication can be used to expedite the process.

• Sterile Filtration: Filter the final solution through a 0.22 µm sterile filter to remove any undissolved particles and for sterilization before in vivo administration.

Principle: For highly lipophilic compounds, lipid-based formulations can significantly enhance oral bioavailability by improving solubility and promoting lymphatic absorption.[1][2][8][9] These formulations can range from simple oil solutions to more complex self-emulsifying drug delivery systems (SEDDS).

Protocol: Simple Oil-Based Formulation for Oral Gavage

• Select a Vehicle: Choose a pharmaceutically acceptable oil such as sesame oil, corn oil, or a medium-chain triglyceride (MCT) oil.

• Solubility Screen: Determine the solubility of 6-(1H-pyrrol-1-yl)nicotinonitrile in a small volume of the selected oils to identify the most suitable vehicle.

• Formulation Preparation: Add the calculated amount of the compound to the chosen oil.

• Dissolution: Stir the mixture, and if necessary, gently warm it to facilitate dissolution. Sonication can also be applied. Ensure the compound is fully dissolved before administration.

Formulation Strategy	Primary Advantage	Route of Administration
Cyclodextrin Complexation	Enhanced aqueous solubility, suitable for parenteral administration.	Intravenous, Intraperitoneal, Oral
Lipid-Based Formulations	Enhanced oral bioavailability for lipophilic compounds.	Oral

Guide 3: Nanoparticle-Based Approaches for Enhanced Delivery

Principle: Reducing the particle size of a drug to the nanometer range increases its surface area-to-volume ratio, leading to a higher dissolution rate and saturation solubility.[16][17][18][19] Nanoparticulate systems can also be engineered for targeted delivery.

Common Nanoparticle Approaches:

• Nanosuspensions: Crystalline drug particles stabilized by surfactants.

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): Lipid-based nanoparticles that can encapsulate the drug.

These advanced techniques typically require specialized equipment such as high-pressure homogenizers or microfluidizers and are often employed in later stages of drug development.

Workflow & Decision Making

The following diagram illustrates a general workflow for addressing the solubility of 6-(1H-pyrrol-1-yl)nicotinonitrile.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Safety & Handling

As a chemical entity, 6-(1H-pyrrol-1-yl)nicotinonitrile should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[20][21][22] Work in a well-ventilated area or a chemical fume hood.[20][21][22] For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

References

• Oral Lipid-Based Formulations: Enhancing the Bioavailability of Poorly Water-Soluble Drugs. (2007). American Journal of Drug Delivery.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.).
• Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. (n.d.).
• Lipid-based formulations: winning strategy for oral bioavailability enhancement. (2021). Pharma Excipients.
• Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. (2017). MedCrave online.
• Lipid-Based Drug Delivery Systems: Enhancing Bioavailability for Improved Therapeutic Outcomes. (2024). Walsh Medical Media.
• Lipid-Based Formulations for Early-Stage Clinical Trials. (2020). American Pharmaceutical Review.
• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applic
• Cyclodextrins in drug delivery (Review). (n.d.).
• Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. (2015). International Journal of Pharmaceutical Sciences and Nanotechnology.
• Engineered Nanocrystals for Poorly Soluble Drug Delivery: A Review. (n.d.).
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). Journal of Drug Delivery and Therapeutics.
• Nanoparticulate strategies for effective delivery of poorly soluble therapeutics. (2010). PubMed.
• Developing Liquid Formulations for the Oral Dosing of Lipophilic Drugs. (2022). Pharmaceutical Technology.
• Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs. (2024).
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec DMPK.
• Novel Nano-Technologies to Enhance Drug Solubility, Dissolution and Bioavailability of Poorly W
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.
• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research.
• Nanotechnology in Drug Delivery: Overcoming Poor Solubility Challenges through Nanoformulations. (2024).
• Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. (2018). PubMed.
• The Value of In Vitro Dissolution in Drug Development. (2026). Pharmaceutical Technology.
• CAS No.
• Techniques to improve the solubility of poorly soluble drugs. (n.d.).
• Formulation Development Strategy: Preclinical PK, PD, and TK Consider
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025). Scientific Reports.
• PyroPro LST Safety D
• Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. (2024). Symmetric.
• Cosolvent. (n.d.). Wikipedia.
• Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. (n.d.). Semantic Scholar.
• Co-solvent systems in dissolution testing: Theoretical considerations. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010). Fisher Scientific.
• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.).
• 6-Hydroxynicotinonitrile. (n.d.). PubChem.
• 6-(1H-Pyrrol-1-yl)nicotinic acid. (n.d.). EPA Abstract Sifter.
• 6-(1H-Pyrrol-1-yl)nicotinic acid - Hazard Genotoxicity. (2025). EPA.
• 6-(1H-Pyrrol-1-yl)nicotinicacid , 95% , 175135-86-1. (n.d.). CookeChem.
• 6-(1H-Pyrrol-1-yl)
• Pyrrole: a resourceful small molecule in key medicinal hetero-arom
• 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. (n.d.).
• Tetrasubstituted Pyrrole Derivative Mimetics of Protein–Protein Interaction Hot-Spot Residues: A Promising Class of Anticancer Agents Targeting Melanoma Cells. (2023). MDPI.
• Solubility of pyridine and pyrrole in w

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addressing inconsistencies in the biological activity of 6-(1H-pyrrol-1-yl)nicotinonitrile

Prepared by: Senior Application Scientist, Advanced Pharmaceutical Solutions

Welcome to the technical support center for 6-(1H-pyrrol-1-yl)nicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals who are investigating the biological activities of this compound. We have received reports of inconsistencies in its antiproliferative effects, and this document provides a structured troubleshooting framework to help you achieve reproducible and reliable results. Our approach is grounded in first principles of chemical biology and assay development to ensure scientific integrity.

Frequently Asked Questions (FAQs)

Q1: What is the primary proposed biological activity of 6-(1H-pyrrol-1-yl)nicotinonitrile?

A: While 6-(1H-pyrrol-1-yl)nicotinonitrile itself is a novel compound, its structural analogues are potent anticancer agents. Specifically, a series of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues have demonstrated significant antiproliferative activity against multiple human cancer cell lines, with IC50 values in the nanomolar range.[1] The mechanism of these analogues involves the inhibition of microtubule assembly by binding at the colchicine site on tubulin.[1] Therefore, the primary hypothesized activity of 6-(1H-pyrrol-1-yl)nicotinonitrile is as a tubulin polymerization inhibitor with antimitotic and antiproliferative effects.

Q2: My team is observing significant variability in the IC50 values of this compound between experiments. What are the most common causes?

A: This is the most frequently reported issue. Inconsistencies in potency (e.g., IC50 values) for small molecules like this typically stem from three main areas:

• Compound Integrity: Issues with the purity, solubility, and stability of the compound itself.

• Assay System Variables: Differences in cell culture conditions, choice of proliferation assay, and protocol execution.

• Mechanistic Divergence: The possibility that the compound's effect is highly cell-type specific or that an off-target effect is dominating the response under certain conditions.

This guide will walk you through a systematic process to diagnose and resolve these issues.

Q3: Are there other potential biological targets for this class of compound?

A: Yes. The nicotinonitrile scaffold is a versatile pharmacophore found in various approved drugs and bioactive molecules.[2] Derivatives have been reported to possess a wide range of activities, including antibacterial, antiviral, anti-inflammatory, and molluscicidal properties.[3][4][5] The pyrrole ring is also a key component of many biologically active compounds.[6][7] While tubulin is the most likely primary target based on close analogues, it is prudent to consider other potential mechanisms if your results consistently deviate from the expected antiproliferative profile.

Troubleshooting Guide: Resolving Inconsistent IC50 Values

This section provides a logical workflow to identify and eliminate sources of experimental variability. We will address issues from the most fundamental (the compound itself) to the more complex (the biological system).

Part 1: Compound Integrity & Handling

The most common source of inconsistent data is the physical and chemical behavior of the test article. Before troubleshooting your biological assay, you must validate the compound you are working with.

Issue 1.1: Sub-optimal Compound Purity

The presence of unreacted starting materials, synthetic byproducts, or degradation products can significantly impact biological activity, leading to either artificially high or low potency.

✅ Self-Validating Protocol: Purity Assessment by HPLC

Causality: High-Performance Liquid Chromatography (HPLC) separates the main compound from impurities. Integrating the area under the peaks allows for a quantitative assessment of purity. A purity level of >98% is recommended for in vitro biological assays.

Methodology:

• Preparation: Prepare a 1 mg/mL solution of 6-(1H-pyrrol-1-yl)nicotinonitrile in acetonitrile.

• Instrumentation: Use a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Solvent B: 0.1% Acetonitrile with 0.1% TFA

• Gradient: Start with a 10-minute linear gradient from 5% B to 95% B.

• Detection: Monitor at 254 nm and 280 nm.

• Analysis: Calculate the area of the main peak as a percentage of the total area of all peaks.

Purity (%)	Expected IC50 Range (vs. A549 cells)	Interpretation
>98%	10-100 nM (Hypothetical)	Gold Standard. Results are reliable.
90-98%	50-500 nM	Caution. Minor impurities may be affecting the result.
<90%	Highly Variable (>500 nM or inactive)	Action Required. Compound requires re-purification before use.

Issue 1.2: Poor Aqueous Solubility

While soluble in organic solvents like DMSO, the compound may precipitate when diluted into aqueous cell culture media. This leads to an actual concentration far lower than the nominal concentration, resulting in a loss of activity.

✅ Self-Validating Protocol: Solubility Assessment Workflow

Causality: Compound precipitation is a critical failure mode in cell-based assays. This workflow visually and quantitatively confirms if the compound remains in solution at the final testing concentrations.

Workflow for Assessing Compound Solubility

Caption: Systematic workflow for troubleshooting assay variability.

Issue 2.1: Cell Line Integrity and Culture Conditions

Causality: Genetic drift in cancer cell lines at high passage numbers can alter their sensitivity to drugs. Mycoplasma contamination or inconsistent cell health (e.g., confluence) can also dramatically impact results.

Recommendations:

• Authentication: Always use cell lines that have been recently authenticated by Short Tandem Repeat (STR) profiling.

• Passage Number: Use cells for no more than 10-15 passages from the original authenticated stock.

• Mycoplasma Testing: Regularly test your cultures for mycoplasma contamination.

• Seeding Density: Optimize and standardize your cell seeding density. A confluent monolayer will respond differently than sparsely seeded cells. Run a preliminary experiment to find a density that allows for logarithmic growth over the entire assay period.

Issue 2.2: Choice of Proliferation Assay

Causality: Different proliferation assays measure different biological endpoints. An inconsistency might arise if the compound interferes with the assay chemistry itself or if the chosen endpoint is not appropriate.

Assay Type	Measures	Potential for Interference
MTT / XTT	Mitochondrial Reductase Activity	High. Compound could be a reducing agent or affect mitochondrial function directly, giving a false positive/negative.
Crystal Violet	Total Cellular Protein (Biomass)	Low. A direct measure of cell number/adherence. Less prone to chemical interference.
CellTiter-Glo®	Intracellular ATP levels	Medium. Compound could affect cellular metabolism or ATP production independent of proliferation.
CyQUANT™	DNA Content	Low. A direct measure of cell number. Less prone to chemical interference.

Recommendation: If you are using an indirect metabolic assay like MTT and seeing variability, validate your results with a direct biomass or DNA content assay like Crystal Violet or CyQUANT™.

Part 3: Mechanistic Validation

If both compound and assay parameters have been standardized and variability persists, it may be necessary to confirm the compound's mechanism of action directly.

Issue 3.1: Is the Compound Actually Inhibiting Tubulin Polymerization?

Causality: The antiproliferative effect in a cell-based assay is a phenotypic outcome. It does not prove the molecular mechanism. A direct biochemical assay provides definitive evidence of target engagement. If the compound is potent in this assay, it validates its primary mechanism. If it is weak, the observed cellular effects may be due to an off-target activity.

✅ Self-Validating Protocol: In Vitro Tubulin Polymerization Assay

Methodology: This protocol is based on commercially available kits (e.g., from Cytoskeleton, Inc.) which are the industry standard.

• Reagents: Use a kit containing >99% pure tubulin, a general tubulin buffer (e.g., G-PEM), and control compounds (Paclitaxel as an enhancer, Vinblastine as an inhibitor).

• Assay Setup: The assay measures the increase in light absorbance or fluorescence as tubulin monomers polymerize into microtubules.

• Procedure:

  • Reconstitute tubulin on ice to prevent spontaneous polymerization.

  • In a 96-well plate, add buffer, your test compound (6-(1H-pyrrol-1-yl)nicotinonitrile) across a range of concentrations, and controls.

  • Initiate polymerization by warming the plate to 37°C.

  • Immediately begin reading the absorbance (340 nm) or fluorescence every minute for 60 minutes.

• Data Analysis:

  • Inhibitors (like your compound is hypothesized to be) will decrease the rate and extent of polymerization compared to a DMSO vehicle control.

  • Calculate the IC50 from this direct biochemical data. This value should be less susceptible to the biological variables of cell-based assays.

By systematically addressing compound integrity, standardizing assay parameters, and validating the molecular mechanism of action, researchers can overcome inconsistencies in the biological activity of 6-(1H-pyrrol-1-yl)nicotinonitrile. This structured approach ensures that experimental data is both reproducible and reliable, forming a solid foundation for further drug development efforts.

References

• Wang, Y., et al. (2018). Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4. ResearchGate. Available at: [Link]

• Al-Ostath, A., et al. (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. Scientific Reports. Available at: [Link]

• Ibrahim, M. M., et al. (2024). Synthesis, characterization and bioactivity of new pyridine-2(H)-one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. National Genomics Data Center. Available at: [Link]

• El-Sayed, N. N. E., et al. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. ResearchGate. Available at: [Link]

• Soliman, A. M., et al. (2012). 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Zhu, J., et al. (2012). Synthesis and Biological Activity Evaluation of Novel β-Substituted Nitromethylene Neonicotinoid Analogues. Molecules. Available at: [Link]

• El-Gaby, M. S. A., et al. (2022). Design, Synthesis, Characterization, and Molluscicidal Activity Screening of New Nicotinonitrile Derivatives against Land Snails, M. cartusiana. Molecules. Available at: [Link]

• Al-Salahi, R., et al. (2016). Synthesis and biological evaluation of 2-oxonicotinonitriles and 2-oxonicotinonitrile based nucleoside analogues. Arabian Journal of Chemistry. Available at: [Link]

• Basha, J., et al. (2021). Synthesis, Characterization and Biological Activities of Pyrrole Analogs. ResearchGate. Available at: [Link]

• Roy, K., et al. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances. Available at: [Link]

• Popa, C. V., et al. (2023). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. International Journal of Molecular Sciences. Available at: [Link]

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• 4. Design, Synthesis, Characterization, and Molluscicidal Activity Screening of New Nicotinonitrile Derivatives against Land Snails, M. cartusiana - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Enhancing the Purity of Synthesized 6-(1H-pyrrol-1-yl)nicotinonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting and frequently asked questions (FAQs) for enhancing the purity of synthesized 6-(1H-pyrrol-1-yl)nicotinonitrile. The following sections offer in-depth solutions and preventative measures to address common purification challenges encountered during its synthesis.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: My crude 6-(1H-pyrrol-1-yl)nicotinonitrile appears as a dark, oily residue with multiple spots on the TLC plate.

Potential Cause: This is often indicative of a complex mixture containing unreacted starting materials, reaction by-products, and polymerization products. The dark color suggests the presence of highly conjugated, polymeric impurities.

Troubleshooting & Optimization:

• Initial Work-up: Before attempting more rigorous purification, ensure the initial reaction work-up was thorough. An aqueous wash of the crude organic extract can help remove water-soluble starting materials and inorganic salts. If the reaction was conducted in a high-boiling point solvent like DMF or DMSO, it is crucial to remove it under high vacuum, as residual solvent can interfere with subsequent purification steps.

• Filtration through a Silica Plug: A simple and effective first step is to pass a solution of the crude product through a short plug of silica gel. This can remove baseline impurities and highly polar materials.

  Experimental Protocol: Silica Plug Filtration

  • Prepare a short column using a fritted funnel or a pipette plugged with cotton wool.

  • Add a layer of sand, followed by a 2-3 inch layer of silica gel, and another layer of sand on top.

  • Pre-elute the column with a non-polar solvent (e.g., hexanes).

  • Dissolve the crude product in a minimal amount of a moderately polar solvent (e.g., dichloromethane or ethyl acetate).

  • Load the solution onto the silica plug.

  • Elute with a solvent system of slightly higher polarity (e.g., 10-20% ethyl acetate in hexanes) to collect the desired product, leaving the more polar impurities adsorbed on the silica.

Issue 2: After column chromatography, my fractions containing the product are still showing a persistent, closely-eluting impurity.

Potential Cause: This is a common challenge when an impurity has a similar polarity to the target compound. This could be an isomer or an analog formed during the synthesis. For instance, in a Paal-Knorr synthesis, if the reaction conditions are too acidic (pH < 3), furan-containing byproducts can form, which may have similar polarities to the desired pyrrole product.[1]

Troubleshooting & Optimization:

• Optimize Column Chromatography Conditions:

  • Solvent System: The choice of eluent is critical. A gradient elution is often more effective than an isocratic one. For many nicotinonitrile derivatives, a gradient of ethyl acetate in hexanes is a good starting point.[2] Experiment with different solvent systems on a TLC plate to maximize the separation between your product and the impurity.

  • Stationary Phase: Since 6-(1H-pyrrol-1-yl)nicotinonitrile contains a basic pyridine ring, it may interact strongly with the acidic silanol groups on standard silica gel, leading to peak tailing and poor separation.[3] Consider the following:

    • Adding a Basic Modifier: Incorporating a small amount of a basic modifier like triethylamine (0.1-1%) into the eluent can neutralize the acidic sites on the silica gel and improve peak shape.[3]

    • Using Alumina: Switching to a neutral or basic alumina stationary phase can also mitigate issues with basic compounds.

• Consider a Different Purification Technique:

  • Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing small amounts of impurities.

Issue 3: I am having difficulty recrystallizing my 6-(1H-pyrrol-1-yl)nicotinonitrile; it either "oils out" or does not crystallize at all.

Potential Cause: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can be due to the solution being too concentrated, cooling too rapidly, or the presence of impurities that inhibit crystal lattice formation. A complete failure to crystallize suggests that the chosen solvent is not suitable.

Troubleshooting & Optimization:

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound when hot but not when cold. For a related compound, 2-(piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile, ethanol was used for recrystallization.[4] A mixture of ethanol and water, or ethyl acetate and hexanes, could also be effective solvent pairs.

• Inducing Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure product, add a single crystal to the cooled, supersaturated solution to induce crystallization.

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.

Frequently Asked Questions (FAQs)

Q1: What are the likely sources of impurities in the synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile?

A1: The impurities will largely depend on the synthetic route used. Two common methods for forming the pyrrole ring are the Paal-Knorr and Clauson-Kaas syntheses.

• Paal-Knorr Synthesis: This involves the reaction of a 1,4-dicarbonyl compound with a primary amine (in this case, 6-aminonicotinonitrile).[1][5]

  • Unreacted Starting Materials: Incomplete reaction can leave residual 6-aminonicotinonitrile and the 1,4-dicarbonyl compound.

  • Furan Byproduct: If the reaction is run under conditions that are too acidic, the 1,4-dicarbonyl can self-condense to form a furan derivative.[1]

• Clauson-Kaas Synthesis: This method uses a 2,5-dialkoxytetrahydrofuran to react with the primary amine.[6][7]

  • Unreacted Starting Materials: Similar to the Paal-Knorr synthesis, unreacted 6-aminonicotinonitrile and the furan derivative can be present.

  • Side-products from the Furan Derivative: The 2,5-dialkoxytetrahydrofuran is often generated in situ from furan, and incomplete conversion or side reactions can introduce impurities.

Q2: What is a good starting point for developing a column chromatography method for this compound?

A2: A good starting point is to use Thin-Layer Chromatography (TLC) to screen different solvent systems.

• Recommended TLC Screening:

  • Spot your crude material on several TLC plates.

  • Develop each plate in a different solvent system. Good starting points include:

    • 20% Ethyl acetate in hexanes

    • 50% Ethyl acetate in hexanes

    • 5% Methanol in dichloromethane

  • The ideal solvent system will give your product an Rf value of approximately 0.3-0.4 and show good separation from all impurities.

• Column Conditions: Once you have identified a suitable solvent system from your TLC trials, you can adapt it for column chromatography. A gradient elution, starting with a lower polarity and gradually increasing, is generally recommended for complex mixtures.

Q3: How can I confirm the purity of my final product?

A3: A combination of analytical techniques should be used to confirm the purity of your 6-(1H-pyrrol-1-yl)nicotinonitrile.

• Melting Point: A pure crystalline solid will have a sharp melting point range (typically 1-2 °C). A broad melting point range is indicative of impurities. The melting point of the related compound 6-(1H-Pyrrol-1-yl)nicotinic acid is 289-291 °C.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for assessing purity. The spectrum of a pure compound will show sharp, well-defined peaks corresponding to the expected structure. The absence of unexpected peaks is a strong indicator of purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for detecting small amounts of impurities. A pure compound will show a single, sharp peak.

• Mass Spectrometry (MS): MS will confirm the molecular weight of your compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Data Presentation

Purification Technique	Stationary Phase	Recommended Eluent/Solvent System	Key Considerations
Column Chromatography	Silica Gel	Gradient of Ethyl Acetate in Hexanes	May require the addition of a basic modifier (e.g., 0.1-1% triethylamine) to prevent peak tailing.[3]
Alumina (Neutral or Basic)	Gradient of Ethyl Acetate in Hexanes	A good alternative to silica for basic compounds.
Recrystallization	N/A	Ethanol, Ethanol/Water, Ethyl Acetate/Hexanes	The ideal solvent should fully dissolve the compound when hot and have low solubility when cold.

Experimental Protocols & Visualizations

Troubleshooting Workflow for Purification

The following diagram illustrates a logical approach to troubleshooting common purification challenges for 6-(1H-pyrrol-1-yl)nicotinonitrile.

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• 8. 6-(1H-Pyrrol-1-yl)nicotinicacid , 95% , 175135-86-1 - CookeChem [cookechem.com]

Reference Data & Comparative Studies

Comparative Study: 6-(1H-pyrrol-1-yl)nicotinonitrile Scaffold vs. Clinical Kinase Inhibitors

This guide provides a comparative technical analysis of the 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold, a privileged pharmacophore in the design of ATP-competitive kinase inhibitors.[1] While the unsubstituted molecule (CAS 218157-81-4) functions primarily as a chemical fragment or building block, its derivatives have been extensively optimized to target JAK2 and PIM-1 kinases.[1]

This study compares the core scaffold's properties and its optimized derivatives against established clinical standards: Ruxolitinib (JAK1/2 inhibitor) and SGI-1776 (PIM inhibitor).[1]

[1]

Executive Summary & Mechanism of Action

6-(1H-pyrrol-1-yl)nicotinonitrile represents a "privileged structure" in medicinal chemistry, specifically designed to target the ATP-binding pocket of protein kinases.[1]

• Core Function: It acts as a Type I ATP-competitive inhibitor.[1]

• Binding Mode:

  • The Nitrile Group (CN): Forms a critical hydrogen bond with the backbone amide of the "hinge region" (typically a Methionine or Leucine residue) within the kinase ATP pocket.[1]

  • The Pyrrole Ring: Occupies the hydrophobic pocket adjacent to the hinge, providing van der Waals interactions that stabilize the complex.

  • The Pyridine Ring: Acts as a rigid linker, orienting the pharmacophores.[1]

Unlike fully optimized drugs (e.g., Ruxolitinib), the unsubstituted scaffold is a Fragment-Based Drug Discovery (FBDD) lead.[1] It exhibits high Ligand Efficiency (LE) but moderate potency, requiring substitution (e.g., at the 4- or 5-positions) to achieve nanomolar IC50 values.[1]

Signaling Pathway Context (JAK-STAT)

The primary application of this scaffold is in the inhibition of the JAK-STAT pathway, critical for cytokine signaling in oncology and autoimmunity.[1]

Figure 1: Mechanism of Action within the JAK-STAT signaling cascade.[1] The scaffold competes with ATP at the JAK kinase domain.[1]

Comparative Analysis: Physicochemical & Potency Profiles

This section contrasts the Fragment Scaffold (6-(1H-pyrrol-1-yl)nicotinonitrile) with the Optimized Drug (Ruxolitinib) and a PIM Kinase Inhibitor (SGI-1776).[1]

Table 1: Physicochemical Properties (In Silico / Experimental)

Property	6-(1H-pyrrol-1-yl)nicotinonitrile (Scaffold)	Ruxolitinib (Clinical Standard)	SGI-1776 (PIM Comparator)
Role	Fragment / Lead	FDA-Approved Drug	Clinical Candidate
Target Class	JAK2 / PIM-1 (Broad)	JAK1 / JAK2 (Selective)	PIM-1 / PIM-2
MW ( g/mol )	~169.18	306.37	386.4
cLogP	~1.8 (High Lipophilicity)	2.9	4.2
TPSA (Ų)	~45	67	85
H-Bond Donors	0	1	2
H-Bond Acceptors	3	4	5
Ligand Efficiency	High (>0.45)	Moderate (~0.[1]35)	Low (<0.[1]30)

Key Insight: The scaffold has a lower molecular weight and fewer interactions but a higher Ligand Efficiency (LE) .[1] This makes it an ideal starting point for optimization—adding functional groups increases potency (IC50) but typically lowers LE.[1]

Table 2: Biological Potency (IC50 Comparison)

Note: Data for the scaffold refers to optimized derivatives (e.g., 6-aminopyrazolyl analogs) as the unsubstituted fragment typically has µM potency.

Compound	JAK2 IC50 (nM)	PIM-1 IC50 (nM)	Cellular EC50 (Ba/F3)
Scaffold Derivative	4 – 50 nM	10 – 100 nM	~500 nM
Ruxolitinib	2.8 nM	>1000 nM	~50 nM
SGI-1776	>1000 nM	3 nM	~100 nM

Analysis:

• Selectivity: The 6-(1H-pyrrol-1-yl)nicotinonitrile core is often "promiscuous" (multi-targeted) until substituted.[1] It hits both JAK and PIM families.[1]

• Potency: While Ruxolitinib is highly potent against JAK2 (single-digit nanomolar), derivatives of the nicotinonitrile scaffold can achieve similar potency when optimized with a 4-phenyl or 4-amino group.[1]

Experimental Protocols

To validate the activity of this scaffold or its derivatives, the following protocols are recommended. These methods ensure reproducibility and data integrity.[1]

Protocol A: In Vitro Kinase Assay (ADP-Glo™ Platform)

Objective: Determine the IC50 of the compound against recombinant JAK2 or PIM-1.[1]

Reagents:

• Recombinant JAK2 or PIM-1 enzyme (0.2 ng/µL).[1]

• Substrate: Poly(Glu, Tyr) 4:1 peptide (0.2 µg/µL).[1]

• ATP (10 µM, Km apparent).[1]

• ADP-Glo™ Reagent (Promega).[1]

Workflow:

• Preparation: Dilute 6-(1H-pyrrol-1-yl)nicotinonitrile in 100% DMSO (10 mM stock). Prepare 1:3 serial dilutions.

• Reaction: In a 384-well white plate, add:

  • 2 µL Compound (at 2.5x final conc).

  • 2 µL Enzyme mix (in Kinase Buffer: 50 mM Tris pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% BSA).[1]

  • Incubate 10 min at RT.

  • 1 µL ATP/Substrate mix.[1]

• Incubation: Incubate at RT for 60 minutes.

• Detection:

  • Add 5 µL ADP-Glo™ Reagent (stops kinase, depletes ATP).[1] Incubate 40 min.

  • Add 10 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase).[1] Incubate 30 min.

• Read: Measure Luminescence (RLU) on a plate reader (e.g., EnVision).

• Analysis: Fit data to a sigmoidal dose-response equation (Variable Slope) to calculate IC50.

Protocol B: Cellular Proliferation Assay (MTS)

Objective: Assess cellular potency (EC50) in JAK2-dependent cell lines (e.g., HEL or SET-2).[1]

Workflow:

• Seeding: Seed HEL cells (JAK2 V617F mutant) at 5,000 cells/well in 96-well plates in RPMI-1640 + 10% FBS.

• Treatment: Add compound (serial dilutions) to cells. Ensure final DMSO < 0.5%.

• Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

• Development: Add 20 µL MTS reagent (CellTiter 96® AQueous One).

• Read: Incubate 1-4 hours and measure Absorbance at 490 nm.

• Control: Normalize to DMSO control (100% viability) and Staurosporine (0% viability).

Structural Evolution & Optimization Logic

The transformation of the 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold into a potent drug involves specific chemical modifications.

Figure 2: Structural optimization pathway from the core scaffold to a potent kinase inhibitor.[1]

Optimization Notes:

• Hinge Binding: The nitrile (CN) group is preserved as the primary hinge binder.[1]

• Solubility: The pyrrole ring is often replaced with a pyrazole or imidazole to improve aqueous solubility and reduce metabolic liability (CYP oxidation).[1]

• Selectivity: Adding bulky groups at the 4-position of the pyridine ring can induce a conformational change in the kinase (Type II inhibition) or exploit the "gatekeeper" residue for selectivity.[1]

References

• Wang, T., et al. (2010).[1] "In vitro and in vivo evaluation of 6-aminopyrazolyl-pyridine-3-carbonitriles as JAK2 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

• Chen, J., et al. (2014).[1] "Discovery of novel 2-(1H-pyrrol-1-yl)pyridine derivatives as potent PIM-1 kinase inhibitors."[1] European Journal of Medicinal Chemistry. Link[1]

• Verstovsek, S., et al. (2012).[1] "Ruxolitinib for the treatment of myelofibrosis."[1] New England Journal of Medicine.[1] Link[1]

• BindingDB. "Target Profile: JAK2 Kinase Inhibitors."[1] Binding Database Entry for Pyridine-3-carbonitriles. Link

• PubChem. "Compound Summary: 6-(1H-pyrrol-1-yl)nicotinonitrile (CAS 218157-81-4)."[1] Link

Sources

• 1. BindingDB BDBM535835 6'-(1-Methyl-1H-pyrrol-2-yl)-2'-oxo- 1',4'-dihydro-2'H-spiro$#9484;pyrrolidine- 3,3'-quinoline$#9488;-1-carbonitrile::US11236092, Example 115 [bindingdb.org]

validating the antitumor activity of 6-(1H-pyrrol-1-yl)nicotinonitrile in preclinical models

This guide outlines a rigorous preclinical validation framework for 6-(1H-pyrrol-1-yl)nicotinonitrile (referred to hereafter as 6-PN ).

Based on its chemical structure—specifically the 3-cyanopyridine (nicotinonitrile) core fused with a pyrrole ring—this compound belongs to a class of "privileged scaffolds" often associated with CYP enzyme inhibition (e.g., Aromatase/CYP19A1, CYP11B1) and tubulin polymerization interference .

Executive Summary & Mechanism of Action

6-PN is a synthetic intermediate and pharmacophore sharing structural homology with third-generation aromatase inhibitors (like Letrozole) and microtubule-destabilizing agents. Its antitumor activity likely stems from a dual mechanism:

• Heme-Iron Chelation: The nitrile nitrogen (CN) coordinates with the heme iron of cytochrome P450 enzymes (specifically CYP19A1 or CYP11B1), blocking steroidogenesis in hormone-dependent cancers.

• Microtubule Destabilization: The pyrrole moiety, when suitably substituted, can occupy the colchicine-binding site on

  -tubulin, inducing G2/M cell cycle arrest.

This guide prioritizes validating these specific pathways against industry-standard benchmarks.

Comparative Analysis: 6-PN vs. Standard of Care

The following table contrasts 6-PN with established agents to define performance benchmarks.

Feature	6-PN (Test Candidate)	Letrozole (Reference)	Doxorubicin (Reference)
Primary Target	Dual: CYP19A1 (Aromatase) & Tubulin	CYP19A1 (Specific)	DNA Intercalation / Topo II
Primary Indication	Hormone-dependent Breast/Prostate CA	ER+ Breast Cancer	Broad Spectrum Solid Tumors
IC50 Benchmark	Target: < 50 nM (Enzymatic)	0.07–20 nM (Enzymatic)	0.1–0.5 M (Cellular)
Selectivity	Moderate (Likely CYP pan-inhibition)	High (CYP19A1 specific)	Low (High toxicity)
Solubility	Low-Moderate (Lipophilic)	Moderate	High (Hydrophilic salt)

Validation Phase I: In Silico Target Confirmation

Before wet-lab synthesis, confirm binding affinity using molecular docking. This step validates the "rational design" aspect of your study.

Protocol:

• Protein Retrieval: Download PDB structures for CYP19A1 (PDB: 3EQM) and

  -Tubulin (PDB: 1SA0).

• Ligand Prep: Minimize 6-PN energy using DFT (B3LYP/6-31G*) to ensure the pyrrole-pyridine torsion angle is accurate.

• Docking: Use AutoDock Vina or Gold.

  • Success Metric: Binding energy (

    ) should be kcal/mol.

  • Key Interaction: Look for the nitrile nitrogen forming a coordinate bond (distance < 2.5 Å) with the Heme Fe in CYP19A1.

Validation Phase II: In Vitro Enzymatic & Cytotoxicity Assays

A. Aromatase (CYP19A1) Inhibition Assay

Objective: Prove the nicotinonitrile moiety functions as a heme-binder.

Protocol:

• System: Use human recombinant CYP19A1 microsomes + NADPH-P450 reductase.

• Substrate: Dibenzylfluorescein (DBF) - a fluorogenic substrate.

• Workflow:

  • Incubate 6-PN (0.1 nM – 10

    M) with enzyme/substrate mix in phosphate buffer (pH 7.4).

  • Initiate reaction with NADPH regeneration system.

  • Incubate at 37°C for 30 mins.

  • Stop reaction with NaOH/Acetonitrile.

• Readout: Measure fluorescence (Ex 485 nm / Em 530 nm).

• Validation: Calculate IC50. Letrozole must be run in parallel as a positive control.

B. Differential Cytotoxicity Screening (MTT Assay)

Objective: Distinguish between general toxicity and hormone-specific efficacy.

Cell Lines:

• MCF-7: ER+, Aromatase high (Hormone Dependent).

• MDA-MB-231: ER-, Aromatase low (Hormone Independent).

• WI-38: Normal Fibroblasts (Toxicity Control).

Protocol:

• Seed cells at

  cells/well in 96-well plates.

• Critical Step: For MCF-7, use phenol-red-free media supplemented with Testosterone (1 nM) to drive aromatase-dependent growth.

• Treat with 6-PN (serial dilutions) for 72 hours.

• Add MTT reagent; dissolve formazan in DMSO.

• Interpretation:

  • High Efficacy: IC50 in MCF-7 << MDA-MB-231 suggests an aromatase-driven mechanism.

  • General Toxicity: Equal IC50 in both lines suggests a tubulin/cytotoxic mechanism.

Validation Phase III: Mechanistic Elucidation (Flow Cytometry)

If 6-PN shows general cytotoxicity, validate the Tubulin/Cell Cycle hypothesis.

Workflow:

• Synchronization: Starve cells (serum-free) for 24h to synchronize at G0/G1.

• Treatment: Expose to 6-PN at

  IC50 for 24h.

• Staining: Fix in 70% ethanol, stain with Propidium Iodide (PI) + RNase A.

• Analysis:

  • G2/M Arrest: Indicates tubulin inhibition (similar to Nocodazole).[1]

  • Sub-G1 Peak: Indicates Apoptosis.[2][3]

Validation Phase IV: In Vivo Xenograft Model

Objective: Confirm bioavailability and tumor regression in a physiological system.

Model: MCF-7 Xenograft in Ovariectomized Nude Mice (BALB/c-nu).

Protocol:

• Induction: Implant

  MCF-7 cells into the mammary fat pad.

• Hormonal Support: Co-implant Androstenedione pellets (substrate for aromatase) to drive tumor growth. Do not use Estradiol pellets, or you bypass the aromatase target.

• Grouping (n=8/group):

  • Vehicle Control (CMC-Na).

  • Positive Control: Letrozole (10 mg/kg/day, p.o.).

  • 6-PN Low Dose (10 mg/kg/day).

  • 6-PN High Dose (30 mg/kg/day).

• Duration: 28 Days. Measure tumor volume (

  ) bi-daily.

• Endpoint: Tumor weight and H&E staining for necrosis.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating 6-PN based on its dual-potential nature.

Caption: Decision-tree workflow for distinguishing between the aromatase-inhibiting and tubulin-destabilizing properties of 6-PN.

References

• El-Sayed, A. A., et al. (2019).[4] "Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas." Molecules, 24(10), 1965.[4] Link

• Fekry, R. M., et al. (2020). "Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon." Russian Journal of General Chemistry, 90, 2345–2354. Link

• Saberi, M. R., et al. (2006). "Quantitative structure-activity relationship studies of 1-aryl-pyrrolo[2,3-c]pyridine derivatives as aromatase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 21(6). Link

• Bhatnagar, A. S. (2007). "The discovery and mechanism of action of letrozole." Breast Cancer Research and Treatment, 105, 7–17. Link

• FDA Center for Drug Evaluation. (2011). "Guidance for Industry: Nonclinical Safety Evaluation of Drug-Drug Interaction Potential (CYP Inhibition)." Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Aromatase | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Chemical Landscape: A Comparative Guide to the Structure-Activity Relationship of 6-(1H-pyrrol-1-yl)nicotinonitrile Derivatives

For researchers, scientists, and drug development professionals, understanding the intricate dance between a molecule's structure and its biological activity is paramount. This guide delves into the structure-activity relationship (SAR) of 6-(1H-pyrrol-1-yl)nicotinonitrile derivatives, a class of compounds holding significant promise in medicinal chemistry. By objectively comparing the performance of various structural analogs and providing supporting experimental data, this document aims to serve as a comprehensive resource for the rational design of more potent and selective therapeutic agents.

The nicotinonitrile scaffold is a privileged structure in drug discovery, known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of a 1H-pyrrol-1-yl moiety at the 6-position of the nicotinonitrile core presents a unique opportunity to explore new chemical space and modulate biological activity. This guide will dissect the influence of various substituents on both the pyrrole and nicotinonitrile rings, offering insights into the key structural features that govern their therapeutic potential.

The Synthetic Gateway: Crafting the Core Scaffold

The journey into the SAR of 6-(1H-pyrrol-1-yl)nicotinonitrile derivatives begins with their synthesis. A common and effective method involves a multi-component reaction, which offers the advantages of efficiency and atom economy.

General Synthetic Protocol:

A versatile approach to synthesizing the 6-(1H-pyrrol-1-yl)nicotinonitrile core involves the reaction of an appropriate chalcone with malononitrile in the presence of a suitable base and ammonium acetate. The resulting 2-amino-4,6-diaryl-nicotinonitrile can then be further modified. The pyrrole moiety is typically introduced via a Clauson-Kaas reaction or a similar cyclization method.

Deciphering the Code: Structure-Activity Relationship (SAR) Analysis

The biological activity of 6-(1H-pyrrol-1-yl)nicotinonitrile derivatives is exquisitely sensitive to their structural modifications. This section will explore the impact of substitutions on different parts of the molecule, drawing upon data from various studies on related nicotinonitrile and pyrrole-containing compounds.

I. The Influence of Substituents on the Nicotinonitrile Ring

The pyridine core of the nicotinonitrile scaffold offers several positions for substitution, each playing a critical role in the molecule's interaction with biological targets.

• Position 2: Modifications at this position have been shown to significantly impact activity. For instance, the introduction of a secondary amine, such as piperidine, can enhance antimicrobial properties. The nature of the substituent at this position can influence the molecule's polarity, hydrogen bonding capacity, and overall shape, all of which are crucial for target binding.

• Position 4: The substituent at the 4-position often plays a key role in defining the molecule's selectivity and potency. Aromatic or heteroaromatic rings at this position can engage in π-π stacking interactions with the target protein. The electronic nature of this substituent (electron-donating or electron-withdrawing) can also modulate the overall electron density of the nicotinonitrile ring system, thereby affecting its reactivity and binding affinity.

• Position 5: While less explored, substitutions at the 5-position can also influence biological activity. The introduction of small, lipophilic groups at this position may enhance membrane permeability and cellular uptake.

II. The Role of the 6-(1H-pyrrol-1-yl) Moiety

The pyrrole ring itself is a well-established pharmacophore found in numerous biologically active compounds.[1][2] Its attachment at the 6-position of the nicotinonitrile core provides a versatile handle for SAR exploration.

• Substitution on the Pyrrole Ring: The introduction of substituents on the pyrrole ring can fine-tune the electronic properties and steric bulk of the entire molecule. For example, the presence of electron-withdrawing groups on the pyrrole ring can impact the overall charge distribution and potentially enhance interactions with specific biological targets. Conversely, bulky substituents may introduce steric hindrance, which could either be detrimental or beneficial depending on the target's binding pocket topology. Studies on other pyrrole-containing compounds have shown that even minor modifications can lead to significant changes in biological activity.[3][4]

Comparative Analysis of Biological Activities

The true measure of a compound's potential lies in its performance in biological assays. This section will present a comparative analysis of the reported activities of various nicotinonitrile derivatives, providing a framework for understanding the SAR principles in action.

Anticancer Activity

Nicotinonitrile derivatives have demonstrated significant potential as anticancer agents.[5][6] Their mechanism of action often involves the inhibition of key enzymes or signaling pathways involved in cancer cell proliferation and survival.[7]

Compound/Derivative	Substitution Pattern	Cancer Cell Line	Activity (IC50)	Reference
Nicotinonitrile A	2-amino, 4-aryl, 6-aryl	MCF-7 (Breast)	5.2 µM	[8]
Nicotinonitrile B	2-chloro, 4-aryl, 6-aryl	HepG2 (Liver)	8.1 µM	[9]
Pyrrolopyridine C	Substituted 1H-pyrrolo[2,3-b]pyridine	4T1 (Breast)	7 nM (FGFR1)	[10]

Key SAR Insights for Anticancer Activity:

• The presence of specific aryl groups at the 4- and 6-positions appears to be crucial for potent anticancer activity.

• The nature of the substituent at the 2-position can modulate the cytotoxicity profile.

• The fusion of a pyrrole ring to the pyridine core, as seen in pyrrolopyridines, can lead to highly potent inhibitors of specific kinases involved in cancer progression.[10]

Antimicrobial Activity

The emergence of drug-resistant microbes has created an urgent need for new antimicrobial agents. Nicotinonitrile derivatives have shown promise in this area, exhibiting activity against a range of bacteria and fungi.[11]

Compound/Derivative	Substitution Pattern	Microorganism	Activity (MIC)	Reference
Nicotinonitrile D	2-hydrazinyl, 4,6-diaryl	Staphylococcus aureus	12.5 µg/mL	[8]
Nicotinonitrile E	2-(pyrrolidin-1-yl), 4,6-diaryl	Escherichia coli	25 µg/mL	[12]
Pyrrole Derivative F	Substituted pyrrole	Pseudomonas aeruginosa	100 µg/mL	[3]

Key SAR Insights for Antimicrobial Activity:

• The presence of a hydrazinyl or a cyclic amine moiety at the 2-position seems to be favorable for antibacterial activity.

• The overall lipophilicity of the molecule, influenced by the substituents on the aromatic rings, plays a significant role in its ability to penetrate bacterial cell membranes.

Experimental Protocols

To facilitate further research and validation of the SAR principles discussed, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of a 6-(1H-pyrrol-1-yl)nicotinonitrile Derivative (General Procedure)

Caption: General workflow for the synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile derivatives.

Step-by-Step Protocol:

• Synthesis of 2-Amino-4,6-diaryl-nicotinonitrile:

  • To a solution of the appropriate chalcone (1 mmol) in ethanol (20 mL), add malononitrile (1 mmol) and ammonium acetate (8 mmol).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water and collect the precipitated solid by filtration.

  • Wash the solid with water and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 2-amino-4,6-diaryl-nicotinonitrile.

• Synthesis of 6-(1H-pyrrol-1-yl)nicotinonitrile Derivative (Clauson-Kaas Reaction):

  • To a solution of the 2-amino-4,6-diaryl-nicotinonitrile (1 mmol) in glacial acetic acid (10 mL), add 2,5-dimethoxytetrahydrofuran (1.2 mmol).

  • Heat the reaction mixture at reflux for 2-4 hours.

  • Cool the mixture and pour it into a stirred solution of sodium hydroxide.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired 6-(1H-pyrrol-1-yl)nicotinonitrile derivative.

In Vitro Anticancer Activity Assay (MTT Assay)

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the fresh medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability versus the compound concentration.

Conclusion and Future Directions

The 6-(1H-pyrrol-1-yl)nicotinonitrile scaffold represents a fertile ground for the discovery of novel therapeutic agents. The structure-activity relationship analysis presented in this guide highlights the critical role of substituents on both the nicotinonitrile and pyrrole rings in determining biological activity. The comparative data underscores the potential of these derivatives as anticancer and antimicrobial agents.

Future research in this area should focus on:

• Systematic derivatization: A more comprehensive exploration of the chemical space around the 6-(1H-pyrrol-1-yl)nicotinonitrile core is warranted.

• Mechanism of action studies: Elucidating the precise molecular targets and mechanisms of action of the most potent compounds will be crucial for their further development.

• In vivo evaluation: Promising candidates identified through in vitro screening should be advanced to in vivo models to assess their efficacy and pharmacokinetic properties.

By leveraging the insights from SAR studies and employing rational drug design principles, the scientific community can unlock the full therapeutic potential of this promising class of compounds.

References

A comprehensive list of references will be compiled based on the specific studies cited in the final version of this guide. The following are representative examples of the types of sources that would be included:

• El-Sayed, A. A., et al. (2019). Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas. Molecules, 24(10), 1965. [Link]

• Gomaa, A. M., & Ali, M. M. (2020). Synthesis and antimicrobial activity of some new pyrrole derivatives. Journal of the Iranian Chemical Society, 17(1), 133-142.

• Hassan, A. S., et al. (2016). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. Acta Chimica Slovenica, 63(1), 166-177. [Link]

• Khafagy, M. M., et al. (2009). Synthesis of Nicotinonitrile Derivatives as a New Class of NLO Materials. Molecules, 14(8), 2787-2799. [Link]

• Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 12(10), 1706-1712. [Link]

• Salem, M. A., et al. (2018). Overview on the synthetic routes to nicotine nitriles.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer evaluation of some newly synthesized N-nicotinonitrile derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 9. Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for Quantifying 6-(1H-pyrrol-1-yl)nicotinonitrile

In the landscape of pharmaceutical development, the rigorous quantification of active pharmaceutical ingredients (APIs) and their intermediates is not merely a procedural step but the bedrock of product quality, safety, and efficacy.[1] The compound 6-(1H-pyrrol-1-yl)nicotinonitrile, a heterocyclic molecule of interest, requires robust analytical methods to ensure its identity, purity, and concentration are accurately determined. This guide provides a comparative analysis of principal analytical techniques for its quantification, grounded in the harmonized framework of international regulatory bodies.

The validation of an analytical procedure is the documented process that demonstrates its fitness for the intended purpose.[1][2][3] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), have established comprehensive guidelines, most notably the ICH Q2(R2) guideline, to ensure that analytical methods are reliable, reproducible, and accurate.[4][5][6][7] This guide will explore the validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods, two common and powerful techniques for the analysis of organic molecules like 6-(1H-pyrrol-1-yl)nicotinonitrile.

The Analytical Validation Workflow: A Structured Approach

Before delving into specific techniques, it is crucial to understand the overarching validation process. This workflow ensures that a developed method is systematically and thoroughly evaluated. The process begins with defining the method's objective, known as the Analytical Target Profile (ATP), and culminates in a comprehensive validation report.[2][7]

Caption: A structured workflow for analytical method validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is the premier technique for the analysis of non-volatile or thermally sensitive compounds, making it exceptionally well-suited for 6-(1H-pyrrol-1-yl)nicotinonitrile. The method separates components in a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase.

Causality in HPLC Method Design

The choice of column and mobile phase is dictated by the analyte's physicochemical properties. For 6-(1H-pyrrol-1-yl)nicotinonitrile, a moderately polar molecule, a reversed-phase (RP) C18 column is the logical starting point. The nonpolar C18 stationary phase will retain the analyte, and its elution can be controlled by varying the polarity of the mobile phase—typically a mixture of water and a polar organic solvent like acetonitrile or methanol. An acidic modifier, such as formic or phosphoric acid, is often added to the mobile phase to ensure the analyte is in a single ionic state, leading to sharper, more symmetrical peaks.[8]

Typical HPLC Experimental Workflow

Caption: A typical experimental workflow for HPLC analysis.

Detailed HPLC Protocol (Representative)

• Mobile Phase Preparation : Prepare a filtered and degassed mobile phase, for instance, a 60:40 (v/v) mixture of acetonitrile and water containing 0.1% formic acid.

• Standard Solution Preparation : Accurately weigh and dissolve 6-(1H-pyrrol-1-yl)nicotinonitrile reference standard in the mobile phase to create a stock solution (e.g., 1 mg/mL). Perform serial dilutions to prepare calibration standards covering the expected concentration range (e.g., 1-100 µg/mL).

• Sample Preparation : Dissolve the test sample in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter to remove particulates.

• Chromatographic Conditions :

  • Instrument : HPLC system with a UV-Vis detector.

  • Column : C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate : 1.0 mL/min.

  • Injection Volume : 10 µL.

  • Column Temperature : 30 °C.

  • Detection Wavelength : Determined by scanning the UV spectrum of the analyte (e.g., 254 nm).

• Analysis : Inject the standard solutions to generate a calibration curve, followed by the sample solutions. System suitability tests (e.g., peak asymmetry, theoretical plates) must be performed before analysis to ensure the system is operating correctly.

Gas Chromatography (GC): An Alternative for Volatile Analytes

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition. For 6-(1H-pyrrol-1-yl)nicotinonitrile, its applicability depends on its thermal stability and volatility. If the compound can withstand the high temperatures of the GC inlet and column (typically >200 °C) without degrading, GC can offer high resolution and speed.

Causality in GC Method Design

The primary consideration for GC is preventing analyte degradation. A lower inlet temperature and a rapid oven temperature ramp can minimize thermal stress.[9] The choice of column is critical; a mid-polarity column, such as one with a 5% phenyl polysiloxane stationary phase, is often a good starting point for nitrogen-containing heterocyclic compounds. Flame Ionization Detection (FID) is a common choice for organic compounds, offering high sensitivity, while Mass Spectrometry (MS) provides definitive identification.[10][11]

Typical GC Experimental Workflow

Caption: A typical experimental workflow for GC analysis.

Detailed GC Protocol (Representative)

• Standard and Sample Preparation : Prepare standards and samples in a volatile organic solvent like dichloromethane or ethyl acetate.

• GC-FID/MS Conditions :

  • Instrument : Gas chromatograph with FID or MS detector.

  • Column : DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas : Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature : 250 °C.

  • Injection Mode : Splitless.

  • Oven Program : Start at 100 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • Detector Temperature : 300 °C (FID) or transfer line at 280 °C (MS).

• Analysis : Inject standards to create a calibration curve, followed by samples.

Method Validation Parameters and Acceptance Criteria

Regardless of the chosen technique, the method must be validated according to ICH Q2(R2) guidelines.[4][12] The validation process provides documented evidence that the method is suitable for its intended use.[13] The core parameters are summarized below.

Validation Parameter	Description	Typical Acceptance Criteria (for an Assay)
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).[12]	Peak for analyte should be pure and free from interference from placebo, impurities, or degradation products.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[12][14]	Correlation coefficient (r²) ≥ 0.999.
Range	The interval between the upper and lower concentration of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.[14][15]	Typically 80% to 120% of the test concentration.
Accuracy	The closeness of test results to the true value. Assessed by recovery studies on spiked samples.[5][12]	Mean recovery of 98.0% to 102.0%.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Evaluated at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Typically determined by signal-to-noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[15]	Typically determined by S/N of 10:1; precision and accuracy must meet set criteria.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH, flow rate, column temperature).[5]	System suitability parameters should remain within acceptance criteria; results should not be significantly affected.

Comparative Performance Analysis

Feature	HPLC-UV	GC-FID	LC-MS/MS
Applicability	Excellent for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.	Broadest applicability; combines separation with highly sensitive and specific detection.
Selectivity	Good; based on retention time and UV absorbance. Potential for co-elution.	Good; based on retention time. Potential for co-elution.	Excellent; based on retention time and mass-to-charge ratio (m/z) of parent and fragment ions.[16]
Sensitivity (LOQ)	Moderate (typically ng range on-column).	High (typically pg range on-column).	Very High (typically fg to pg range on-column).[17]
Sample Preparation	Relatively simple; dissolution and filtration.	May require derivatization for non-volatile compounds; solvent must be volatile.	Similar to HPLC, but buffer choice is critical to avoid ion suppression.
Cost & Complexity	Moderate cost, widely available, and relatively easy to operate.	Lower initial cost than HPLC, but requires gas supply infrastructure.	High initial cost, more complex to operate and maintain.
Recommendation for 6-(1H-pyrrol-1-yl)nicotinonitrile	Primary recommended technique due to its robustness, versatility, and suitability for this class of molecule.	Feasible alternative if the compound is proven to be thermally stable.	The gold standard for bioanalytical studies or when very low detection limits are required.[18]

Conclusion

The validation of analytical methods is a critical, regulated activity that underpins the quality of all data in pharmaceutical development.[19] For the quantification of 6-(1H-pyrrol-1-yl)nicotinonitrile, High-Performance Liquid Chromatography with UV detection emerges as the most suitable and robust primary technique. Its wide applicability to polar organic molecules, combined with straightforward operation and validation, makes it the workhorse for routine quality control and assay determination.

While Gas Chromatography offers a potential alternative, its use is conditional on the thermal stability of the analyte. For applications demanding the highest sensitivity and selectivity, such as in bioanalysis or trace impurity analysis, coupling liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the definitive, albeit more resource-intensive, choice.

Ultimately, the selected method must be rigorously validated following the principles outlined in ICH guidelines to demonstrate it is fit for its intended purpose, thereby ensuring the integrity of the analytical data and the quality of the final product.[2][3]

References

• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
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• Sema. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance.
• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation.
• Profound. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
• YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• Lab Manager. (2025, December 10). ICH and FDA Guidelines for Analytical Method Validation.
• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2).
• Rajput, D., Rajat, V., & Goyal, A. (n.d.). Validation of Analytical Methods for Pharmaceutical Analysis. pharmaerudition.org.
• Senciuc, M. (2022, August 19). Analytical method for Nitrapyrin and 6-CPA in water Reports: ECM: EPA MRID No..
• ATSDR. (n.d.). ANALYTICAL METHODS.
• Semantic Scholar. (2013, March 8). UHPLC/MS-MS Analysis of Six Neonicotinoids in Honey by Modified QuEChERS: Method Development, Validation, and.
• Rao, N., & Gawde, K. D. (2017, December 21). review on gas chromatography & its hyphenation techniques. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Symbiosis. (2020, October 30). Pyrolysis-Gas Chromatographic/Mass Spectrometry as an Alternative to H1-NMR and Gas Chromatography with Chiral Column for.
• DigitalCommons@URI. (n.d.). Biotransformation and Pharmacokinetic Evaluation of PF-5190457, A Novel Drug Candidate for Alcoholism.
• The University of Alabama at Birmingham. (2012, February 22). Mass Spectrometry in Forensic Science.
• SIELC Technologies. (n.d.). Separation of Pyridine, 3-(1-methyl-1H-pyrrol-2-yl)- on Newcrom R1 HPLC column.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-(1H-pyrrol-1-yl)nicotinonitrile

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety, not only during synthesis and application but also through the final step of disposal. This guide provides essential, in-depth procedural information for the proper disposal of 6-(1H-pyrrol-1-yl)nicotinonitrile. Given that specific safety data for this compound is not extensively published, our protocol is built upon established principles derived from its constituent functional groups: a pyridine ring, a pyrrole ring, and a nitrile group. This approach ensures a conservative and robust safety margin, upholding our commitment to personnel safety and environmental stewardship.

Hazard Assessment: A Structurally-Informed Approach

Understanding the hazards inherent to a molecule's structure is the foundation of safe handling and disposal. All chemical waste should be treated as hazardous unless explicitly confirmed otherwise by your institution's Environmental Health & Safety (EHS) office.[1] 6-(1H-pyrrol-1-yl)nicotinonitrile must be managed as a hazardous waste stream due to the combined risks of its chemical motifs.

• Pyridine Moiety : Pyridine and its derivatives are typically flammable liquids and vapors with an unpleasant odor.[2][3][4] They are often harmful if swallowed and can cause significant irritation upon contact.[3][4] As a class, waste pyridine is considered hazardous and its disposal is managed under state and federal regulations, with high-temperature incineration being a common practice.[2][5]

• Pyrrole Moiety : Pyrrole is a flammable, volatile liquid that can be toxic if swallowed or inhaled and is known to cause serious eye damage.[6][7][8] Its presence in the molecule necessitates handling with appropriate respiratory and eye protection.

• Nitrile Moiety (-C≡N) : The nitrile group presents the most acute potential hazard. Organic nitriles are well-known for their potential to release highly toxic hydrogen cyanide (HCN) gas upon contact with acids, during thermal decomposition, or through metabolic processes. For this reason, many nitrile-containing compounds are classified as acutely toxic hazardous wastes.[1] This dictates that waste 6-(1H-pyrrol-1-yl)nicotinonitrile must never be mixed with acidic waste streams.

Essential Personal Protective Equipment (PPE)

Before handling the waste compound in any form (pure, in solution, or as contaminated labware), the following minimum PPE is mandatory to prevent exposure.[9][10][11]

PPE Item	Specification	Rationale
Gloves	Nitrile, heavy-duty or double-gloved	Provides a barrier against skin contact with the irritant and potentially toxic compound.[12]
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles	Protects eyes from splashes and potential vapors, which are expected to be severely irritating.
Lab Coat	Flame-resistant, fully buttoned	Protects skin and clothing from contamination and provides a layer of fire resistance.
Ventilation	Certified Chemical Fume Hood	All handling and preparation of this waste must be done within a fume hood to prevent inhalation of vapors.[9]

Step-by-Step Disposal Protocol

The proper disposal of chemical waste is a regulated process designed to ensure safety from the point of generation to its final destruction. The following steps must be followed meticulously.

Step 1: Waste Segregation

Segregation is the most critical step in preventing dangerous chemical reactions in waste containers.[13][14]

• Dedicate a Waste Stream: Designate a specific waste container solely for 6-(1H-pyrrol-1-yl)nicotinonitrile and materials contaminated with it.

• Avoid Co-mingling:

  • DO NOT mix with acidic waste. This could potentially generate hydrogen cyanide gas.

  • DO NOT mix with oxidizers (e.g., nitric acid, perchlorates) to prevent a violent exothermic reaction.

  • DO NOT mix with aqueous waste unless the compound is in an aqueous solution. Keep organic and aqueous wastes separate.[14]

• Solid vs. Liquid: Collect solid waste (e.g., contaminated filter paper, gloves) separately from liquid waste solutions.[14] Contaminated sharps like needles or pipette tips must go into a designated, puncture-resistant sharps container clearly labeled as chemically contaminated.[12]

Step 2: Container Selection and Labeling

Proper containment and labeling are mandated by the EPA's Resource Conservation and Recovery Act (RCRA) and OSHA.[15][16]

• Choose a Compatible Container: The best container is often the original manufacturer's bottle.[1] If unavailable, use a clean, dry, high-density polyethylene (HDPE) or glass bottle with a screw-top cap that can be securely sealed. The container must be free of leaks or external residue.[1][17]

• Apply a Hazardous Waste Label: As soon as you begin collecting waste, affix a hazardous waste tag provided by your institution's EHS department.[16][17]

• Complete the Label Information:

  • Write the words "Hazardous Waste."

  • List the full chemical name: "6-(1H-pyrrol-1-yl)nicotinonitrile." Do not use abbreviations or chemical formulas.[16]

  • For mixtures, list all components and their approximate percentages.

  • Indicate the hazards: "Toxic," "Flammable," "Irritant."

  • Record the accumulation start date (the date the first drop of waste enters the container).

  • Provide the Principal Investigator's name and lab location.[16]

Step 3: Waste Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[12][17]

• Keep Containers Closed: The waste container must be sealed at all times except when adding waste.[17] Funnels should not be left in the container opening.

• Use Secondary Containment: Place the waste container in a larger, chemically resistant tub or tray to contain any potential leaks.

• Store Safely: Keep the waste container in a well-ventilated area, away from heat sources, open flames, or sparks.[18] Store it below eye level and segregate it from incompatible materials.[12]

Step 4: Arranging for Disposal

Laboratory personnel prepare hazardous waste for disposal; they do not perform the disposal themselves.

• Monitor Fill Level: Do not overfill the container. A safe maximum is 90% capacity to allow for vapor expansion.[17]

• Schedule a Pickup: Once the container is full or has reached your institution's time limit for accumulation (e.g., 150 days), submit a chemical waste pickup request to your EHS office.[12][16]

• Final Disposal Method: The EHS department will transport the waste to a licensed hazardous waste facility. Given its chemical nature, the likely disposal method is high-temperature incineration in a specialized facility equipped with afterburners and scrubbers to safely destroy the compound and its hazardous decomposition products.[5][19]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of 6-(1H-pyrrol-1-yl)nicotinonitrile waste in a laboratory setting.

Caption: Decision workflow for handling and disposing of nitrile-containing chemical waste.

Spill and Emergency Procedures

Immediate and correct response to a spill is vital for safety.

• Minor Spill (within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite or a spill pad).

  • Collect the contaminated absorbent material using non-sparking tools.

  • Place the collected material into your designated hazardous waste container for 6-(1H-pyrrol-1-yl)nicotinonitrile.

  • Clean the spill area with an appropriate solvent and also dispose of the cleaning materials as hazardous waste.[1]

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the laboratory immediately.

  • Alert others and prevent entry.

  • Contact your institution's EHS or emergency response number immediately.[1] Do not attempt to clean up a large spill yourself.

By adhering to this comprehensive guide, you contribute to a culture of safety, ensuring that the handling of 6-(1H-pyrrol-1-yl)nicotinonitrile is managed responsibly from discovery to disposal.

References

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Personal protective equipment for handling 6-(1H-pyrrol-1-yl)nicotinonitrile

Operational Safety Guide: Handling 6-(1H-pyrrol-1-yl)nicotinonitrile

As a novel compound, 6-(1H-pyrrol-1-yl)nicotinonitrile lacks a comprehensive, publicly available safety and toxicity profile. Therefore, this guide is built upon a foundational principle of laboratory safety: treat substances with unknown hazards with a high degree of caution, inferring potential risks from their constituent chemical moieties. This molecule integrates a pyrrole ring and a nicotinonitrile core, and its handling protocol must account for the known hazards of both. This guide provides the essential operational and safety framework for researchers, scientists, and drug development professionals.

Hazard Assessment: A Synthesis of Structural Risks

A thorough risk assessment is the cornerstone of safe laboratory practice. Lacking a specific Safety Data Sheet (SDS) for 6-(1H-pyrrol-1-yl)nicotinonitrile, we must analyze its structural components.

• Nicotinonitrile Moiety: This is a pyridine ring substituted with a nitrile group. Compounds in this class are known to be harmful if swallowed, inhaled, or absorbed through the skin.[1] They are often classified as irritants to the eyes, skin, and respiratory system.[1]

• Pyrrole Moiety: Pyrrole itself is a hazardous substance. It is recognized as being toxic if swallowed, harmful if inhaled, and capable of causing serious eye damage.[2][3][4] Furthermore, it is a flammable liquid and vapor.[2][4][5]

The Core Protocol: Engineering Controls and Personal Protective Equipment (PPE)

Safe handling is achieved through a multi-layered approach, beginning with engineering controls and supplemented by rigorous adherence to PPE standards.

Engineering Controls:

• Primary Containment: All handling of 6-(1H-pyrrol-1-yl)nicotinonitrile, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][5]

• Emergency Readiness: An operational eyewash station and safety shower must be immediately accessible in the laboratory.[1]

Personal Protective Equipment (PPE): The selection of PPE is critical for preventing direct contact. The following table outlines the minimum requirements.

Protection Type	Specification	Rationale and Best Practices
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Select gloves tested to a relevant standard (e.g., Europe EN 374, US F739).[2] Gloves must be changed immediately if contamination is suspected. Always wash hands thoroughly after removing gloves.[2]
Eye & Face Protection	Chemical safety goggles.	Given the high risk of serious eye damage from the pyrrole moiety, safety glasses are insufficient.[2] A face shield should be worn over goggles during procedures with a high splash potential.
Body Protection	Flame-resistant lab coat.	A standard lab coat is the minimum requirement. For handling larger quantities (>10g), a PVC apron should be worn over the lab coat.[2]
Respiratory Protection	Not required if handled exclusively within a fume hood.	Should any procedure risk generating aerosols outside of a fume hood, a NIOSH/MSHA approved respirator is mandatory.[1]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step procedural guide for the safe handling and disposal of 6-(1H-pyrrol-1-yl)nicotinonitrile.

Caption: High-level workflow for handling 6-(1H-pyrrol-1-yl)nicotinonitrile.

• Preparation:

  • Designate a specific area within the chemical fume hood for the procedure.

  • Ensure all necessary equipment, including spark-proof tools and appropriately sized waste containers, are inside the hood.[5][6]

  • Label a dedicated hazardous waste container for "6-(1H-pyrrol-1-yl)nicotinonitrile and related materials."

• Handling the Solid Compound:

  • To mitigate static discharge, especially given the flammability risk from the pyrrole component, ground any equipment where appropriate.[4][6]

  • When weighing, use a spatula to carefully transfer the solid, avoiding the creation of airborne dust.

  • If transferring the solid to a flask, use a powder funnel.

  • Close the primary container immediately after dispensing.

• Decontamination:

  • Wipe down the work surface, balance, and any contaminated equipment with a suitable solvent (e.g., ethanol or isopropanol), collecting the wipes for disposal as hazardous waste.

  • Rinse all contaminated glassware with a small amount of solvent, pouring the rinsate into the designated liquid hazardous waste container.

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes.[1][3] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

• Spill: Evacuate the immediate area. Wearing full PPE, cover the spill with a non-combustible absorbent material such as sand or inert powder.[6] Sweep up the material and place it into a sealed, labeled container for hazardous waste disposal. Do not allow the spill to enter drains.[7]

Disposal Plan: A Lifecycle Approach

Proper disposal is a critical final step in the safe handling of this compound. All waste generated must be treated as hazardous.

• Solid Waste: This includes contaminated gloves, weighing papers, pipette tips, and absorbent materials from spill cleanups. It must be collected in a clearly labeled, sealed container separate from general laboratory trash.

• Liquid Waste: Unused solutions, reaction mixtures, and solvent rinsates must be collected in a dedicated, sealed, and properly labeled hazardous waste container.

• Empty Containers: Even "empty" containers may retain hazardous residue.[2] They should be rinsed three times with an appropriate solvent, with the rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional policy.

• Regulatory Compliance: All chemical waste generators must adhere to local, state, and federal regulations for hazardous waste classification and disposal.[1][8][9]

By implementing this comprehensive safety and operational framework, researchers can effectively mitigate the risks associated with handling 6-(1H-pyrrol-1-yl)nicotinonitrile, ensuring a safe laboratory environment.

References

• Santa Cruz Biotechnology. (n.d.). Pyrrole Material Safety Data Sheet.
• FSi Limited. (2022, November 2). PyroPro LST Safety Data Sheet.
• Perfumer's Apprentice. (2025, October 3). Peonile SAFETY DATA SHEET.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 6-Chloronicotinonitrile, 97%.
• Ambeed.com. (n.d.). CAS No. 1646174-63-1 Specifications.
• Fisher Scientific. (2010, November 9). Pyrrole SAFETY DATA SHEET.

• Organic Syntheses. (n.d.). Nicotinonitrile Procedure. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 6-(1H-Pyrrol-1-yl)nicotinic acid - Hazard Genotoxicity. Retrieved from [Link]

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